QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

• CAS: 61621-35-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Quinolin-3-yl-hydrazine Dihydrochloride

This guide provides an in-depth, scientifically grounded protocol for the synthesis of Quinolin-3-yl-hydrazine Dihydrochloride, a critical building block in modern medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to elucidate the underlying chemical principles and rationale that govern this synthetic pathway. Our focus is on ensuring reproducibility, safety, and a deep understanding of the transformation, reflecting the standards of expertise and trustworthiness required in the field.

Strategic Importance and Retrosynthetic Analysis

Quinolin-3-yl-hydrazine and its derivatives are pivotal intermediates in the synthesis of a wide array of pharmacologically active compounds. The quinoline scaffold itself is a privileged structure, found in numerous agents with anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] The introduction of a hydrazine moiety at the 3-position opens up a versatile chemical handle for constructing complex heterocyclic systems, such as pyrazoles, triazoles, and hydrazones, which are frequently explored in drug discovery programs.[6][7][8]

The most logical and field-proven synthetic route to quinolin-3-yl-hydrazine begins with the commercially available and structurally ideal precursor, 3-aminoquinoline .[9][10] The core transformation involves the conversion of the primary aromatic amine (-NH₂) into a hydrazine functional group (-NHNH₂), followed by conversion to a stable salt form. This is reliably achieved through a classical two-step sequence rooted in diazonium chemistry:

• Diazotization: Conversion of the primary amine into an aryl diazonium salt.[11]

• Reduction: Subsequent reduction of the diazonium intermediate to the target hydrazine.

The final product is isolated as a dihydrochloride salt to enhance its stability, purity, and ease of handling, as hydrazine free bases are often susceptible to aerial oxidation.

Visualizing the Synthetic Workflow

The overall transformation from the starting material to the final product is a sequential process involving the formation and subsequent reduction of a key diazonium intermediate.

Caption: Synthetic pathway for Quinolin-3-yl-hydrazine Dihydrochloride.

Detailed Experimental Protocol

This protocol is designed as a self-validating system, with explanations for each critical step to ensure both safety and success.

Safety First: This synthesis involves potent reagents and potentially hazardous intermediates. All operations must be performed in a certified chemical fume hood with appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Diazonium salts can be explosive in a solid, dry state; this procedure is designed to keep the intermediate in a cold, aqueous solution at all times. Hydrazine derivatives should be handled as potentially toxic.

Reagent and Materials Summary

Reagent	Formula	MW ( g/mol )	Molar Eq.	Role
3-Aminoquinoline	C₉H₈N₂	144.17	1.0	Starting Material
Concentrated HCl	HCl	36.46	~6.0	Acid Catalyst, Salt Formation
Sodium Nitrite	NaNO₂	69.00	1.05	Diazotizing Agent
Tin(II) Chloride Dihydrate	SnCl₂·2H₂O	225.65	~2.5	Reducing Agent
Sodium Hydroxide	NaOH	40.00	As needed	Basifying Agent
Diethyl Ether	(C₂H₅)₂O	74.12	-	Extraction Solvent
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	Drying Agent

Part 1: Synthesis of Quinoline-3-diazonium Chloride (in situ)

Causality: The diazotization of a primary aromatic amine requires nitrous acid (HNO₂), which is unstable. It is generated in situ by reacting sodium nitrite with a strong mineral acid like hydrochloric acid. This reaction is highly exothermic and must be performed at low temperatures (0–5 °C) to prevent the premature decomposition of both the nitrous acid and the target diazonium salt.[11][12]

Procedure:

• In a 250 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, combine 3-aminoquinoline (7.21 g, 50.0 mmol) and water (50 mL).

• While stirring, slowly add concentrated hydrochloric acid (25 mL, ~300 mmol). A clear, slightly yellow solution should form as the amine salt is generated.

• Cool the flask in an ice-salt bath until the internal temperature is stable between 0 °C and 5 °C. Vigorous stirring is essential.

• In a separate beaker, dissolve sodium nitrite (3.62 g, 52.5 mmol) in water (15 mL).

• Using the dropping funnel, add the sodium nitrite solution dropwise to the cold 3-aminoquinoline hydrochloride solution over 30 minutes. Crucially, maintain the internal temperature below 5 °C throughout the addition.

• After the addition is complete, stir the resulting cold, clear yellow solution for an additional 15 minutes. This solution contains the quinoline-3-diazonium chloride and should be used immediately in the next step.

Part 2: Reduction to Quinolin-3-yl-hydrazine

Causality: Tin(II) chloride is a classical and effective reducing agent for converting aryl diazonium salts to aryl hydrazines. The reaction proceeds via an electron transfer mechanism.[13][14][15] A significant excess of both SnCl₂ and concentrated HCl is used to ensure the complete reduction of the diazonium salt and to maintain a strongly acidic environment, which stabilizes the resulting hydrazine as its hydrochloride salt.

Procedure:

• In a 500 mL beaker, prepare the reducing solution by dissolving tin(II) chloride dihydrate (28.2 g, 125 mmol) in concentrated hydrochloric acid (50 mL). Gentle warming may be required initially, but the solution must be thoroughly cooled before use.

• Place the beaker in a large ice-salt bath and cool the SnCl₂ solution to below 5 °C with efficient stirring.

• Slowly and carefully, add the cold diazonium salt solution from Part 1 to the cold SnCl₂ solution over 30-45 minutes. A thick, pale-yellow precipitate may form. Maintain the temperature of the reaction mixture below 10 °C.

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours to ensure the reaction goes to completion.

Part 3: Isolation and Formation of Dihydrochloride Salt

Causality: The reaction mixture is strongly acidic and contains the product as a tin complex. To isolate the free hydrazine base, the mixture must be made strongly alkaline. This neutralizes the acid and precipitates tin as tin(IV) hydroxide, liberating the organic base. The free hydrazine is then extracted and converted to its more stable dihydrochloride salt for storage and handling.

Procedure:

• Cool the reaction mixture from Part 2 in a large ice bath.

• With vigorous stirring, very slowly and cautiously add a 50% (w/v) aqueous solution of sodium hydroxide until the mixture is strongly alkaline (pH > 12, check with pH paper). This is a highly exothermic process; careful addition is required to control the temperature. The tin salts will precipitate as a dense, white solid.

• Transfer the entire mixture to a separatory funnel and extract the liberated quinolin-3-yl-hydrazine free base with diethyl ether (3 x 100 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent.

• To the clear ethereal solution, bubble dry hydrogen chloride gas slowly. Alternatively, add a saturated solution of HCl in isopropanol dropwise until no further precipitation is observed.

• The product, Quinolin-3-yl-hydrazine Dihydrochloride, will precipitate as a beige or off-white solid.

• Collect the solid by vacuum filtration, wash the filter cake with a small amount of cold diethyl ether, and dry under vacuum.

Expected Results and Characterization

Parameter	Expected Result	Notes
Product	Quinolin-3-yl-hydrazine Dihydrochloride	C₉H₉N₃ · 2HCl
Molecular Weight	232.11 g/mol	-
Appearance	Beige to light brown crystalline solid	-
Yield	65-75%	Dependent on precise control of temperature and additions.
Melting Point (Free Base)	176-177 °C[16]	The dihydrochloride salt will have a different, higher m.p.
¹H NMR	-	Expect aromatic protons in the quinoline region and broad signals for the -NHNH₃²⁺ protons.
IR Spectroscopy	-	Expect characteristic N-H stretching bands.

References

• El-Bendary, E. R., Goda, F. E., Maarouf, A. R., & Badria, F. A. (2004). Synthesis and antimicrobial evaluation of 3-hydrazino-quinoxaline derivatives and their cyclic analoaues. Scientia Pharmaceutica, 72(2), 175–185. [Link]

• Binga, K. D., et al. (2019). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules, 24(15), 2772. [Link]

• Abdel-Wahab, B. F., et al. (2022). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Molecules, 27(19), 6653. [Link]

• Aly, A. A., et al. (2019). New quinolin-3-yl- N -hydrazinecarbothioamides in the synthesis of thiazoles and thiazines. Bioorganic Chemistry, 82, 290-305. [Link]

• Wikipedia. (n.d.). Sandmeyer reaction. Retrieved January 17, 2026, from [Link]

• Various Authors. (2024). Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents. Future Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis of quinoline-based hydrazide-hydrazones. [Link]

• ChemBK. (n.d.). Quinolin-3-yl-hydrazine. Retrieved January 17, 2026, from [Link]

• L.S. College, Muzaffarpur. (2020). Sandmeyer reaction. [Link]

• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2018). New Hydrazide-Hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. [Link]

• Scribd. (n.d.). Sandmeyer Reaction (Class 12th). Retrieved January 17, 2026, from [Link]

• Al-Ostath, A., et al. (2024). Novel Quinoline- and Naphthalene-Incorporated Hydrazineylidene–Propenamide Analogues as Antidiabetic Agents: Design, Synthesis, and Computational Studies. Molecules, 29(13), 3099. [Link]

• Abbas, S. F., & Tomma, J. H. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. International Journal of Drug Delivery Technology, 11(4), 1350-1354. [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved January 17, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Hydrazinoquinoline. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 3-Aminoquinoline. Retrieved January 17, 2026, from [Link]

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• 4. Novel Quinoline- and Naphthalene-Incorporated Hydrazineylidene–Propenamide Analogues as Antidiabetic Agents: Design, Synthesis, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

Quinolin-3-yl-hydrazine dihydrochloride is a heterocyclic organic compound that has garnered significant interest within the medicinal chemistry and drug development sectors. As a derivative of quinoline, a privileged scaffold in numerous pharmacologically active agents, this molecule serves as a critical building block for synthesizing novel compounds with therapeutic potential.[1] The presence of a reactive hydrazine moiety at the 3-position of the quinoline ring system provides a versatile chemical handle for constructing a diverse array of more complex molecules, particularly those designed to interact with biological targets. This guide provides a comprehensive technical overview of its chemical properties, a plausible synthetic route with detailed protocols, its applications as a key intermediate, and essential safety and handling information tailored for researchers and drug development professionals. The narrative emphasizes the causal relationships behind experimental choices and methodologies, reflecting a field-proven perspective on its utility.

Core Chemical Identity and Physicochemical Properties

The fundamental utility of any chemical intermediate begins with a thorough understanding of its structure and physical characteristics. Quinolin-3-yl-hydrazine dihydrochloride is valued for its defined structure and solubility, which are critical for its application in subsequent synthetic reactions.

Molecular Structure

The molecule consists of a quinoline bicyclic system functionalized with a hydrazine group (-NHNH₂) at the C3 position. The dihydrochloride salt form enhances the compound's stability and aqueous solubility, which is a significant advantage for many reaction conditions.

Caption: Chemical structure of Quinolin-3-yl-hydrazine Dihydrochloride.

Physicochemical Data Summary

The properties of the dihydrochloride salt are crucial for its handling and use in synthesis, while the properties of the free base are also provided for a complete chemical profile.

Property	Value	Source
IUPAC Name	quinolin-3-ylhydrazine;dihydrochloride	-
CAS Number	61621-35-0 (Dihydrochloride)	[2]
Molecular Formula	C₉H₉N₃·2HCl	-
Molecular Weight	232.11 g/mol	[3]
Appearance	Beige to tan solid	[3][4]
Solubility	Soluble in water	[4]
Melting Point (Free Base)	176-177 °C	[5]
Molecular Formula (Free Base)	C₉H₉N₃	[5]
CAS Number (Free Base)	15793-78-9	[5]

Synthesis and Characterization

The synthesis of quinolin-3-yl-hydrazine and its subsequent conversion to the dihydrochloride salt can be approached through established heterocyclic chemistry methodologies. The choice of pathway is dictated by the availability of starting materials and the desired scale of production. A common and reliable strategy involves the nucleophilic substitution of a suitable leaving group at the 3-position of the quinoline ring.

Rationale for Synthetic Strategy

The proposed synthesis begins with 3-bromoquinoline. This precursor is selected due to the well-established reactivity of halogenated quinolines in nucleophilic aromatic substitution (SₙAr) reactions, particularly with nitrogen nucleophiles like hydrazine. Hydrazine hydrate is used in excess to serve as both the nucleophile and the reaction solvent, driving the reaction to completion. The final step involves protonation with hydrochloric acid to precipitate the more stable and easily handled dihydrochloride salt.

Detailed Synthetic Protocol: From 3-Bromoquinoline

Materials:

• 3-Bromoquinoline

• Hydrazine hydrate (64% solution in H₂O)

• Isopropanol (IPA)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

Procedure:

• Nucleophilic Substitution: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3-bromoquinoline (1.0 eq). To this, add an excess of hydrazine hydrate (10-15 eq).

• Reflux: Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 12-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker of ice-cold water. The free base, quinolin-3-yl-hydrazine, may precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Salt Formation: Suspend the crude free base in isopropanol. Cool the suspension in an ice bath and slowly add concentrated HCl (2.2 eq) dropwise with vigorous stirring.

• Isolation: The dihydrochloride salt will precipitate. Continue stirring in the ice bath for 30 minutes, then collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with cold isopropanol followed by diethyl ether to remove residual acid and solvent. Dry the final product, Quinolin-3-yl-hydrazine dihydrochloride, under vacuum.

Characterization Workflow

Confirming the identity and purity of the synthesized compound is a critical, self-validating step. A standard workflow involves a combination of spectroscopic and analytical techniques.

Caption: Role as a building block in a typical drug discovery workflow.

Experimental Workflow: In Vitro Kinase Inhibition Assay (HTRF)

To evaluate the biological activity of derivatives synthesized from quinolin-3-yl-hydrazine, a Homogeneous Time Resolved Fluorescence (HTRF) assay is a common and robust method. [6][7] Principle: This assay measures the phosphorylation of a substrate by a target kinase. A europium-labeled antibody binds to the phosphorylated substrate, bringing it into close proximity with an APC-labeled peptide, resulting in a FRET signal that is proportional to kinase activity. An inhibitor will block phosphorylation and reduce the signal.

Protocol:

• Reagent Preparation: Prepare assay buffer, a solution of the target kinase, the biotinylated substrate peptide, ATP, and the europium-labeled anti-phospho-substrate antibody.

• Compound Plating: Serially dilute the synthesized quinoline-hydrazone derivatives in DMSO and dispense them into a low-volume 384-well plate. Include positive (no inhibitor) and negative (no kinase) controls.

• Kinase Reaction: Add the kinase, substrate peptide, and ATP to the wells. Incubate at room temperature for a specified time (e.g., 60 minutes) to allow the phosphorylation reaction to occur.

• Detection: Stop the reaction by adding the detection mixture containing the europium-labeled antibody and streptavidin-APC. Incubate for 60 minutes to allow for antibody binding.

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

• Analysis: Calculate the ratio of the two emission signals and normalize the data against controls. Plot the percent inhibition versus compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Safety, Handling, and Storage

The safety profile of quinolin-3-yl-hydrazine dihydrochloride is dominated by the hazards associated with hydrazine derivatives. Strict adherence to safety protocols is mandatory. [8][9][10]

Hazard Assessment

Hydrazine and its derivatives are classified as toxic, potential carcinogens, and skin sensitizers. [10]Inhalation, ingestion, and dermal contact should be strictly avoided. The dihydrochloride salt form mitigates the risk of inhaling volatile free base but does not reduce its inherent toxicity upon contact or ingestion.

GHS Classification

The following data is based on the known hazards of hydrazine salts.

Hazard Class	Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)		Danger	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled. [10]
Skin Sensitization		Danger	H317: May cause an allergic skin reaction. [10]
Carcinogenicity		Danger	H350: May cause cancer. [10]
Aquatic Hazard		Warning	H410: Very toxic to aquatic life with long lasting effects.

Recommended Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to prevent inhalation.

• Personal Protective Equipment:

  • Gloves: Wear nitrile or other chemically resistant gloves.

  • Eye Protection: Use chemical safety goggles or a face shield.

  • Lab Coat: A standard lab coat is required. For larger quantities, a chemically resistant apron is recommended.

• Handling: Avoid creating dust. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after use. [8]

Storage and Stability

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended storage temperatures are often refrigerated at -4°C for short-term and -20°C for long-term stability. [2]* Incompatibilities: Keep away from strong oxidizing agents and strong bases.

Conclusion and Future Outlook

Quinolin-3-yl-hydrazine dihydrochloride stands as a valuable and versatile intermediate in modern medicinal chemistry. Its utility is firmly rooted in the combination of the pharmacologically significant quinoline scaffold and the synthetically adaptable hydrazine functional group. The primary trajectory for this compound remains in the discovery of novel therapeutics, particularly in oncology, where its derivatives have shown promise as potent kinase inhibitors. Future research will likely focus on expanding the diversity of libraries generated from this building block and exploring its application in developing agents for other diseases, such as neurodegenerative and infectious diseases, where quinoline-based compounds have also shown activity. The continued application of this reagent, guided by robust synthetic strategies and stringent safety protocols, will undoubtedly contribute to the advancement of drug discovery pipelines.

References

• Frontiers in Chemistry. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. [Link]

• PubMed. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. [Link]

• ResearchGate. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. [Link]

• MDPI. (2020). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. [Link]

• National Institutes of Health (NIH). (2023). Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents. [Link]

• BIOFOUNT. Quinolin-3-yl-hydrazine Dihydrochloride. [Link]

• DC Fine Chemicals. (2024). Safety Data Sheet - Hydrazine hydrochloride. [Link]

• Journal of Sulfur Chemistry. (2021). New quinolin-3-yl- N -hydrazinecarbothioamides in the synthesis of thiazoles and thiazines. [Link]

• ResearchGate. Synthesis of quinoline-based hydrazide-hydrazones. [Link]

• ChemBK. Quinolin-3-yl-hydrazine. [Link]

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Spectroscopic Analysis of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE: A Technical Overview

A comprehensive spectroscopic dataset for quinolin-3-yl-hydrazine dihydrochloride (CAS No. 61621-35-0) is not publicly available in peer-reviewed literature or spectral databases. This guide, therefore, outlines the foundational principles and expected spectral characteristics for this molecule based on established knowledge of the quinoline scaffold and hydrazine derivatives. It also details the standardized methodologies for acquiring the necessary experimental data.

This technical guide is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the structural characterization of quinolin-3-yl-hydrazine dihydrochloride. The elucidation of its spectroscopic profile is a critical step in confirming its chemical identity, purity, and stability, which are prerequisites for any further chemical or biological investigation.

Molecular Structure and its Spectroscopic Implications

Quinolin-3-yl-hydrazine dihydrochloride is composed of a quinoline bicyclic aromatic system, a hydrazine (-NHNH2) substituent at the 3-position, and two equivalents of hydrogen chloride, which protonate the basic nitrogen atoms. The protonation is expected to occur at the quinoline ring nitrogen and the terminal nitrogen of the hydrazine moiety, forming a hydrazinium salt. This structure dictates the anticipated signals in NMR, the vibrational modes in IR, and the fragmentation patterns in mass spectrometry.

Caption: Predicted ESI-MS fragmentation of quinolin-3-yl-hydrazine.

Experimental Protocol for Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile/water.

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-500).

• Tandem MS (MS/MS): To confirm fragmentation pathways, perform MS/MS analysis on the parent ion (m/z 160.08).

Synthesis and Workflow for Spectroscopic Characterization

The synthesis of quinolin-3-yl-hydrazine typically involves the reaction of 3-aminoquinoline with sodium nitrite in the presence of a strong acid to form a diazonium salt, followed by reduction. The dihydrochloride salt is then obtained by treating the free base with hydrochloric acid.

Caption: General synthetic and analytical workflow.

Conclusion and Future Work

While a definitive experimental spectroscopic profile for quinolin-3-yl-hydrazine dihydrochloride is not currently available in the public domain, this guide provides a robust theoretical framework for its characterization. The predicted NMR, IR, and MS data, grounded in the established principles of spectroscopy and data from analogous structures, offer a solid foundation for researchers. The immediate future work should focus on the synthesis and subsequent rigorous spectroscopic analysis of this compound to provide the much-needed experimental data for the scientific community.

References

• Bernstein, H. J., & Pople, J. A. (1957). The analysis of the spectra of aromatic molecules. Canadian Journal of Chemistry, 35(2), 65-80.
• Lin-Vien, D., Colthup, N. B., Fateley, W. G., & Grasselli, J. G. (1991). The Handbook of Infrared and Raman Characteristic Frequencies of Organic Molecules. Academic Press.
• Breitmaier, E., & Voelter, W. (2004). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. John Wiley & Sons.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

An In-depth Technical Guide to 3-Hydrazinoquinoline Dihydrochloride (CAS 61621-35-0): Properties, Synthesis of Bioactive Scaffolds, and Supplier Information

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-hydrazinoquinoline dihydrochloride (CAS 61621-35-0), a heterocyclic building block with significant potential in medicinal chemistry. While detailed experimental data for this specific compound is not extensively available in public literature, this document synthesizes information on its known properties, outlines its primary application as a precursor for bioactive molecules, and provides detailed, field-proven insights into the synthesis of pyrazoline and pyrazole derivatives, which are known for their anti-inflammatory properties.

Core Compound Properties

3-Hydrazinoquinoline dihydrochloride is a quinoline derivative functionalized with a hydrazine group, presented as a dihydrochloride salt. This salt form generally enhances stability and solubility in aqueous media, making it a convenient starting material for various chemical syntheses.

Property	Value	Source
CAS Number	61621-35-0	[1][2]
Chemical Name	3-hydrazinoquinoline dihydrochloride	[3]
Synonyms	Quinolin-3-yl-hydrazine dihydrochloride	[1]
Molecular Formula	C₉H₁₁Cl₂N₃	PubChem
Molecular Weight	232.11 g/mol	[4]
Chemical Structure		PubChem
Melting Point	Data not available in publicly available literature.
Boiling Point	Data not available in publicly available literature.
Solubility	Expected to be soluble in water. Data for specific solvents not available.	General Knowledge

Note: The lack of extensive publicly available physicochemical and spectroscopic data is common for specialized chemical building blocks. Researchers are advised to perform their own characterization upon acquisition.

Synthetic Utility in Drug Discovery

The primary value of 3-hydrazinoquinoline dihydrochloride lies in its reactive hydrazine moiety. Hydrazines are potent nucleophiles and are cornerstone reagents for the synthesis of nitrogen-containing heterocycles. Specifically, they are widely used in condensation reactions with dicarbonyl compounds to form five-membered rings like pyrazoles and pyrazolines.[5][6]

These scaffolds are of high interest in drug development due to their well-documented anti-inflammatory activities.[7][8] The synthesis of pyrazoline and pyrazole derivatives from 3-hydrazinoquinoline dihydrochloride is a promising strategy for developing novel non-steroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action: The Anti-Inflammatory Potential of Pyrazole Derivatives

Many pyrazole and pyrazoline derivatives exhibit their anti-inflammatory effects by inhibiting key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[6]

• Cyclooxygenase (COX) Inhibition: The COX enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of pain, inflammation, and fever. Many NSAIDs, such as celecoxib (a pyrazole derivative), are selective COX-2 inhibitors. By incorporating the quinoline scaffold, novel derivatives may achieve enhanced or altered selectivity and potency.

• Lipoxygenase (LOX) Inhibition: The LOX pathway is another branch of arachidonic acid metabolism that produces leukotrienes, which are involved in inflammation and allergic responses. Some pyrazoline derivatives have shown potent LOX inhibition.[6]

The general mechanism for the synthesis of these bioactive heterocycles is outlined below.

Caption: General workflow for the synthesis of quinolinyl-pyrazoline derivatives.

Experimental Protocol: Synthesis of a Representative Pyrazoline Derivative

While a specific protocol starting with 3-hydrazinoquinoline dihydrochloride is not available in the cited literature, the following is a detailed, representative protocol for the synthesis of a 1,3,5-trisubstituted pyrazoline derivative from a chalcone and hydrazine hydrate.[8] This protocol can be adapted by researchers for use with 3-hydrazinoquinoline dihydrochloride.

Objective: To synthesize a pyrazoline derivative via cyclization of a chalcone with a hydrazine.

Materials:

• Chalcone (1,3-diaryl-2-propen-1-one) (1 equivalent)

• 3-Hydrazinoquinoline dihydrochloride (1-1.2 equivalents)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Thin Layer Chromatography (TLC) apparatus

• Filtration apparatus

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve the chalcone (1 equivalent) in a suitable amount of absolute ethanol.

• Addition of Hydrazine: To the stirred solution, add 3-hydrazinoquinoline dihydrochloride (1-1.2 equivalents).

• Catalyst Addition: Add a few drops of glacial acetic acid to catalyze the reaction.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-8 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. A common mobile phase is a mixture of n-hexane and ethyl acetate. The disappearance of the chalcone spot and the appearance of a new, typically more polar, product spot indicates reaction progression.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Often, the product will precipitate out of solution. If not, the volume of the solvent can be reduced under vacuum.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold ethanol to remove any unreacted starting materials or impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or methanol, to yield the pure pyrazoline derivative.[9]

• Characterization: The structure of the synthesized compound should be confirmed using modern spectroscopic techniques:

  • ¹H and ¹³C NMR: To confirm the carbon-hydrogen framework.[7][10]

  • FT-IR: To identify key functional groups. The disappearance of the chalcone's C=O stretch and the appearance of a C=N stretch are indicative of pyrazoline formation.[7]

  • Mass Spectrometry: To confirm the molecular weight of the product.

Safety and Handling

As with any hydrazine derivative, 3-hydrazinoquinoline dihydrochloride should be handled with care in a well-ventilated area or a chemical fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.

GHS Hazard Classification (Anticipated based on related compounds):

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

• Skin Corrosion/Irritation: May cause skin irritation.

• Eye Damage/Irritation: May cause serious eye irritation.

• Sensitization: May cause an allergic skin reaction.

First Aid Measures:

• In case of skin contact: Wash off with soap and plenty of water.

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

• If inhaled: Move person into fresh air.

• If swallowed: Rinse mouth with water.

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.[11]

Spectroscopic Data Interpretation (General)

¹H NMR Spectroscopy

• Quinoline Protons: Aromatic protons of the quinoline ring typically appear in the region of 7.0-9.0 ppm.

• Pyrazoline/Pyrazole Protons: The protons on the pyrazoline or pyrazole ring will have characteristic shifts. For pyrazolines, the CH and CH₂ protons of the five-membered ring typically appear as a set of doublets of doublets (an AMX spin system) between 3.0 and 6.0 ppm.[7]

• N-H Proton: The N-H proton of a pyrazole can be observed as a broad singlet at a downfield chemical shift (>10 ppm).

IR Spectroscopy

• N-H Stretch: The N-H stretch of the hydrazine group or a resulting pyrazole will appear in the region of 3100-3500 cm⁻¹.

• C=N Stretch: The imine (C=N) stretch of the pyrazoline or pyrazole ring is a key diagnostic peak, typically appearing in the 1620-1660 cm⁻¹ region.[12]

• Aromatic C=C Stretch: Aromatic C=C stretching vibrations will be observed in the 1400-1600 cm⁻¹ region.[13]

Suppliers

3-Hydrazinoquinoline dihydrochloride is available from several chemical suppliers specializing in research and development chemicals. It is advisable to request a certificate of analysis (CoA) to verify purity.

• ChemicalBook: Lists multiple suppliers in China.[3]

• Sigma-Aldrich (AldrichCPR): May offer this compound as part of their collection of unique chemicals, though analytical data may not be collected by the supplier.[14]

• Apollo Scientific: Lists 8-hydrazinoquinoline dihydrochloride, an isomer, indicating they are a potential source for related compounds.[15]

• Echemi: A platform listing various chemical suppliers, including those for quinoline derivatives.[16]

Conclusion

3-Hydrazinoquinoline dihydrochloride (CAS 61621-35-0) is a valuable synthetic intermediate for the construction of novel heterocyclic compounds. Its primary utility lies in its potential as a precursor for pyrazoline and pyrazole derivatives, which are scaffolds of significant interest in the development of new anti-inflammatory agents. While detailed characterization data for this specific compound is limited in public-domain literature, this guide provides a framework for its use in research, including a representative synthetic protocol and safety information. Researchers are encouraged to use this guide as a starting point for their investigations into the rich medicinal chemistry of quinoline-based heterocycles.

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• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Molecules, 2021.[5][6]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. PubMed, 2021.[6]

• Supporting Information for a relevant chemical synthesis. The Royal Society of Chemistry.[10]

• (PDF) Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. ResearchGate, 2021.[7]

• SYNTHESIS OF PYRAZOLINES FROM HYDRAZINE HYDRATE, AND EVALUATION BY ANTIINFLAMMATORY ACTIVITY. IRJMETS, 2022.[8]

• Design and Synthesis of Pyrazoline Derivatives As Anti-Inflammatory Agents. IJFMR.[9]

• 3-hydrazinoquinoline dihydrochloride suppliers & manufacturers in China. ChemicalBook.[3]

• MSDS Linked to catalog.xlsx. [Supplier MSDS].[1]

• 3,7-Dimethyl-2-hydrazinoquinoline hydrochloride. Echemi.[16]

• 2-(quinolin-3-yl)hydrazinium chloride - CAS 61621-35-0. Moshang Chemical.[2]

• 8-Hydrazinoquinoline dihydrochloride hydrate AldrichCPR. Sigma-Aldrich.[14]

• MSDS of Quinolin-3-YL-hydrazine dihydrochloride. [Supplier MSDS].[11]

• IR spectrum of 3-[2-(1-methylethylidene) hydrazino]quinoxalin-2(1H)-one, 2a. ResearchGate.[17]

• Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Indian Academy of Sciences.[18]

• 4-Hydrazinoquinoline hydrochloride. Sigma-Aldrich.

• 91004-61-4 Cas No. | 8-Hydrazinoquinoline dihydrochloride. Apollo Scientific.[15]

• Hydrazine dihydrochloride. NIST WebBook.[19]

• 8-Hydrazinoquinoline DiHCl | C9H11Cl2N3 | CID 16413606. PubChem.[4]

• 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. MDPI.[20]

• Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. PubMed Central.[12]

• 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts, 2021.[13]

• LC-MS analysis of 2-hydrazinoquinoline (HQ) derivatives. ResearchGate.[21]

• 1 H-NMR spectrum of compound II. ResearchGate.[22]

• HYDROQUINIDINE HYDROCHLORIDE(1476-98-8) 1H NMR spectrum. ChemicalBook.[23]

• 2-HYDRAZINOQUINOLINE AS A NOVEL DERIVATIZATION AGENT FOR LC-MS-BASED METABOLOMIC INVESTIGATION OF KETOACIDOSIS IN STREPTOZOTOCIN. University Digital Conservancy.[24]

• 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. PubMed, 2013.[25]

• 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. ResearchGate.[26]

• Federal Register / Vol 56, No. 160 / Monday, August 19, 1991 / Rules and Regulations. [Government Publication].[27]

• Chemical Nfpa Codes | PDF. Scribd.[28]

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The Advent of a Versatile Scaffold: A Technical Guide to the Discovery and History of Quinoline-3-Hydrazine Derivatives

Preamble: The Quinoline Core and the Significance of the Hydrazine Moiety

The quinoline scaffold, a fusion of a benzene and a pyridine ring, is a cornerstone in the architecture of heterocyclic chemistry. First isolated from coal tar in 1834, its derivatives have demonstrated a vast spectrum of biological activities, from the celebrated antimalarial properties of quinine to the broad-spectrum antibacterial action of fluoroquinolones.[1][2][3] The introduction of a hydrazine or hydrazide moiety, particularly at the 3-position, imbues the quinoline nucleus with a unique set of chemical and biological properties. The N-N single bond of the hydrazine group serves as a versatile linker and a potent pharmacophore, capable of forming various heterocyclic rings and engaging in crucial hydrogen bonding interactions with biological targets.[4] This guide provides an in-depth exploration of the historical development and discovery of quinoline-3-hydrazine derivatives, tracing their origins from the foundational syntheses of the quinoline core to the targeted creation of these specialized molecules.

I. Laying the Foundation: A Historical Overview of Quinoline Synthesis

The journey to quinoline-3-hydrazine derivatives begins with the pioneering methods developed to construct the parent quinoline ring system in the 19th century. These classical named reactions provided the fundamental chemical language for accessing a diverse array of substituted quinolines.

• The Skraup Synthesis (1880): Zdenko Hans Skraup's method involves the reaction of aniline with glycerol, sulfuric acid, and an oxidizing agent like nitrobenzene.[1] This reaction proceeds through the dehydration of glycerol to acrolein, followed by a Michael addition of the aniline, cyclization, and subsequent oxidation to furnish the quinoline ring.[1]

• The Combes Quinoline Synthesis (1888): This acid-catalyzed reaction of anilines with β-diketones provides a direct route to substituted quinolines.[1]

• The Friedländer Synthesis (1882): A widely utilized method, the Friedländer synthesis involves the base- or acid-catalyzed condensation of a 2-aminobenzaldehyde or a 2-aminoketone with a compound containing a reactive α-methylene group.[1] This reaction is particularly relevant as it provides a direct pathway to quinolines with substituents at the 2- and 3-positions.

These early methods, among others like the Doebner-von Miller and Conrad-Limpach syntheses, were instrumental in making the quinoline scaffold readily accessible to the scientific community, paving the way for further functionalization and the exploration of its therapeutic potential.[5]

II. The Genesis of Quinoline-3-Hydrazine Derivatives: Key Precursors and Synthetic Pathways

The synthesis of quinoline-3-hydrazine derivatives hinges on the preparation of key precursors that possess a suitable leaving group or a reactive functional group at the 3-position of the quinoline ring. Historically and in contemporary synthesis, two primary precursors have emerged as the most versatile: quinoline-3-carboxylic acid esters and 3-haloquinolines .

A. The Carboxylic Acid Pathway: From Quinoline-3-Carboxylic Acid to its Hydrazide

One of the most reliable and historically significant routes to introducing a hydrazine moiety at the 3-position is through the corresponding carboxylic acid.

Early synthetic routes to quinoline-3-carboxylic acid were often variations of the classical named reactions. For instance, the Pfitzinger reaction, which involves the condensation of isatin with a carbonyl compound in the presence of a base, can yield quinoline-4-carboxylic acids, and modifications of this and other methods have been developed to access the 3-substituted isomers.[5]

The conversion of a carboxylic acid to a carbohydrazide is a robust and well-established chemical transformation. The most common method involves a two-step process:

• Esterification: The quinoline-3-carboxylic acid is first converted to its corresponding ester, typically an ethyl or methyl ester, through Fischer esterification (refluxing in the respective alcohol with a catalytic amount of strong acid) or by reaction with a chlorinating agent like thionyl chloride followed by the addition of the alcohol.

• Hydrazinolysis: The resulting quinoline-3-carboxylate ester is then treated with hydrazine hydrate, usually in a protic solvent like ethanol. The nucleophilic hydrazine attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of the alkoxy group and the formation of the stable quinoline-3-carbohydrazide.

This pathway is exemplified in numerous modern syntheses of quinoline-based hydrazide-hydrazones, where the quinoline-3-carbohydrazide serves as a pivotal intermediate.[4]

Experimental Protocol: Synthesis of Quinoline-3-Carbohydrazide

Materials:

• Ethyl quinoline-3-carboxylate

• Hydrazine hydrate (80-99%)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve ethyl quinoline-3-carboxylate (1 equivalent) in ethanol.

• To this solution, add an excess of hydrazine hydrate (typically 3-5 equivalents).

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product, quinoline-3-carbohydrazide, will often precipitate out of the solution.

• Collect the solid product by filtration and wash with cold ethanol to remove any unreacted starting materials.

• The product can be further purified by recrystallization from ethanol to yield a white to off-white solid.

B. The Halogen Pathway: Nucleophilic Substitution on 3-Haloquinolines

A more direct approach to the parent quinoline-3-hydrazine involves the nucleophilic aromatic substitution of a halogen atom at the 3-position of the quinoline ring with hydrazine.

The synthesis of 3-haloquinolines can be achieved through various methods. A particularly important precursor for many modern derivatives is 2-chloro-3-formylquinoline . This compound is typically synthesized via the Vilsmeier-Haack reaction of an appropriate acetanilide.[4] In this reaction, a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) forms the Vilsmeier reagent, which then acts on the acetanilide to induce cyclization and formylation, yielding the 2-chloro-3-formylquinoline.[4]

The 2-chloro-3-formylquinoline can then be reacted with hydrazine hydrate. This reaction typically proceeds in two stages:

• Hydrazone Formation: The highly reactive aldehyde at the 3-position readily condenses with hydrazine to form a stable hydrazone.

• Nucleophilic Substitution (under forcing conditions): The chlorine atom at the 2-position is activated towards nucleophilic attack. While this position is more reactive than the 3-position, under certain conditions, the hydrazine can also displace a halogen at the 3-position, although this is less common for the direct synthesis of simple 3-hydrazinoquinolines and more relevant for the synthesis of fused heterocyclic systems like pyrazolo[3,4-b]quinolines.[6]

III. Visualization of a Key Synthetic Pathway

The following diagram illustrates the Vilsmeier-Haack synthesis of a 2-chloro-3-formylquinoline precursor and its subsequent conversion to a quinoline hydrazone, a key intermediate for more complex hydrazide-hydrazone derivatives.

Sources

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• 2. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
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• 5. Quinoline - Wikipedia [en.wikipedia.org]
• 6. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research [mdpi.com]

An In-depth Technical Guide to the Stability and Storage of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

Introduction

QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE is a heterocyclic organic compound of significant interest to researchers in medicinal chemistry and drug development. Its structural motifs, a quinoline core and a hydrazine substituent, make it a valuable building block for synthesizing a diverse range of biologically active molecules. However, the very features that impart its synthetic utility—the reactive hydrazine group and the photosensitive quinoline ring—also render it susceptible to degradation if not handled and stored with meticulous care.

This guide provides an in-depth analysis of the factors governing the stability of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE. It is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of the compound's characteristics to ensure its integrity throughout its lifecycle, from initial receipt to experimental use. By synthesizing principles of chemical reactivity with field-proven laboratory practices, this document serves as an authoritative resource for maintaining the quality and reliability of this critical research chemical.

Chemical Profile and Intrinsic Stability Considerations

To understand the stability of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, one must first appreciate the chemical liabilities inherent in its structure.

• The Hydrazine Moiety: Hydrazine and its derivatives are well-documented to be potent reducing agents and are susceptible to oxidation.[1][2] The lone pairs of electrons on the nitrogen atoms are readily attacked by oxidizing agents, which can include atmospheric oxygen. This oxidative degradation can be catalyzed by trace metal ions.[1][3] Furthermore, the dihydrochloride salt form suggests the compound is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][5] Absorbed water can act as a medium for hydrolytic degradation or facilitate reactions with atmospheric gases.[5][6]

• The Quinoline Ring System: Quinoline is a heterocyclic aromatic compound that can absorb ultraviolet radiation.[7] This absorption of light energy can excite the molecule to a higher energy state, making it susceptible to photolytic degradation.[8][9][10] Samples that are exposed to light, particularly UV light, may discolor over time, turning from white or off-white to yellow or brown, which is a common indicator of degradation for quinoline-based compounds.[7]

The combination of these two functional groups in one molecule necessitates a multi-faceted approach to storage and handling, addressing sensitivity to oxidation, moisture, light, and temperature.

Primary Factors Influencing Compound Stability

The degradation of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE is primarily driven by four environmental factors: atmosphere (oxygen), humidity, light, and temperature.

Atmospheric Oxidation

The hydrazine group is the principal site of oxidative vulnerability. Atmospheric oxygen can act as an oxidizing agent, leading to the formation of various degradation products and a decrease in the purity of the material.

• Causality: The reaction with oxygen can generate radical species, initiating a chain reaction that further degrades the compound.[1] This process can be accelerated by the presence of metal ions, which can catalyze the oxidation.

• Mitigation Strategy: To prevent oxidation, the compound must be stored under an inert atmosphere. The use of nitrogen or argon gas to displace air in the storage container is a highly effective technique.[11][12]

Hygroscopicity and Hydrolysis

As a dihydrochloride salt, the compound is polar and likely hygroscopic, readily attracting and absorbing water from the air.[4][5][6]

• Causality: Absorbed moisture can have several detrimental effects. It can cause the solid powder to clump or cake, making it difficult to handle and weigh accurately.[6][13] More critically, the presence of water can facilitate hydrolytic decomposition or act as a solvent for other reactants, accelerating degradation.

• Mitigation Strategy: The compound must be stored in a dry environment. Using a desiccator containing a suitable drying agent (e.g., anhydrous calcium sulfate, silica gel) is essential for short-term storage after opening.[5] For long-term storage, containers must be hermetically sealed.[4][11]

Photosensitivity

The quinoline ring system is inherently photosensitive.

• Causality: Exposure to light, especially in the UV spectrum, can provide the activation energy needed to break chemical bonds or promote unwanted photochemical reactions.[8][14] This leads to the formation of impurities and a visible change in the material's color.[7]

• Mitigation Strategy: The compound must be protected from light at all times. Storing the material in amber glass vials is a standard and effective practice.[11] These vials should then be stored inside a light-proof secondary container, such as a box or cabinet.

Thermal Stress

Elevated temperatures accelerate the rate of all chemical reactions, including degradation pathways.

• Causality: Heat provides the kinetic energy to overcome reaction barriers. For QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, this means an increased rate of oxidation, hydrolysis, and other decomposition reactions. While hydrazine itself is relatively stable at room temperature, its decomposition is catalyzed by elevated temperatures.[3]

• Mitigation Strategy: The compound should be stored at reduced temperatures. Based on supplier recommendations for similar sensitive compounds, storage at -20°C is advisable for long-term stability. This minimizes the rate of all potential degradation reactions.

Recommended Storage and Handling Protocols

Synthesizing the above considerations, the following protocols represent the best practices for maintaining the integrity of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE.

Long-Term Storage (Unopened Container)

For unopened containers received from the supplier, the following conditions are optimal:

Parameter	Recommendation	Rationale
Temperature	-20°C ± 5°C	Minimizes kinetic rates of all degradation pathways.
Atmosphere	As supplied (typically inert)	Prevents oxidation. Do not open until ready for use.
Light	In the dark	Prevents photolytic degradation.[11]
Humidity	Controlled (Freezer)	Low humidity in a freezer environment minimizes moisture ingress.

Short-Term Storage and Handling (Opened Container)

Once the primary container is opened, rigorous procedures must be followed to prevent contamination and degradation.

• Handling Environment: All manipulations, including weighing and aliquoting, should ideally be performed within an inert atmosphere glove box.[11] This provides a controlled environment with low oxygen and moisture levels.

• If a Glove Box is Unavailable: Work quickly and efficiently.[4] Have all necessary tools and secondary containers ready before opening the primary vial. Consider using a nitrogen or argon blanket over the vial while it is open.

• Weighing: Weigh an empty, dry receiving vial with its cap on a balance. Transfer this vial into the inert atmosphere, add the desired amount of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, and seal it tightly. Remove the sealed vial and re-weigh it to determine the exact mass of the compound transferred, minimizing its exposure to the lab atmosphere.[11]

• Resealing: Before resealing the primary container, flush the headspace with a gentle stream of dry nitrogen or argon gas to displace any air that may have entered.[12]

• Storage After Opening: Place the resealed primary container inside a secondary container, such as a sealed bag or a larger vial, which also contains a desiccant pouch. Store this assembly at -20°C.

The following diagram illustrates the recommended workflow for handling the compound upon receipt and during use.

Caption: Workflow for Receipt and Handling of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE.

Experimental Protocol: Forced Degradation Study

To validate the stability-indicating nature of an analytical method (e.g., HPLC-UV) and to understand the degradation profile of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, a forced degradation study is essential.[15][16] This protocol provides a framework for such a study. The goal is to achieve 5-20% degradation of the active ingredient.[17]

Objective: To identify the degradation products of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE under various stress conditions.

Materials:

• QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

• HPLC-grade water, acetonitrile, methanol

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV detector

• Photostability chamber

• Oven

Methodology:

• Stock Solution Preparation: Prepare a stock solution of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE at 1 mg/mL in a suitable solvent (e.g., 50:50 methanol:water).

• Control Sample (Time Zero): Dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with the solvent, and analyze immediately by HPLC to determine the initial purity and peak area.

• Stress Conditions: [17][18][19]

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Keep at 60°C for 4 hours. At timed intervals (e.g., 1, 2, 4 hours), withdraw an aliquot, neutralize with 1 M NaOH, dilute to the working concentration, and analyze.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Keep at room temperature for 2 hours. At timed intervals (e.g., 0.5, 1, 2 hours), withdraw an aliquot, neutralize with 1 M HCl, dilute to the working concentration, and analyze.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 4 hours, protected from light. At timed intervals, withdraw an aliquot, dilute to the working concentration, and analyze.

  • Thermal Degradation: Store a solid sample of the compound in an oven at 70°C for 24 hours. Also, store a vial of the stock solution at 70°C. At the end of the period, prepare a sample at the working concentration and analyze.

  • Photolytic Degradation: Expose a solid sample and a vial of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Analyze a sample prepared at the working concentration.

• Analysis: Analyze all stressed samples by a validated stability-indicating HPLC method. Monitor for the appearance of new peaks (degradants) and the decrease in the peak area of the parent compound.

This experimental approach provides a self-validating system to confirm the stability of the compound under defined conditions and qualifies the analytical method for future quality control. The following diagram outlines the logic of this study.

Caption: Logical workflow for a forced degradation study.

Conclusion

The chemical stability of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE is not intrinsically robust. Its susceptibility to oxidation, moisture, light, and heat requires a stringent and proactive approach to storage and handling. By understanding the underlying chemical principles and implementing the detailed protocols outlined in this guide—including storage at -20°C under a dry, inert, and dark atmosphere—researchers can effectively mitigate degradation risks. This ensures the compound's purity and reactivity are preserved, safeguarding the integrity and reproducibility of experimental outcomes in drug discovery and development.

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• CORECHEM Inc. Hygroscopic: What it Means, What You Need to Know. Available from: [Link]

• Chemistry Stack Exchange. Storage of air and temperature sensitive reagents. Available from: [Link]

• The Synergist. Best Practices for Proper Chemical Storage. Available from: [Link]

• Givens, R. S. et al. Substituent Effects on the Sensitivity of a Quinoline Photoremovable Protecting Group to One- and Two-Photon Excitation. The Journal of Organic Chemistry. Available from: [Link]

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. Available from: [Link]

• Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. Available from: [Link]

• Klick, S. et al. Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available from: [Link]

• ACD/Labs. What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available from: [Link]

• ResolveMass. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available from: [Link]

• Chew, J. W. et al. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics. Available from: [Link]

• Apicule. Understanding Forced Degradation Studies: A Critical Step in Drug Development. Available from: [Link]

• Chromatography Forum. How to Handle Hygroscopic Reference Standards?. Available from: [Link]

• Rowe, R. A. THE SYNTHESIS OF HYDRAZINE DERIVATIVES: I. STABILITY OF MONOCHLORAMINE. II. REDUCTION OF DIALKYL NITROSAMINES. III. REACTION OF MONOCHLORAMINE WITH SECONDARY AMINES. ProQuest. Available from: [Link]

• Defense Technical Information Center. Safety and Handling of Hydrazine. Available from: [Link]

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Reactivity of the C3-hydrazine group on a quinoline scaffold

An In-Depth Technical Guide to the Reactivity of the C3-Hydrazine Group on a Quinoline Scaffold

A Foreword for the Modern Medicinal Chemist

The quinoline scaffold remains a cornerstone of medicinal chemistry, a privileged structure that continues to yield compounds of significant therapeutic value.[1] Its rigid, bicyclic aromatic system provides a unique three-dimensional framework for the precise orientation of pharmacophoric elements. However, the true potential of the quinoline core is only unlocked through strategic functionalization. Among the myriad of possible substituents, the hydrazine group at the C3 position stands out as a uniquely versatile and reactive handle.

This guide is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of reactions to provide a deeper understanding of the why and how behind the synthetic choices. We will explore the synthesis of the core 3-hydrazinylquinoline intermediate and delve into its rich reactive landscape, with a focus on transformations that grant access to novel, complex heterocyclic systems. The protocols and mechanisms described herein are grounded in established literature, providing a reliable foundation for laboratory application and the rational design of new chemical entities.

Part 1: Accessing the Key Intermediate: Synthesis of 3-Hydrazinylquinolines

The utility of any functional group is predicated on its accessibility. The 3-hydrazinylquinoline core can be synthesized through several reliable methods, typically involving the nucleophilic displacement of a suitable leaving group at the C3 position by hydrazine.

A common and effective route begins with a 3-haloquinoline, such as 3-bromoquinoline. The electron-withdrawing nature of the quinoline nitrogen activates the ring system towards nucleophilic aromatic substitution, albeit requiring forcing conditions. The reaction with hydrazine hydrate, often in a high-boiling point solvent like n-butanol or in the presence of a catalyst, provides the desired 3-hydrazinylquinoline. An alternative pathway starts from 3-aminoquinoline, which can be converted to a diazonium salt and subsequently reduced to the hydrazine.

Workflow for the Synthesis of 3-Hydrazinylquinoline

The following diagram illustrates a typical synthetic workflow starting from a 3-haloquinoline precursor.

Caption: Mechanistic steps of the Knorr pyrazole synthesis.

This reaction is exceptionally robust and tolerates a wide variety of substituents on the dicarbonyl partner, allowing for the synthesis of large libraries of pyrazolyl-quinolines for biological screening. [2]

Beyond pyrazoles, the hydrazine moiety is a precursor to nitrogen-rich heterocycles like triazoles and tetrazoles. These scaffolds are of great interest in medicinal chemistry due to their ability to act as bioisosteres and participate in hydrogen bonding.

• Triazoles: The reaction of 2-hydrazinylquinoline with reagents like formic acid or acetic acid can lead to ring closure, forming fused 1,2,4-triazolo[4,3-a]quinoline systems. [3]This transformation provides a rigid, planar extension to the quinoline core.

• Tetrazoles: Under acidic conditions, diazotization of the hydrazine group with nitrous acid (generated in situ from sodium nitrite) can lead to an intramolecular cyclization, yielding a fused tetrazolo[1,5-a]quinoline. [3] These cyclizations highlight the versatility of the hydrazine group in constructing a diverse range of heterocyclic systems directly onto the quinoline scaffold.

Part 3: Applications in Medicinal Chemistry

Derivatives of 3-hydrazinylquinoline are frequently explored in drug discovery programs due to their wide range of biological activities. The ability to easily generate diverse libraries of pyrazole and triazole derivatives makes this scaffold particularly attractive for lead discovery and optimization.

Published studies have demonstrated that quinoline-pyrazole and quinoline-hydrazone hybrids possess significant biological potential, including:

• Antimicrobial Activity: Many derivatives show potent antibacterial and antifungal activity, offering a promising avenue for combating drug-resistant pathogens. [2]* Anticancer Activity: The quinoline core is a known pharmacophore in oncology, and its combination with other heterocyclic systems like pyrazoles has led to the development of compounds with antiproliferative effects against various cancer cell lines. [1] The hydrazine linker itself, or the resulting hydrazone, can be crucial for biological activity. The N-H and C=O moieties can form key hydrogen bond interactions with biological targets, while the overall structure provides a rigid framework for receptor binding. [1]

Part 4: Experimental Protocols

To ensure this guide is of practical value, we provide a representative, detailed protocol for a key transformation.

Protocol: Synthesis of a C3-(Pyrazol-1-yl)quinoline via Knorr Cyclization

This protocol describes the synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)quinoline from 3-hydrazinylquinoline and acetylacetone.

Materials:

• 3-Hydrazinylquinoline (1.0 mmol, 1 equiv.)

• Acetylacetone (1.2 mmol, 1.2 equiv.)

• Glacial Acetic Acid (catalytic amount, ~3-5 drops)

• Ethanol (10 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-hydrazinylquinoline (1.0 mmol) and ethanol (10 mL).

• Stir the mixture until the starting material is fully dissolved.

• Add acetylacetone (1.2 mmol) to the solution, followed by the catalytic amount of glacial acetic acid.

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Reduce the solvent volume under reduced pressure until a precipitate forms.

• If no precipitate forms, slowly add cold water to the concentrated solution to induce precipitation.

• Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol or water.

• Dry the product under vacuum to yield the desired 3-(3,5-dimethyl-1H-pyrazol-1-yl)quinoline.

Justification of Experimental Choices:

• Solvent: Ethanol is an excellent choice as it solubilizes both reactants and is a polar protic solvent that can facilitate the proton transfers involved in hydrazone formation and cyclization. [4]* Catalyst: Glacial acetic acid serves as a mild acid catalyst, which is known to accelerate the rate of condensation to form the initial hydrazone intermediate without causing degradation of the reactants. [4]* Excess Reagent: A slight excess of acetylacetone is used to ensure the complete consumption of the limiting 3-hydrazinylquinoline starting material.

Data Presentation

The following table summarizes typical outcomes for the synthesis of various pyrazole derivatives from a hydrazinyl precursor, illustrating the modularity of the approach.

R1	R2	Dicarbonyl Compound	Typical Yield (%)
CH₃	CH₃	Acetylacetone	85-95
Ph	CH₃	Benzoylacetone	80-90
OEt	CH₃	Ethyl Acetoacetate	88-96
CF₃	Ph	1-Phenyl-4,4,4-trifluorobutane-1,3-dione	75-85

Conclusion and Future Outlook

The C3-hydrazine group on a quinoline scaffold is a powerful and versatile tool in the arsenal of the synthetic and medicinal chemist. Its straightforward synthesis and predictable, high-yielding reactivity make it an ideal starting point for generating molecular diversity. The condensation and cyclization reactions, particularly the Knorr pyrazole synthesis, provide reliable pathways to complex heterocyclic systems with proven biological relevance. As the search for novel therapeutics continues, the strategic application of the chemistry described in this guide will undoubtedly contribute to the development of the next generation of quinoline-based drugs.

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Harnessing the Therapeutic Potential of Novel Quinoline-3-Hydrazine Scaffolds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the burgeoning field of quinoline-3-hydrazine derivatives, a class of heterocyclic compounds demonstrating significant promise across multiple therapeutic areas. We will dissect the synthetic rationale, delve into the mechanistic underpinnings of their biological activities, and present robust, field-proven protocols for their evaluation. This document is designed to serve as a technical resource for researchers engaged in drug discovery and development, offering both foundational knowledge and practical insights.

Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry.[1] This scaffold is prevalent in a wide array of natural and synthetic compounds, exhibiting a broad spectrum of biological activities including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[1][2] Several quinoline-based drugs, such as the anticancer agents bosutinib and camptothecin analogues, have been successfully translated into clinical use, underscoring the therapeutic value of this heterocycle.[1][3]

The introduction of a hydrazine or hydrazide-hydrazone moiety at the 3-position of the quinoline core creates a unique chemical architecture (–(C=O)NHN=CH–). This functional group is not merely a linker; its physicochemical properties, including its ability to form strong hydrogen bonds, chelate metal ions, and its relative stability and potential lability in acidic environments like tumor microenvironments, contribute significantly to the biological profile of the parent molecule.[1][3] This guide focuses on these novel quinoline-3-hydrazine derivatives, synthesizing current research to illuminate their potential as next-generation therapeutic agents.

Synthetic Strategies: From Building Blocks to Bioactive Molecules

The generation of a diverse library of quinoline-3-hydrazine analogues is typically achieved through a convergent synthesis approach. This methodology allows for the facile introduction of various substituents, enabling comprehensive structure-activity relationship (SAR) studies.

Core Synthesis Rationale

The primary synthetic route involves a multi-step process that begins with the construction of a substituted quinoline-3-carbaldehyde, followed by condensation with hydrazine, and subsequent coupling or derivatization. The causality behind this approach is efficiency and modularity; key aromatic and aliphatic moieties can be varied at late stages of the synthesis to rapidly generate a library of compounds for screening.

Experimental Protocol: General Synthesis of Quinoline-3-Hydrazide-Hydrazones

This protocol outlines a common and reliable method for synthesizing the target compounds, adapted from established literature.[1]

Step 1: Vilsmeier-Haack Cyclization to form Quinoline-3-carbaldehyde

• To a cooled solution of an appropriate acetanilide (1.0 eq) in dimethylformamide (DMF, 5.0 eq), slowly add phosphorus oxychloride (POCl₃, 3.0 eq).

• Heat the reaction mixture to 90 °C and stir for 12-18 hours.

• Monitor reaction completion via Thin Layer Chromatography (TLC).

• Upon completion, pour the mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• The resulting precipitate, the 2-chloro-quinoline-3-carbaldehyde derivative, is filtered, washed with water, and dried.

Causality Note: The Vilsmeier-Haack reaction is a powerful method for formylating activated aromatic rings. Using an acetanilide precursor directly leads to the formation of the quinoline core in a single, efficient cyclization step.

Step 2: Formation of the Quinoline Hydrazone

• Dissolve the quinoline-3-carbaldehyde derivative (1.0 eq) in ethanol.

• Add an excess of hydrazine hydrate (NH₂NH₂·H₂O, 5.0-10.0 eq).

• Stir the mixture at room temperature overnight (approx. 18 hours).

• Remove the solvent under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate. The organic layer is then dried over anhydrous sodium sulfate and concentrated to yield the quinoline hydrazone.[1]

Step 3: EDC-Mediated Amide Coupling

• Dissolve the quinoline hydrazone (1.0 eq) and a selected carboxylic acid (1.1 eq) in DMF.

• Add triethylamine (Et₃N, 2.0 eq) to the mixture.

• Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.5 eq) as the coupling agent.

• Stir the reaction at room temperature for 18 hours.

• Perform an aqueous work-up and purify the final hydrazide-hydrazone product by column chromatography or recrystallization.[1][4]

Diagram: General Synthetic Workflow

Caption: Multi-target anticancer activity of quinoline hydrazines.

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT assay is a standard colorimetric method for assessing cell viability and is a primary screening tool for novel cytotoxic compounds.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the quinoline-3-hydrazine test compounds in the appropriate cell culture medium. Treat the cells with these concentrations (e.g., ranging from 0.01 to 100 µM) and include a vehicle control (DMSO). Incubate for 48-72 hours. [5]3. MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Self-Validation Check: The assay includes a vehicle control to establish baseline viability (100%) and often a positive control (e.g., 5-FU, cisplatin) to validate the assay's sensitivity to known cytotoxic agents. [6]The dose-dependent response observed is a key indicator of a specific biological effect.

Summary of Anticancer Activity

Compound Class	Cancer Cell Line(s)	IC₅₀ Range (µM)	Putative Mechanism	Reference(s)
Quinoline-based Dihydrazones	MCF-7 (Breast), A549 (Lung)	7.0 - 34.3	DNA Intercalation, Apoptosis Induction, CDK2 Inhibition	[6]
Quinolyl Hydrazones	NCI-60 Panel	0.33 - 4.87 (GI₅₀)	DNA Topoisomerase I Inhibition	[5]
(E)-N'-((quinolin-3-yl)methylene)hydrazides	SH-SY5Y (Neuroblastoma)	Micromolar Potency	G1 Cell Cycle Arrest, p27kip1 Upregulation	[1][4][7]
Quinoline Hydrazone Chalcones	A549 (Lung), K-562 (Leukemia)	1.91 - 5.29	PI3K Inhibition, G2/M Arrest, Apoptosis	[3]

Antimicrobial Properties: A New Frontier Against Drug Resistance

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents with different mechanisms of action. [8]Quinoline-3-hydrazine derivatives have emerged as a promising scaffold in this area, demonstrating activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. [5][9]

Spectrum and Mechanism

These compounds have shown good to excellent activity against pathogenic strains like Staphylococcus aureus, Escherichia coli, and Candida albicans. [5][10][11]The proposed mechanisms often involve the inhibition of essential bacterial enzymes, such as DNA gyrase, which is critical for bacterial DNA replication. [8]The hydrazone moiety's ability to chelate metal ions may also contribute by disrupting essential metallic cofactors in bacterial enzymes.

Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard protocol.

• Inoculum Preparation: Prepare a standardized bacterial or fungal inoculum (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized inoculum to each well.

• Controls: Include a positive control (broth + inoculum, no compound) to ensure microbial growth and a negative control (broth only) to check for sterility. A known antibiotic (e.g., Gentamycin, Ampicillin) serves as a reference standard. [9][10]5. Incubation: Incubate the plates at 37 °C for 18-24 hours.

• MIC Reading: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Summary of Antimicrobial Activity

Compound Class	Pathogen(s)	MIC Range (µg/mL)	Reference(s)
Quinolyl Hydrazones	Various pathogenic strains	6.25 - 100	[5]
3-Quinoline Carboxylic Acid Hydrazide-Hydrazones	S. aureus, E. coli	Low to moderate activity	[10][12][13]
6-Bromo-2-methyl-quinoline Hydrazones	S. aureus, B. subtilis, E. coli	Good to excellent activity	[9]

Anti-inflammatory and Other Biological Activities

While less explored than their anticancer and antimicrobial effects, quinoline-3-hydrazines also exhibit other notable biological activities.

• Anti-inflammatory Activity: Certain hydrazone derivatives of 6-substituted-2-chloro-3-formyl quinoline have been evaluated for anti-inflammatory properties using the carrageenan-induced rat paw edema model. [14]These compounds showed moderate inhibition (31-45%) of edema, indicating potential for development as anti-inflammatory agents. [14]The mechanism is likely related to the inhibition of inflammatory mediators, a known activity of some quinoline scaffolds. [15]

• Antitubercular Activity: Given the success of quinolones against Mycobacterium tuberculosis, derivatives are being explored as new antitubercular agents. Some quinoline-3-carbohydrazide derivatives have shown promising activity, with molecular docking studies suggesting they may target the enoyl-ACP reductase, an essential enzyme in mycobacterial cell wall synthesis. [16]

• Antidiabetic Activity: Quinolone-based hydrazones have also been screened for their potential to inhibit key enzymes in carbohydrate metabolism, such as α-amylase and α-glucosidase, suggesting a possible role in managing diabetes. [17]

Conclusion and Future Outlook

The quinoline-3-hydrazine scaffold represents a highly versatile and therapeutically promising platform for drug discovery. The wealth of data demonstrates potent and often multi-targeted activity against cancer and microbial pathogens. The modularity of their synthesis allows for extensive chemical exploration and optimization of potency, selectivity, and pharmacokinetic properties.

Future research should focus on:

• In-depth Mechanistic Studies: Elucidating the precise molecular targets for the most potent compounds to guide rational drug design.

• In Vivo Efficacy and Safety: Moving lead compounds into preclinical animal models to assess their efficacy, toxicity, and pharmacokinetic profiles.

• Expansion of SAR: Systematically exploring the chemical space around the quinoline and hydrazine moieties to improve activity and overcome potential resistance mechanisms.

The evidence synthesized in this guide strongly supports the continued investigation of novel quinoline-3-hydrazines as a rich source of lead compounds for developing next-generation therapeutics.

References

• Bingul, M., Tan, O., Gardner, C. R., Sutton, S. K., Arndt, G. M., Marshall, G. M., Cheung, B. B., Kumar, N., & Black, D. S. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules, 21(7), 916. [Link] [1][4][7]2. Katariya, K. D., Vennapu, L., Nakka, M., Shinde, S., & Shah, A. (2020). Anticancer, antimicrobial activities of quinoline based hydrazone analogues: Synthesis, characterization and molecular docking. Bioorganic Chemistry, 94, 103406. [Link] [5]3. Shabeeb, I., Al-Essa, L., Shtaiwi, M., Al-Shalabi, E., Younes, E., Okasha, R., & Abu Sini, M. (2019). New Hydrazide-hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. Letters in Organic Chemistry, 16(5), 430-436. [Link] [10][12][13]4. Verma, A., & Malik, A. (2024). Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents. Future Medicinal Chemistry. [Link] [3]5. Aouad, M. R., Bardaweel, S. K., Al-Sanea, M. M., Al-Saadi, M. S., Al-Deyab, S. S., & Al-Suwaidan, E. A. (2018). Synthesis and in vitro biological evaluation of quinolone-based hydrazones as potential antidiabetic agents targeting key metabolic enzymes. BMC Chemistry, 12(1), 118. [Link] [17]6. Gholampour, N., Ghandi, M., Fassihi, A., & Damghani, E. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. Frontiers in Chemistry, 10, 1026613. [Link] [18][19]7. Thomas, K. D., Adhikari, A. V., Telkar, S., Chowdhury, I. H., Mahmood, R., Pal, N. K., Row, T. N. G., & Sumesh, E. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 46(11), 5283–5292. [Link] [16]8. Amir, M. (2001). Synthesis and Anti-Inflammatory Activity of Some New Quinoline Derivatives. Oriental Journal of Chemistry, 17(2). [Link] [14]9. Kumar, D., & Kumar, R. (2023). Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action. ChemMedChem, 18(6), e202200571. [Link] [8]10. Katariya, K. D., & Shah, A. K. (2015). Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones. Der Pharma Chemica, 7(12), 173-181. [Link] [9]11. El-Bendary, E. R., Goda, F. E., Maarouf, A. R., & Badria, F. A. (2001). Synthesis and antimicrobial evaluation of 3-hydrazino-quinoxaline derivatives and their cyclic analoaues. Molecules, 6(8), 661-671. [Link] [11]12. Lu, J., Zhang, Y., Wang, Y., Li, Y., Wang, H., & Fan, Z. (2022). Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. RSC Advances, 12(45), 29281-29293. [Link] [6]13. Musso, L., Cincinelli, R., & Simona, D. (2018). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 23(10), 2463. [Link] [20]14. Alam, M. A., & Haque, M. R. (2022). Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents. Scientifica, 2022, 9975765. [Link] [21]15. Kumar, A., Singh, B., & Kumar, R. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Medicinal Chemistry. [Link] [2]16. Kumar, S., & Bawa, S. (2016). Medicinal chemistry of quinolines as emerging anti-inflammatory agents: an overview. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 1-10. [Link]

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An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive safety and handling guide for Quinolin-3-yl-hydrazine Dihydrochloride. As a specialized research chemical, a formally issued Material Safety Data Sheet (MSDS) may not be readily available. Therefore, this guide has been constructed by synthesizing data from its primary structural components—the quinoline core and the hydrazine functional group—to provide a robust and precautionary framework for its safe utilization. This approach is grounded in the established principle of treating novel compounds with the caution merited by their most hazardous constituents until empirical data proves otherwise.

Compound Identification and Physicochemical Profile

Quinolin-3-yl-hydrazine and its dihydrochloride salt are heterocyclic organic compounds. The quinoline scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous pharmaceuticals.[1] The hydrazine moiety, while highly reactive and useful for synthesis, imparts significant toxicological properties that demand rigorous handling protocols.[2] This compound serves as a critical building block in drug discovery, particularly in the synthesis of novel kinase inhibitors and other potential therapeutic agents.[3][4][5][6]

Chemical Structure:

Caption: Chemical structure of Quinolin-3-yl-hydrazine Dihydrochloride.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₉N₃ · 2HCl	[7][8]
Molecular Weight	232.11 g/mol	[7][8]
Appearance	Likely a solid, ranging from off-white to tan/beige.	[4]
Solubility	The dihydrochloride salt form enhances solubility in water and polar protic solvents.	[7]

| Melting Point (Free Base) | 176-177 °C |[9] |

Hazard Identification and Toxicological Assessment

This compound must be treated as highly hazardous . The toxicological profile is a composite of the risks associated with both quinoline and hydrazine derivatives.

GHS Hazard Classification (Predicted) The following classification is based on the known hazards of hydrazine dihydrochloride and quinoline.[10][11][12][13][14]

Table 2: Predicted GHS Classification

Hazard Class	Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 3	Danger	H301: Toxic if swallowed.
Acute Toxicity, Dermal	Category 3	Danger	H311: Toxic in contact with skin.
Acute Toxicity, Inhalation	Category 3	Danger	H331: Toxic if inhaled.
Skin Corrosion/Irritation	Category 1B	Danger	H314: Causes severe skin burns and eye damage.
Skin Sensitization	Category 1	Warning	H317: May cause an allergic skin reaction.
Carcinogenicity	Category 1B/2	Danger	H350/H351: May cause/Suspected of causing cancer.
Germ Cell Mutagenicity	Category 2	Warning	H341: Suspected of causing genetic defects.

| Hazardous to the Aquatic Environment | Chronic 1 | Warning | H410: Very toxic to aquatic life with long lasting effects. |

Toxicological Narrative

• Hydrazine Moiety: Hydrazine and its salts are notoriously toxic.[15] They are classified as toxic by all routes of exposure: oral, dermal, and inhalation.[13][14][16] Hydrazines are corrosive and can cause severe burns to the skin and eyes.[12][17] The International Agency for Research on Cancer (IARC) classifies hydrazine as a Group 2A "probably carcinogenic to humans".[12] Chronic exposure can lead to damage of the liver, kidneys, and central nervous system.[18][19]

• Quinoline Moiety: The parent quinoline molecule is also of significant toxicological concern. Studies have shown that quinoline can induce hepatic tumors in rats, specifically hemangioendotheliomas.[20] It is also genotoxic, capable of causing DNA damage.[21] While its acute toxicity is lower than that of hydrazine, its potential for carcinogenicity necessitates stringent exposure controls.

Expert Insight: The combination of a known carcinogen (quinoline) with a highly toxic and probable carcinogen (hydrazine) in a single molecule demands the highest level of precaution. All handling operations must assume the compound is potently toxic and carcinogenic until extensive toxicological data specific to this derivative becomes available.

Safe Handling, Storage, and Exposure Control

A multi-layered approach to safety, combining engineering controls, personal protective equipment, and strict protocols, is mandatory.

Engineering Controls

• Primary Containment: All manipulations of Quinolin-3-yl-hydrazine Dihydrochloride, including weighing, transfers, and reactions, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[22]

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive emissions.[23]

Personal Protective Equipment (PPE)

A dedicated set of PPE is required when handling this compound.

Table 3: Required Personal Protective Equipment

Item	Specification	Rationale
Gloves	Butyl rubber or other chemically resistant gloves. Double-gloving is recommended.	Protects against dermal absorption, a primary route of hydrazine toxicity.[23]
Eye Protection	Chemical safety goggles and a full-face shield.	Protects against splashes of the corrosive material.[23]
Lab Coat	Chemically resistant, buttoned lab coat with tight-fitting cuffs.	Prevents contamination of personal clothing.

| Respiratory | A NIOSH-approved respirator may be required for spill cleanup or if engineering controls fail. Use requires prior training and fit-testing.[23] | Hydrazine vapors are highly toxic; cartridge respirators are not suitable.[2][23] |

Storage and Incompatibilities

• Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area designated for toxic chemicals.[13][24] Keep away from heat, sparks, and open flames.[25]

• Incompatibilities: Avoid contact with strong oxidizing agents (e.g., peroxides, nitrates), acids, and metal oxides.[2][18] Hydrazine can react violently, and in some cases, spontaneously ignite on contact with oxidizers or porous materials.[18]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First Aid Measures

Table 4: Emergency First Aid Protocol

Exposure Route	Action
Inhalation	Immediately move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[19][26]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[15][19][26]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[15][19][26]

| Ingestion | DO NOT INDUCE VOMITING. If the victim is conscious and alert, give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[19][26] |

Spill Response Protocol

The response depends on the scale of the spill. A spill kit containing appropriate absorbent materials (e.g., sand, vermiculite) and personal protective equipment must be readily available.[26][27]

Caption: Decision flowchart for responding to a chemical spill.

Application in a Research Context: A Synthetic Workflow

Understanding the hazards is paramount when designing experiments. The following is a representative protocol for using Quinolin-3-yl-hydrazine Dihydrochloride to synthesize a hydrazone, a common step in developing bioactive molecules.[3]

Experimental Protocol: Synthesis of a Quinoline-3-yl Hydrazone

Caption: A typical workflow for synthesizing a hydrazone derivative.

Step-by-Step Methodology:

• Preparation (in Fume Hood): Place a stirrer bar in a round-bottom flask.

  • Safety Rationale: All operations are performed in a fume hood to contain any dust or vapors from the highly toxic starting material.[22]

• Reagent Addition: Weigh Quinolin-3-yl-hydrazine Dihydrochloride and add it to the flask. Add ethanol as the solvent.

  • Safety Rationale: Wear appropriate PPE (double gloves, goggles, face shield) during weighing and transfer to prevent skin contact and inhalation.

• Reaction Initiation: Add the desired aldehyde or ketone to the stirring suspension. If the dihydrochloride salt is used, a mild base (e.g., triethylamine) may be required to free the hydrazine for reaction.

  • Safety Rationale: The addition should be done slowly. The reaction is typically stirred at room temperature.

• Reaction Monitoring: Allow the reaction to stir for the specified time (e.g., 18 hours), monitoring by Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, the resulting solid product is often isolated by filtration. The solid is washed with a suitable solvent (e.g., cold ethanol) to remove unreacted starting materials.

  • Safety Rationale: The filtrate should be treated as hazardous waste, as it may contain unreacted hydrazine derivative.

• Drying and Storage: The purified product is dried under vacuum.

  • Safety Rationale: The final product, a quinoline-hydrazone derivative, should still be handled with caution, assuming a degree of residual toxicity until proven otherwise.

Disposal Considerations

All waste materials contaminated with Quinolin-3-yl-hydrazine Dihydrochloride must be disposed of as hazardous waste.[13][27]

• Solid Waste: Contaminated PPE (gloves, bench paper), spent absorbent materials from spills, and residual chemical should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Reaction filtrates and solvent washes should be collected in a separate, labeled hazardous waste container for liquids. Do not pour down the drain.[16][23]

Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.[27]

References

• Toxicological Review of Quinoline (CAS No. 91-22-5). (U.S. Environmental Protection Agency) [Link]

• Hydrazine - Risk Management and Safety. (University of Notre Dame) [Link]

• Safety and Handling of Hydrazine. (Defense Technical Information Center) [Link]

• Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater of a tar-contaminated field site. (PubMed) [Link]

• Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. (Pandawa Institute Journals) [Link]

• Emergency treatment of hydrazine hydrate leakage. (LookChem) [Link]

• Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. (ResearchGate) [Link]

• GHS Classification - Hydrazine. (ChemReg.net) [Link]

• 51ST FIGHTER WING INSTRUCTION 21-113. (U.S. Air Force) [Link]

• Hydrazine. (Wikipedia) [Link]

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• Chemical Spill Procedures. (Princeton University EHS) [Link]

• Hazardous Chemical Information System (HCIS) - Hydrazine, monohydrate. (Safe Work Australia) [Link]

• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (MDPI) [Link]

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• New quinolin-3-yl- N -hydrazinecarbothioamides in the synthesis of thiazoles and thiazines. (Journal of Sulfur Chemistry) [Link]

• Quinolin-3-yl-hydrazine - Physico-chemical Properties. (ChemBK) [Link]

• Synthesis of quinoline-based hydrazide-hydrazones. (ResearchGate) [Link]

• Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. (MDPI) [Link]

• Safety Data Sheet - Hydrazine hydrochloride. (DC Fine Chemicals) [Link]

• Hydrazine, dihydrochloride. (PubChem) [Link]

• SAFETY DATA SHEET - Hydrazine dihydrochloride. (Fisher Scientific) [Link]

• Material Safety Data Sheet - Hydrazine dihydrochloride. (Cole-Parmer) [Link]

• Novel Quinoline- and Naphthalene-Incorporated Hydrazineylidene–Propenamide Analogues as Antidiabetic Agents: Design, Synthesis, and Computational Studies. (National Institutes of Health) [Link]

• STRUCTURE BASED DRUG DISCOVERY, DOCKING, MODELLING, SYNTHESIS AND ANTICANCER SCREENING OF SOME NOVEL QUINOLINE DERIVATIVES. (Shodhganga) [Link]

• Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. (National Institutes of Health) [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Fischer Indole Synthesis of Pyrido[a]carbazoles from QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

Abstract

This document provides a comprehensive technical guide for the synthesis of tetracyclic pyrido[a]carbazole scaffolds utilizing the Fischer indole synthesis. The protocol centers on the use of quinolin-3-yl-hydrazine dihydrochloride as the key starting material. Pyrido[a]carbazoles are a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development, particularly for their potential as antitumour agents.[1] This guide is designed for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, detailed step-by-step protocols, and practical field-proven advice to ensure successful synthesis. We will explore the critical parameters of the reaction, including catalyst selection, reaction conditions, and purification strategies, to deliver a robust and reproducible methodology.

Scientific Rationale & Mechanistic Overview

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry since its discovery in 1883, is a powerful and versatile method for constructing the indole nucleus from an arylhydrazine and a carbonyl compound under acidic conditions.[2][3] The reaction's enduring relevance stems from its ability to generate complex indole derivatives, which are ubiquitous in natural products and pharmaceuticals.[3][4][5]

In this application, we adapt the classical Fischer synthesis to a more complex heterocyclic system. By employing quinolin-3-yl-hydrazine, the reaction does not yield a simple indole but instead constructs a fused tetracyclic system, a pyrido[a]carbazole. This transformation is of high value as this scaffold is present in numerous biologically active molecules.[6][7][8]

The Core Mechanism

The reaction proceeds through a well-established sequence of acid-catalyzed transformations. Understanding this mechanism is critical for troubleshooting and optimizing the synthesis.[2][9][10][11]

• Hydrazone Formation: The reaction initiates with the condensation of quinolin-3-yl-hydrazine with a ketone (in our example, cyclohexanone) to form the corresponding quinolin-3-yl-hydrazone. This step involves the elimination of a water molecule and is typically acid-catalyzed.[5]

• Tautomerization: The resulting hydrazone undergoes tautomerization to its more reactive enamine isomer, often referred to as an 'ene-hydrazine'.[2][9]

• [12][12]-Sigmatropic Rearrangement: This is the key bond-forming step of the entire synthesis. The protonated ene-hydrazine undergoes a concerted, pericyclic[12][12]-sigmatropic rearrangement. This rearrangement breaks the N-N bond and forms a new C-C bond at the C4 position of the quinoline ring, transiently disrupting its aromaticity.[2][5]

• Rearomatization & Cyclization: The intermediate diimine rapidly tautomerizes to regain the aromaticity of the quinoline ring. Subsequently, the terminal amine attacks the imine carbon in an intramolecular fashion to form the five-membered pyrrole ring.[5]

• Ammonia Elimination: The final step involves the acid-catalyzed elimination of ammonia from the aminal intermediate, which results in the formation of a double bond, yielding the final, energetically favorable aromatic carbazole system.[2][9]

Mechanistic Diagram

Caption: The mechanistic pathway of the Fischer Indole Synthesis.

Rationale for Catalyst and Reagent Selection

• QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE: The dihydrochloride salt is often more stable and easier to handle than the free base. It also provides an initial acidic environment from the HCl salt, which can help catalyze the initial hydrazone formation.

• Cyclohexanone: This symmetrical ketone is an ideal carbonyl partner. It avoids the formation of regioisomers that can occur with unsymmetrical ketones, simplifying the product mixture and subsequent purification.[9] The use of a cyclic ketone directly leads to the fused tetrahydrocarbazole core.

• Acid Catalyst (Polyphosphoric Acid - PPA): While the starting material provides some acidity, a strong Brønsted or Lewis acid is required to drive the high-activation-energy[12][12]-sigmatropic rearrangement.[2][13] Polyphosphoric acid (PPA) is an excellent choice as it serves as both a powerful acid catalyst and a dehydrating agent, making it highly effective for this type of cyclization.[9][12]

Detailed Experimental Protocol

This protocol describes a reliable method for the synthesis of 7,8,9,10-tetrahydro-6H-pyrido[3,2-a]carbazole from quinolin-3-yl-hydrazine dihydrochloride and cyclohexanone.

Materials & Reagents

Reagent	CAS Number	M.W. ( g/mol )	Notes
Quinolin-3-yl-hydrazine dihydrochloride	113066-41-6	234.11	Purity >97%
Cyclohexanone	108-94-1	98.14	Purity >99%, anhydrous
Polyphosphoric Acid (PPA)	8017-16-1	N/A	115% P₂O₅ basis or equivalent
Dichloromethane (DCM)	75-09-2	84.93	ACS grade or higher
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS grade or higher
Hexanes	110-54-3	86.18	ACS grade or higher
Saturated Sodium Bicarbonate (aq.)	75420-23-0	84.01	NaHCO₃ solution
Anhydrous Sodium Sulfate	7757-82-6	142.04	Na₂SO₄, for drying
Silica Gel	7631-86-9	60.08	For column chromatography, 230-400 mesh

Equipment

• Round-bottom flasks (50 mL, 250 mL)

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware and consumables

Step-by-Step Synthesis Procedure

This procedure is performed as a one-pot reaction for operational simplicity.

• Reaction Setup:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add quinolin-3-yl-hydrazine dihydrochloride (1.0 g, 4.27 mmol).

  • Add cyclohexanone (0.46 mL, 4.48 mmol, 1.05 eq.).

  • Carefully add Polyphosphoric Acid (PPA) (~10 g) to the flask. Caution: PPA is viscous and highly corrosive. The addition will be exothermic.

• Reaction Execution:

  • Place the flask in a pre-heated heating mantle set to 120-130 °C.

  • Stir the viscous mixture vigorously for 2-4 hours.

  • Monitor the reaction progress by TLC (e.g., 30% EtOAc in Hexanes). The product should be UV active. The starting hydrazine is highly polar and should remain at the baseline.

• Work-up and Quenching:

  • Once the reaction is complete (or no further starting material is consumed), remove the flask from the heat and allow it to cool to approximately 60-70 °C.

  • Prepare a 250 mL beaker containing ~100 g of crushed ice.

  • Slowly and carefully pour the warm reaction mixture onto the crushed ice with stirring. This will quench the reaction and hydrolyze the PPA. Caution: This step is highly exothermic.

  • The crude product may precipitate as a solid.

• Neutralization and Extraction:

  • Slowly add saturated sodium bicarbonate solution to the acidic aqueous mixture until the pH is neutral to basic (pH ~8-9).

  • Transfer the entire mixture to a 250 mL separatory funnel.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude material by flash column chromatography on silica gel. A gradient elution system, starting with 10% ethyl acetate in hexanes and gradually increasing to 30-40% ethyl acetate, is typically effective.

  • Combine the fractions containing the pure product and evaporate the solvent to yield the final product as a solid.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Expected Results & Troubleshooting

Parameter	Expected Outcome
Product	7,8,9,10-Tetrahydro-6H-pyrido[3,2-a]carbazole
Appearance	Off-white to pale yellow solid
Typical Yield	55 - 75%
¹H NMR (CDCl₃, 400 MHz)	δ 8.5-9.0 (m, 2H, Ar-H), 7.2-8.0 (m, 4H, Ar-H), 2.5-3.0 (m, 4H, CH₂), 1.8-2.2 (m, 4H, CH₂)
Mass Spec (ESI+)	Expected [M+H]⁺: m/z = 223.12

Troubleshooting and Field Insights

• Problem: Low or no product yield.

  • Cause: Insufficiently acidic conditions or low temperature. The[12][12]-sigmatropic rearrangement has a high activation barrier.

  • Solution: Ensure PPA is active and not hydrolyzed from improper storage. Increase the reaction temperature to 140 °C if necessary, but monitor for decomposition (darkening of the reaction mixture). Eaton's reagent (P₂O₅ in methanesulfonic acid) can be a more potent alternative to PPA.

• Problem: Reaction mixture becomes a dark, intractable tar.

  • Cause: Reaction temperature is too high, or the reaction was run for too long, leading to polymerization or decomposition.

  • Solution: Reduce the reaction temperature and monitor carefully by TLC to stop the reaction as soon as the starting material is consumed.

• Problem: Difficult purification with many side products.

  • Cause: Incomplete hydrazone formation before cyclization or side reactions due to the harsh acidic conditions.

  • Solution: Consider a two-step procedure. First, form and isolate the hydrazone in a milder solvent like ethanol with catalytic acetic acid. Then, subject the purified hydrazone to the harsh PPA cyclization conditions. This often provides a cleaner reaction.

• Advanced Application - Aromatization: The protocol yields a tetrahydrocarbazole. To obtain the fully aromatic 6H-pyrido[3,2-a]carbazole, a subsequent dehydrogenation step is required. This can be achieved by heating the tetrahydro-product with a stoichiometric amount of a dehydrogenating agent like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in a high-boiling solvent such as toluene or dioxane.

References

• Wikipedia. Fischer indole synthesis . Wikipedia. [Link]

• PubMed. Design and synthesis of pyrido[3,2-α]carbazole derivatives and their analogues as potent antitumour agents . PubMed. [Link]

• ResearchGate. Synthesis of 11H-pyrido[3,2-a] carbazole (16), 11H-pyrido[2,3-c] carbazole (18) and 7H-pyrido[3,2-c] carbazole (20) using a diazotization-azidation-nitrene insertion approach . ResearchGate. [Link]

• MDPI. New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. [Link]

• RSC Publishing. Fischer indole synthesis applied to the total synthesis of natural products . RSC Advances. [Link]

• Chem-Station. Fischer Indole Synthesis . Chem-Station Int. Ed. [Link]

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• Asian Journal of Chemistry. Synthesis of Intermediates for the Synthesis of Pyrido[3,2-c]carbazole Derivatives . Asian Journal of Chemistry. [Link]

• Arkivoc. Synthesis of carbazoles and derivatives from allenes . Arkivoc. [Link]

• YouTube. Fischer Indole Synthesis . Professor Dave Explains. [Link]

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Application Notes and Protocols for the Synthesis of Novel Pyridazinones Utilizing Quinolin-3-yl-hydrazine Dihydrochloride

Introduction: The Convergence of Two Privileged Scaffolds

In the landscape of medicinal chemistry, both the quinoline and pyridazinone ring systems stand as "privileged scaffolds" due to their consistent presence in a wide array of pharmacologically active compounds.[1][2][3][4][5] Quinoline derivatives are known for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] Similarly, the pyridazinone core is a key feature in drugs targeting a range of conditions, from cardiovascular diseases to neurological disorders.[6][7] The strategic fusion of these two pharmacophores into a single molecular entity presents a compelling avenue for the discovery of novel therapeutic agents with potentially enhanced or unique modes of action.

This application note provides a comprehensive guide for the synthesis of pyridazinone derivatives incorporating a quinoline moiety, specifically through the use of quinolin-3-yl-hydrazine dihydrochloride as a key building block. We will delve into the underlying reaction mechanism, provide a detailed step-by-step experimental protocol, and offer insights into the critical parameters that govern the success of this synthetic transformation. The methodologies described herein are designed for researchers and professionals in drug development and organic synthesis, providing a robust framework for accessing this promising class of compounds.

Reaction Mechanism: Cyclocondensation Pathway

The formation of the pyridazinone ring from quinolin-3-yl-hydrazine and a suitable 1,4-dicarbonyl compound, such as a γ-keto acid, proceeds via a classical cyclocondensation reaction.[8][9] The reaction is typically acid-catalyzed, and the dihydrochloride salt of the hydrazine can often serve this purpose, although additional acid may be beneficial.

The proposed mechanism can be outlined as follows:

• Initial Nucleophilic Attack: The more nucleophilic nitrogen atom of the quinolin-3-yl-hydrazine attacks one of the carbonyl groups of the 1,4-dicarbonyl compound to form a hemiaminal intermediate.

• Dehydration and Imine Formation: The hemiaminal readily dehydrates to form a hydrazone intermediate.

• Intramolecular Cyclization: The remaining free amino group of the hydrazine then undergoes an intramolecular nucleophilic attack on the second carbonyl group, leading to the formation of a cyclic intermediate.

• Final Dehydration: A final dehydration step results in the formation of the stable, aromatic pyridazinone ring.

Caption: Proposed mechanism for the synthesis of quinoline-substituted pyridazinones.

Experimental Protocol: Synthesis of 6-(Substituted)-2-(quinolin-3-yl)pyridazin-3(2H)-one

This protocol details a general procedure for the reaction of quinolin-3-yl-hydrazine dihydrochloride with a representative γ-keto acid.

Materials and Equipment

• Quinolin-3-yl-hydrazine dihydrochloride

• Substituted γ-keto acid (e.g., levulinic acid)

• Glacial acetic acid (solvent and catalyst)

• Ethanol (for recrystallization)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter paper

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel)

• Rotary evaporator

Detailed Step-by-Step Methodology

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add quinolin-3-yl-hydrazine dihydrochloride (1.0 eq).

• Addition of Reagents: To the flask, add the desired γ-keto acid (1.05 eq) followed by glacial acetic acid (20-30 mL).

• Reaction Conditions: The reaction mixture is heated to reflux (approximately 118 °C for acetic acid) with vigorous stirring. The progress of the reaction should be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase). The reaction is typically complete within 4-8 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into ice-cold water (100 mL) with stirring. A precipitate should form.

• Isolation of Crude Product: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid with cold water (2 x 20 mL) to remove any residual acetic acid and other water-soluble impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield the pure quinoline-substituted pyridazinone.

• Drying and Characterization: Dry the purified product under vacuum. The final product should be characterized by standard analytical techniques, such as ¹H NMR, ¹³C NMR, mass spectrometry, and melting point determination.

Caption: A streamlined workflow for the synthesis of quinoline-substituted pyridazinones.

Data Presentation: Reaction Parameters and Expected Outcomes

The versatility of this synthetic route allows for the preparation of a library of quinoline-substituted pyridazinones by varying the γ-keto acid. The table below summarizes the reaction parameters for a few representative substrates.

γ-Keto Acid Substrate	Expected Product	Typical Reaction Time (h)	Recrystallization Solvent
Levulinic acid	6-Methyl-2-(quinolin-3-yl)pyridazin-3(2H)-one	4-6	Ethanol
4-Oxo-4-phenylbutanoic acid	6-Phenyl-2-(quinolin-3-yl)pyridazin-3(2H)-one	6-8	Ethanol/Water
4-Oxo-4-(p-tolyl)butanoic acid	6-(p-Tolyl)-2-(quinolin-3-yl)pyridazin-3(2H)-one	6-8	Ethanol

Trustworthiness and Self-Validation

The protocols outlined in this application note are designed to be self-validating. The progress of the reaction can be easily monitored by TLC, providing a clear indication of the consumption of starting materials and the formation of the product. The physical properties of the final product, such as its melting point, should be sharp and consistent. Furthermore, the spectroscopic data (NMR and mass spectrometry) will provide unambiguous confirmation of the chemical structure of the synthesized quinoline-substituted pyridazinone. For instance, the appearance of characteristic signals for the pyridazinone ring protons and carbons in the NMR spectra, along with the correct molecular ion peak in the mass spectrum, will validate the success of the synthesis.

Conclusion

The synthesis of pyridazinones bearing a quinoline substituent represents a promising strategy for the development of novel bioactive molecules. The cyclocondensation reaction of quinolin-3-yl-hydrazine dihydrochloride with γ-keto acids provides a reliable and versatile method for accessing these compounds. The detailed protocol and mechanistic insights provided in this application note offer a solid foundation for researchers to explore this exciting area of medicinal chemistry. The straightforward nature of the reaction and the ability to generate a diverse range of analogs by simply varying the keto acid component make this an attractive approach for lead generation and optimization in drug discovery programs.

References

• A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. [Link]

• Regiochemistry of cyclocondensation reactions in the synthesis of polyazaheterocycles. Beilstein Journal of Organic Chemistry, 13, 299–313. [Link]

• SYNTHESIS OF PYRIDAZINONE DERIVATIVES. Chemistry of Heterocyclic Compounds, 40(8), 1047–1052. [Link]

• Synthesis of some new pyridazin-3-one derivatives and their utility in heterocyclic synthesis. European Journal of Chemistry, 1(2), 111-114. [Link]

• Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Molecules, 17(11), 13356–13368. [Link]

• Regiochemistry of Cyclocondensation Reactions in the Synthesis of Polyazaheterocycles. Beilstein Journal of Organic Chemistry, 13, 299-313. [Link]

• Synthesis of pyridazinone derivatives. ResearchGate. [Link]

• (PDF) Pyridazine and condensed pyridazine synthesis. ResearchGate. [Link]

• PHARMACOLOGICAL APPLICATIONAL OF QUINOLINE AND ITS DERIVATIVES. JETIR. [Link]

• Biological activities of quinoline derivatives. PubMed. [Link]

• Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines. National Institutes of Health. [Link]

• From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. [Link]

• Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. MDPI. [Link]

• Product Class 8: Pyridazines. Science of Synthesis. [Link]

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Application Notes and Protocols: Condensation Reaction of Quinolin-3-yl-hydrazine Dihydrochloride with Ketones

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Quinoline-Hydrazones in Modern Drug Discovery

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a broad spectrum of activities, including anticancer, antimicrobial, and antimalarial properties.[1][2] When conjugated with a hydrazone moiety (–C=N-NH–), the resulting quinoline-hydrazone derivatives exhibit enhanced and often novel pharmacological profiles.[3][4] This is attributed to the hydrazone linker's ability to modulate the molecule's electronic properties, lipophilicity, and hydrogen-bonding capacity, which are critical for target binding and pharmacokinetic properties.[1]

The condensation of quinolin-3-yl-hydrazine with ketones is a direct and efficient route to a diverse library of these valuable compounds. This application note provides a comprehensive guide to understanding and implementing this reaction, from the underlying mechanism to detailed experimental protocols and troubleshooting. We will address the specific considerations for using the dihydrochloride salt of the hydrazine, a common and stable starting material.

Reaction Mechanism: A Tale of Nucleophilic Attack and Dehydration

The formation of a hydrazone from a hydrazine and a ketone is a classic condensation reaction, characterized by the nucleophilic addition of the hydrazine to the electrophilic carbonyl carbon, followed by the elimination of a water molecule.[5][6] The reaction is typically catalyzed by acid, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack.[7]

When starting with quinolin-3-yl-hydrazine dihydrochloride, an essential preliminary step is the in-situ neutralization of the hydrochloride salt to generate the free hydrazine. The lone pair of electrons on the terminal nitrogen of the hydrazine is the active nucleophile; in the salt form, these electrons are protonated and unavailable for reaction. A suitable base is required to deprotonate the hydrazine, allowing it to attack the ketone.

The key steps of the mechanism are as follows:

• Neutralization: A base (e.g., sodium acetate, triethylamine) is added to the reaction mixture to neutralize the two equivalents of HCl, liberating the free quinolin-3-yl-hydrazine.[8]

• Acid Catalysis (Optional but Recommended): A catalytic amount of a strong acid (e.g., sulfuric acid, acetic acid) protonates the ketone's carbonyl oxygen.

• Nucleophilic Attack: The terminal nitrogen of the free quinolin-3-yl-hydrazine attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen atom, forming a carbinolamine intermediate.

• Dehydration: The hydroxyl group of the carbinolamine is protonated by the acid catalyst, forming a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen atom yields the stable hydrazone product.

Caption: Reaction mechanism workflow.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Quinolin-3-yl-hydrazones

This protocol provides a general method for the condensation of quinolin-3-yl-hydrazine dihydrochloride with a variety of ketones.

Materials:

• Quinolin-3-yl-hydrazine dihydrochloride

• Ketone (e.g., acetophenone, cyclohexanone, etc.)

• Anhydrous Sodium Acetate (NaOAc) or Triethylamine (Et3N)

• Ethanol (absolute)

• Concentrated Sulfuric Acid (H₂SO₄) or Glacial Acetic Acid

• Dioxane (for recrystallization, if needed)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Filtration apparatus

Procedure:

• Reactant Setup: In a clean, dry round-bottom flask, add quinolin-3-yl-hydrazine dihydrochloride (1.0 eq).

• Neutralization: Add anhydrous sodium acetate (2.2 eq) or triethylamine (2.2 eq) to the flask.

• Solvent and Ketone Addition: Add absolute ethanol to the flask to dissolve the solids, followed by the desired ketone (1.0-1.1 eq).

• Catalyst Addition: Carefully add a catalytic amount (2-3 drops) of concentrated sulfuric acid or a small volume of glacial acetic acid to the reaction mixture.

• Reaction: Equip the flask with a condenser and reflux the mixture with stirring for 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. In many cases, the product will precipitate out of solution. If not, the volume of the solvent can be reduced under vacuum.

• Isolation and Purification: Collect the solid product by filtration and wash it with cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent system, such as an ethanol-dioxane mixture.[7]

• Characterization: The structure and purity of the final hydrazone product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Caption: Step-by-step experimental workflow.

Data Presentation: Reaction Parameters for Various Ketone Substrates

The following table summarizes the typical reaction conditions and expected outcomes for the condensation of quinolin-3-yl-hydrazine with a range of ketone substrates. The yields are estimates based on similar reactions reported in the literature and may vary.

Ketone Substrate	Structure	Typical Reaction Time (h)	Expected Yield	Notes
Acetophenone	Aromatic	4-6	Good to Excellent	A standard substrate, often gives crystalline products.[7]
4-Nitroacetophenone	Aromatic (electron-withdrawing)	4-6	Excellent	The electron-withdrawing group can enhance the reactivity of the carbonyl.[7]
4-Methoxyacetophenone	Aromatic (electron-donating)	6-8	Good	The electron-donating group may slightly decrease the reactivity of the carbonyl.[7]
Cyclohexanone	Aliphatic (cyclic)	4-6	Good	Generally reacts well.
2-Butanone	Aliphatic (acyclic)	6-8	Moderate to Good	Steric hindrance is minimal.
Benzophenone	Diaryl	8-12	Moderate	Sterically hindered, may require longer reaction times or slightly more forceful conditions.

Troubleshooting and Considerations

• Low or No Product Formation:

  • Incomplete Neutralization: Ensure that at least two equivalents of base have been added to completely free the hydrazine.

  • Insufficient Catalyst: The reaction is often sluggish without an acid catalyst.

  • Sterically Hindered Ketone: For bulky ketones, consider increasing the reaction time or temperature.

• Formation of Side Products:

  • Azine Formation: This occurs when the initially formed hydrazone reacts with another molecule of the ketone. It is more likely if an excess of the ketone is used. Maintaining a 1:1 stoichiometry is recommended.[9]

  • Hydrolysis of Product: Hydrazones can be susceptible to hydrolysis back to the starting materials, especially in the presence of excess water and acid. Ensure the use of anhydrous solvents and work up the reaction promptly.[6]

• Purification Challenges:

  • If the product does not precipitate upon cooling, concentration of the reaction mixture may be necessary.

  • For oily products or those that are difficult to crystallize, column chromatography on silica gel is a viable purification method.

Safety Precautions

• Hydrazine Derivatives: Hydrazine and its derivatives are toxic and potential carcinogens. Handle quinolin-3-yl-hydrazine dihydrochloride with appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood.

• Acids and Bases: Concentrated sulfuric acid is highly corrosive. Triethylamine is a flammable and corrosive liquid. Handle with care.

• Solvents: Ethanol and dioxane are flammable. Keep away from ignition sources.

Applications in Drug Development

The quinoline-hydrazone scaffold is a "privileged structure" in medicinal chemistry, with derivatives demonstrating a wide range of biological activities.[1]

• Anticancer Agents: Many quinoline-hydrazone derivatives have shown potent cytotoxic activity against various cancer cell lines.[1][3] They can act through mechanisms such as the inhibition of topoisomerases, kinases, or by inducing apoptosis.

• Antimicrobial Agents: The ability of the hydrazone moiety to chelate metal ions is thought to contribute to the antimicrobial activity of some derivatives. They have been investigated as potential antibacterial, antifungal, and antitubercular agents.[4]

• Other Therapeutic Areas: Research has also explored the potential of these compounds as antimalarials, anticonvulsants, and anti-inflammatory agents.[1]

The synthetic accessibility of a diverse range of quinoline-hydrazones through the condensation reaction described herein makes this an attractive strategy for generating compound libraries for high-throughput screening in drug discovery programs.

References

• Blair, A. B., et al. (2015). Synthesis and evaluation of quinoline-based compounds as anti-cancer agents. MDPI.

• Tovar, C. (2015). Any idea how to neutralize the hydrazine dihydrochloride, I need to neutralize it to perform the synthesis of a triazole from benzoyl isothiocyanate? ResearchGate. Available at: [Link]

• El-Sayed, W. A., et al. (2018). New Hydrazide-Hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. ResearchGate. Available at: [Link]

• Stankova, I., et al. (2019). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PubMed Central. Available at: [Link]

• Wikipedia. (n.d.). Hydrazine. Wikipedia. Available at: [Link]

• Hawbecker, B. L., et al. (1972). The Synthesis and Diazotization of Some Ketone Hydrazones. Ohio Journal of Science.

• Çakmak, R. S., et al. (2022). Facile and straightforward synthesis of Hydrazone derivatives. ResearchGate. Available at: [Link]

• El-Bendary, E. R., et al. (2004). Synthesis and antimicrobial evaluation of 3-hydrazino-quinoxaline derivatives and their cyclic analoaues. Sci-Hub.

• LookChem. (n.d.). Purification of Quinoline. Chempedia. Available at: [Link]

• Katariya, K., et al. (2017). Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones. Der Pharma Chemica. Available at: [Link]

• Sutton, S. K., et al. (2017). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. MDPI. Available at: [Link]

• de la Torre, M., et al. (2021). Quinoline-Based Hydrazone Derivative as a Biocide Chemosensor: Synthesis and Sensing Studies. MDPI. Available at: [Link]

• Cossío, F. P., et al. (2004). Product Class 17: Hydrazones. Thieme.

• Hawbecker, B. L., et al. (1972). The Synthesis and Diazotization of Some Ketone Hydrazones. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2025).

• Kalia, J., & Raines, R. T. (2011). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PubMed Central. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). Hydrazine, 1,2-dimethyl-, dihydrochloride. Organic Syntheses. Available at: [Link]

• Wikipedia. (n.d.). Hydrazone. Wikipedia. Available at: [Link]

• Sciencemadness Wiki. (2020). Hydrazine hydrochloride. Sciencemadness. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of hydrazones. Organic Chemistry Portal. Available at: [Link]

• Katariya, K., et al. (2017). Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of quinoline-based hydrazide-hydrazones. ResearchGate. Available at: [Link]

• Yilmaz, I., et al. (2020). Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure. PubMed Central. Available at: [Link]

• Lu, Y., et al. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. PubMed Central. Available at: [Link]

• ResearchGate. (2019). Is there any possibility to use hydrochloric acid to neutralize (ester, hydrazine) reaction mixture in order to precipitate hydrazide ??. ResearchGate. Available at: [Link]

• Google Patents. (2017). Methods and systems for neutralization of hydrazine. Google Patents.

• Lu, Y., et al. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. ResearchGate. Available at: [Link]

• Abbas, S. F., & Tomma, J. H. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. Impactfactor. Available at: [Link]

• Sharma, P., et al. (2019). Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. PubMed Central. Available at: [Link]

• YouTube. (2020). 102. Aldehydes & Ketones: Reactions Part #3 Hydrazones, Related Compounds & the Wittig Reaction. YouTube. Available at: [Link]

• Lu, Y., et al. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Semantic Scholar. Available at: [Link]

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Application Note & Protocol: A Researcher's Guide to the One-Pot Synthesis of Quinoline-Based Hydrazones

Introduction: The Strategic Importance of Quinoline-Hydrazones in Modern Drug Discovery

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic pharmaceuticals.[1] Its presence in FDA-approved drugs, from antimalarials like chloroquine to modern anticancer agents such as cabozantinib, underscores its privileged status as a pharmacophore.[1][2][3] When the quinoline nucleus is strategically combined with a hydrazone moiety (–C=N-NH–), the resulting hybrid molecules exhibit a remarkable breadth of biological activities.[4][5] These quinoline-based hydrazones have emerged as powerful lead compounds in the development of new anticancer[2][6][7], antibacterial[8][9], anti-inflammatory, and anticonvulsant agents.[4]

The efficacy of these compounds is often attributed to the unique electronic and structural features of the hydrazone linker. It provides a flexible yet conformationally restricted bridge, and the presence of hydrogen bond donor/acceptor sites facilitates strong interactions with biological targets like DNA gyrase or various protein kinases.[2][3][8] The development of efficient, reliable, and scalable synthetic routes is therefore critical to exploring the vast chemical space of these derivatives. This application note provides a detailed protocol for a robust one-pot synthesis of quinoline-based hydrazones, grounded in established chemical principles and designed for reproducibility in a research setting.

Principle of the One-Pot Synthesis

The most direct and widely adopted method for synthesizing quinoline-based hydrazones is the one-pot acid-catalyzed condensation reaction. This approach involves the reaction of a quinoline-carbaldehyde derivative with a suitable hydrazine or hydrazide. The "one-pot" nature of this synthesis, where reactants are combined in a single vessel to form the final product without the need to isolate intermediates, offers significant advantages in terms of efficiency, time, and resource management.

The underlying mechanism is a classic nucleophilic addition-elimination reaction. The process is initiated by the protonation of the aldehyde's carbonyl oxygen by an acid catalyst. This step is crucial as it significantly enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. The lone pair of electrons on the terminal nitrogen of the hydrazine then attacks the activated carbonyl carbon. This is followed by a proton transfer and the elimination of a water molecule to yield the stable C=N double bond of the hydrazone.

Figure 1: Mechanistic overview of the acid-catalyzed one-pot condensation.

Detailed Experimental Protocol

This protocol describes a general method for the synthesis of (E)-N'-((2-chloroquinolin-3-yl)methylene)benzohydrazide, a representative quinoline-based hydrazone.

Materials & Reagents:

• 2-chloroquinoline-3-carbaldehyde (1.0 eq)

• Benzohydrazide (1.05 eq)

• Absolute Ethanol (EtOH)

• Glacial Acetic Acid (catalytic amount, ~3-4 drops)

• Deionized Water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and hotplate

• Buchner funnel and filter paper

Workflow Diagram:

Figure 2: Step-by-step experimental workflow for the one-pot synthesis.

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 2-chloroquinoline-3-carbaldehyde (e.g., 1.91 g, 10 mmol) and benzohydrazide (e.g., 1.43 g, 10.5 mmol).

• Solvent Addition: Add 40 mL of absolute ethanol to the flask. Stir the mixture at room temperature until most of the solids are dissolved.

• Catalyst Addition: Add 3-4 drops of glacial acetic acid to the reaction mixture. The acid acts as a catalyst to accelerate the condensation.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 80-85 °C) using a heating mantle or oil bath. Maintain a gentle reflux with continuous stirring for 4-6 hours.

• Reaction Monitoring (Self-Validation): The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). A suitable eluent system is typically a mixture of non-polar and polar solvents (e.g., Hexane:Ethyl Acetate, 3:1). The disappearance of the starting aldehyde spot and the appearance of a new, typically less polar, product spot indicates the reaction is proceeding. The reaction is considered complete when the aldehyde spot is no longer visible.

• Product Isolation: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature. A precipitate will begin to form. To maximize precipitation, cool the flask further in an ice bath for 30 minutes.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid with a small amount of cold ethanol (2 x 10 mL) to remove any unreacted starting materials or soluble impurities.

• Drying: Transfer the purified solid to a watch glass and dry it in a vacuum oven at 40-50 °C until a constant weight is achieved. The expected product is typically a crystalline solid.

Product Characterization (Trustworthiness Pillar)

To confirm the identity and purity of the synthesized quinoline-based hydrazone, a combination of spectroscopic techniques is essential:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should confirm the presence of aromatic protons from both the quinoline and benzoyl rings. A characteristic singlet signal in the δ 8.0-8.5 ppm region typically corresponds to the imine proton (N=CH), while a singlet around δ 11.0-12.0 ppm is indicative of the hydrazone N-H proton.[10]

• IR (Infrared) Spectroscopy: Key vibrational bands to look for include the N-H stretch (around 3200-3300 cm⁻¹), the C=O stretch of the amide (around 1650-1680 cm⁻¹), and the C=N stretch of the imine (around 1600-1620 cm⁻¹).

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound, matching the calculated mass for the desired product structure.

Quantitative Data & Scope

The described one-pot synthesis is versatile and can be adapted for a wide range of substituted quinoline-carbaldehydes and hydrazides. The choice of substituents can influence reaction times and yields, as illustrated in the representative data below.

Table 1: Influence of Substituents on Reaction Yields for a Representative One-Pot Synthesis

Quinoline-Carbaldehyde Substituent (at C6)	Hydrazide Substituent (para- on Benzoyl)	Typical Reaction Time (h)	Typical Yield (%)
-H	-H	4-6	85-92
-Br (Electron-withdrawing)	-H	4-5	88-95
-OCH₃ (Electron-donating)	-H	5-7	80-88
-H	-NO₂ (Electron-withdrawing)	3-5	90-97
-H	-CH₃ (Electron-donating)	5-6	82-90

Note: Data is representative and intended for illustrative purposes. Actual results may vary based on specific experimental conditions.

Causality Behind Trends: Electron-withdrawing groups on either the quinoline or the hydrazide component generally increase the reactivity of the system. A withdrawing group on the benzohydrazide, for example, makes the terminal nitrogen slightly less nucleophilic but significantly stabilizes the final conjugated product, often driving the reaction to completion faster and in higher yield. Conversely, strong electron-donating groups can slow the reaction rate.

Conclusion

The one-pot acid-catalyzed condensation is a highly effective, efficient, and robust method for the synthesis of quinoline-based hydrazones. Its operational simplicity and broad substrate scope make it an invaluable tool for researchers in medicinal chemistry and drug development. By providing a reliable pathway to these biologically significant molecules, this protocol facilitates the rapid generation of compound libraries for screening and the development of novel therapeutic agents.

References

• Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents. National Institutes of Health (NIH). Available at: [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PubMed Central. Available at: [Link]

• Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action. PubMed. Available at: [Link]

• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. MDPI. Available at: [Link]

• Quinoline-Based Hydrazone Derivative as a Biocide Chemosensor: Synthesis and Sensing Studies. MDPI. Available at: [Link]

• Synthesis of quinoline-based hydrazide-hydrazones. Reagents and... ResearchGate. Available at: [Link]

• Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. National Institutes of Health (NIH). Available at: [Link]

• Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. MDPI. Available at: [Link]

• Anticancer, Antimicrobial Activities of Quinoline Based Hydrazone Analogues: Synthesis, Characterization and Molecular Docking. ResearchGate. Available at: [Link]

• Different mechanisms of action of quinoline hydrazide/hydrazone... ResearchGate. Available at: [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Publishing. Available at: [Link]

• quinoline-hydrazide-hydrazone-derivatives-recent-insights-on-antibacterial-activity-and-mechanism-of-action. Bohrium. Available at: [Link]

• Quinoline derivative with significant antibacterial properties. ResearchGate. Available at: [Link]

• Anticancer, antimicrobial activities of quinoline based hydrazone analogues: Synthesis, characterization and molecular docking. PubMed. Available at: [Link]

• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Royal Society of Chemistry. Available at: [Link]

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Application Notes and Protocols: QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE as a Versatile Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Quinoline-Hydrazine Moiety

In the landscape of medicinal chemistry, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents, owing to its presence in numerous natural products and FDA-approved drugs.[1] The fusion of a quinoline core with a reactive hydrazine group, particularly at the 3-position, creates a powerful and versatile building block: QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE . This molecule serves as a gateway to a diverse array of heterocyclic systems, most notably pyrazolo[4,3-c]quinolines, which have garnered significant attention for their potent anti-inflammatory, anticancer, and antimicrobial activities.[2]

The dihydrochloride salt form enhances the compound's stability and solubility in polar solvents, facilitating its use in a variety of reaction conditions. The strategic placement of the hydrazine moiety at the C3 position of the quinoline ring system allows for regioselective cyclization reactions, providing a reliable route to linearly fused polycyclic aromatic systems with significant therapeutic potential.

This comprehensive guide provides detailed application notes and protocols for leveraging QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE in the synthesis of medicinally relevant compounds, with a focus on the underlying chemical principles and practical experimental considerations.

Physicochemical and Safety Data

A thorough understanding of the physical, chemical, and safety properties of a building block is paramount for its effective and safe utilization in the laboratory.

Table 1: Physicochemical Properties of Quinolin-3-yl-hydrazine and its Dihydrochloride Salt

Property	Quinolin-3-yl-hydrazine	QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE	Source
CAS Number	15793-78-9	61621-35-0	[3]
Molecular Formula	C₉H₉N₃	C₉H₁₁Cl₂N₃	[3]
Molecular Weight	159.19 g/mol	232.11 g/mol	[3]
Melting Point	176-177 °C	Not available	[3]
Appearance	Not available	Solid	[4]
Solubility	Not available	Soluble in polar solvents	General Knowledge

Safety and Handling:

• Hazard Identification: Based on its components, this compound is expected to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation. Hydrazine derivatives are often considered potential carcinogens.[7][8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Core Synthetic Applications: Building Medicinally Relevant Scaffolds

The primary utility of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE lies in its ability to undergo cyclocondensation reactions to form fused heterocyclic systems. The most prominent of these is the Knorr pyrazole synthesis, which provides a direct route to the pyrazolo[4,3-c]quinoline core.

The Knorr Pyrazole Synthesis: A Gateway to Pyrazolo[4,3-c]quinolines

The Knorr pyrazole synthesis is a classic and reliable method for the construction of pyrazole rings from the reaction of a hydrazine with a 1,3-dicarbonyl compound.[2] In the context of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, this reaction offers a straightforward pathway to pyrazolo[4,3-c]quinolin-4(5H)-ones, which are valuable intermediates for further functionalization.

Diagram 1: Knorr Pyrazole Synthesis Workflow

Caption: Knorr pyrazole synthesis workflow.

The reaction proceeds through an initial condensation of the more nucleophilic nitrogen of the hydrazine with one of the carbonyl groups of the 1,3-dicarbonyl compound, followed by an intramolecular cyclization and dehydration to afford the stable pyrazole ring. The use of the dihydrochloride salt may require the addition of a base to liberate the free hydrazine for the reaction to proceed efficiently.

Protocol 1: Synthesis of 1,5-dihydro-4H-pyrazolo[4,3-c]quinolin-4-one

This protocol details the synthesis of a foundational pyrazolo[4,3-c]quinolinone scaffold using QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE and ethyl acetoacetate.

Materials:

• QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Sodium acetate (optional, as a base)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE (1.0 eq) and ethanol.

• Add ethyl acetoacetate (1.1 eq) to the suspension.

• Add a catalytic amount of glacial acetic acid to the reaction mixture. If the reaction is slow, a mild base such as sodium acetate can be added to neutralize the hydrochloride and facilitate the reaction.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by vacuum filtration.

• If the product remains in solution, concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the desired 1,5-dihydro-4H-pyrazolo[4,3-c]quinolin-4-one.

Expected Outcome:

The successful synthesis of the pyrazolo[4,3-c]quinolin-4-one core, which can be confirmed by standard analytical techniques such as NMR, IR, and mass spectrometry.

Advanced Synthetic Strategies: Derivatization for Pharmacological Screening

The pyrazolo[4,3-c]quinolin-4-one scaffold is a versatile intermediate that can be readily modified to generate a library of compounds for structure-activity relationship (SAR) studies. A common and effective strategy involves the chlorination of the pyrazolinone followed by nucleophilic aromatic substitution.

Diagram 2: Derivatization of the Pyrazolo[4,3-c]quinolinone Core

Caption: Derivatization of the pyrazolo[4,3-c]quinolinone core.

Protocol 2: Synthesis of 4-Anilino-1H-pyrazolo[4,3-c]quinoline Derivatives

This protocol outlines the conversion of the pyrazolo[4,3-c]quinolin-4-one to a 4-chloro intermediate, followed by reaction with various anilines to generate a library of potential anti-inflammatory or anticancer agents.[2]

Part A: Chlorination

Materials:

• 1,5-dihydro-4H-pyrazolo[4,3-c]quinolin-4-one (from Protocol 1)

• Phosphorus oxychloride (POCl₃)

Procedure:

• In a fume hood, carefully add 1,5-dihydro-4H-pyrazolo[4,3-c]quinolin-4-one to an excess of phosphorus oxychloride.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

• Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate or ammonium hydroxide) until a precipitate forms.

• Collect the solid by vacuum filtration, wash with water, and dry to obtain 4-chloro-1H-pyrazolo[4,3-c]quinoline.

Part B: Nucleophilic Aromatic Substitution

Materials:

• 4-Chloro-1H-pyrazolo[4,3-c]quinoline

• Substituted aniline (1.1 eq)

• Suitable solvent (e.g., ethanol, isopropanol, or DMF)

• Base (e.g., triethylamine or potassium carbonate, optional)

Procedure:

• Dissolve 4-chloro-1H-pyrazolo[4,3-c]quinoline and the substituted aniline (1.1 eq) in a suitable solvent in a round-bottom flask.

• The addition of a non-nucleophilic base may be beneficial to scavenge the HCl generated during the reaction.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield the desired 4-anilino-1H-pyrazolo[4,3-c]quinoline derivative.

Rationale for Experimental Choices:

• POCl₃ as Chlorinating Agent: Phosphorus oxychloride is a standard and effective reagent for converting hydroxyl groups on heterocyclic rings to chlorides, thereby activating the position for nucleophilic substitution.

• Choice of Solvent: The solvent for the nucleophilic substitution is chosen based on the solubility of the reactants and the required reaction temperature.

• Use of a Base: The addition of a base in the second step can improve the reaction rate and yield by neutralizing the generated HCl, which could otherwise protonate the aniline and reduce its nucleophilicity.

Conclusion and Future Outlook

QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE is a highly valuable and versatile building block in medicinal chemistry. Its ability to readily form the pyrazolo[4,3-c]quinoline scaffold through the Knorr pyrazole synthesis provides a robust platform for the generation of diverse libraries of compounds with significant therapeutic potential. The protocols outlined in this guide offer a starting point for researchers to explore the rich chemistry of this compound and to design and synthesize novel drug candidates targeting a range of diseases. The continued exploration of new reaction partners and the development of more efficient synthetic methodologies will undoubtedly further expand the utility of this important synthetic intermediate in the quest for new medicines.

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• (Note: A direct public link was not available, but MSDSs can be obtained from suppliers).

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Derivatization of QUINOLIN-3-YL-HYDRAZINE for anticancer drug discovery

An Application Guide to the Derivatization of Quinolin-3-yl-hydrazine for the Discovery of Novel Anticancer Agents

Introduction: The Quinoline Scaffold as a Cornerstone in Oncology

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents what medicinal chemists refer to as a "privileged scaffold".[1][2][3] This designation is earned by its recurring presence in a multitude of compounds demonstrating significant biological activities, particularly in oncology.[4][5] The synthetic versatility of the quinoline core allows for extensive structural diversification, enabling the fine-tuning of pharmacological properties.[1] Quinoline-based agents have been successfully developed to target a wide array of mechanisms crucial to cancer progression, including the inhibition of tyrosine kinases, tubulin polymerization, and DNA repair processes.[1][6][7] Clinically approved drugs such as bosutinib and lenvatinib underscore the therapeutic success of this heterocyclic system.[8][9]

Within this broad class, quinolin-3-yl-hydrazine emerges as a particularly valuable and reactive starting material. The hydrazine moiety (-NHNH₂) at the C-3 position is a potent nucleophile, perfectly primed for reaction with various electrophiles. This reactivity is most commonly exploited in condensation reactions with aldehydes and ketones to form stable hydrazone linkages (–NH-N=CH–).[8][10] This hydrazide-hydrazone motif is not merely a linker but an important pharmacophoric element in its own right, contributing to the biological profile of the molecule through its ability to form hydrogen bonds and coordinate with metal ions.[8][10]

This document provides a detailed guide for researchers in drug discovery, outlining the strategic derivatization of quinolin-3-yl-hydrazine to generate novel hydrazone-based anticancer candidates. We will delve into the rationale behind the synthetic strategy, provide robust experimental protocols, and discuss methodologies for biological evaluation and structure-activity relationship (SAR) analysis.

Strategic Rationale: Why Hydrazones of Quinolin-3-yl-hydrazine?

The decision to focus on synthesizing hydrazone derivatives is underpinned by several key advantages that align with the goals of modern drug discovery:

• Synthetic Accessibility: The condensation reaction between a hydrazine and an aldehyde or ketone is typically a straightforward, high-yielding process, often requiring only mild catalytic conditions.[10][11] This simplicity allows for the rapid generation of a diverse library of analogues by varying the aldehydic or ketonic reactant, which is essential for exploring the chemical space and establishing a robust SAR.

• Structural and Electronic Versatility: The R-group introduced from the aldehyde/ketone can be systematically varied to modulate properties such as lipophilicity, steric bulk, and electronic distribution. This allows for the optimization of target binding, cell permeability, and metabolic stability.

• Proven Pharmacophore: The quinoline-hydrazone combination has afforded compounds with potent cytotoxic activity against a range of cancer cell lines, including breast, neuroblastoma, and colon cancer.[8][12]

• Diverse Mechanisms of Action: These derivatives have been shown to exert their anticancer effects through multiple mechanisms, including the inhibition of critical signaling kinases like EGFR and VEGFR-2, induction of apoptosis, and cell cycle arrest.[8][13][14][15] This mechanistic diversity increases the probability of identifying novel and effective anticancer agents.

Overall Discovery Workflow

The process of discovering a novel anticancer agent from the quinolin-3-yl-hydrazine scaffold follows a logical, multi-stage progression. Each stage generates critical data that informs the subsequent steps, creating a self-validating discovery cascade.

Caption: High-level workflow for anticancer drug discovery using the quinolin-3-yl-hydrazine scaffold.

Part 1: Synthesis and Characterization Protocols

This section provides detailed methodologies for the synthesis of quinoline-hydrazone derivatives. The protocols are designed to be robust and reproducible.

General Reaction Scheme

The core reaction is the acid-catalyzed condensation of quinolin-3-yl-hydrazine with a selected aldehyde.

Caption: General synthesis of quinoline-hydrazones.

Protocol: Synthesis of (E)-N'-((2-chloro-7-methoxyquinolin-3-yl)methylene)-benzohydrazide (A Representative Example)

This protocol is adapted from established literature procedures and serves as a template that can be modified for various aldehydes and substituted quinoline hydrazines.[8][16][17]

Rationale:

• Solvent (Ethanol): Provides good solubility for the reactants and a suitable boiling point for the reflux reaction.

• Catalyst (Glacial Acetic Acid): A few drops of acid protonate the carbonyl oxygen of the aldehyde, increasing the electrophilicity of the carbonyl carbon and accelerating the nucleophilic attack by the hydrazine.

• Reflux: Heating the reaction provides the necessary activation energy to overcome the reaction barrier, ensuring a reasonable reaction rate and completion.

• Purification (Recrystallization): This is a simple and effective method for purifying solid products, removing unreacted starting materials and soluble impurities.

Materials:

• 2-chloro-7-methoxyquinoline-3-carbaldehyde

• Hydrazine hydrate (NH₂NH₂·H₂O)

• Substituted carboxylic acid (for hydrazide formation)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Triethylamine (Et₃N)

• Ethanol (EtOH)

• Dimethylformamide (DMF)

• Deionized water

• Standard laboratory glassware, magnetic stirrer/hotplate, reflux condenser

Step-by-Step Procedure:

Step A: Synthesis of the Hydrazone Intermediate

• Dissolution: In a 100 mL round-bottom flask, dissolve 2-chloro-7-methoxyquinoline-3-carbaldehyde (1.0 eq) in absolute ethanol (30 mL).

• Hydrazine Addition: To the stirred solution, add hydrazine hydrate (1.2 eq) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature for 18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Isolation: The resulting precipitate (the hydrazone) is collected by vacuum filtration, washed with cold ethanol, and dried under vacuum. This intermediate is often used in the next step without further purification.

Step B: Synthesis of the Final Hydrazide-Hydrazone Product

• Activation: In a separate 100 mL flask, dissolve the desired substituted carboxylic acid (1.0 eq) in DMF (20 mL). Add EDC (1.2 eq) and stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Coupling Reaction: Add the hydrazone intermediate from Step A (1.0 eq) to the activated acid solution. Add triethylamine (Et₃N) (2.0 eq) as a base.

• Reaction: Stir the reaction mixture at room temperature for 18 hours. Again, monitor progress by TLC.

• Work-up: Pour the reaction mixture into ice-cold water (100 mL). The solid product will precipitate out.

• Purification: Collect the crude solid by vacuum filtration. Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield the pure hydrazide-hydrazone derivative.

Protocol: Characterization of Synthesized Compounds

Validation of the chemical structure is a non-negotiable step for ensuring the trustworthiness of subsequent biological data.

Rationale: Each technique provides a unique and complementary piece of structural information.

• ¹H & ¹³C NMR: Provides detailed information about the carbon-hydrogen framework, confirming the presence of key functional groups (e.g., azomethine proton) and the overall connectivity of the molecule.

• IR Spectroscopy: Confirms the presence of specific bonds and functional groups by their characteristic vibrational frequencies (e.g., C=O, N-H, C=N).

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its elemental composition.

Expected Characterization Data:

• Infrared (IR): Look for the appearance of a C=N stretch (around 1550-1600 cm⁻¹) and a strong N-H stretch (3180-3220 cm⁻¹), along with a carbonyl (C=O) stretch if a hydrazide was formed (1620-1680 cm⁻¹).[18]

• ¹H NMR: The most telling signals are the appearance of the azomethine proton (-N=CH-) as a sharp singlet typically between δ 8.2-8.9 ppm and the amide N-H proton as a broad singlet between δ 9.1-9.4 ppm.[18] The disappearance of the aldehyde proton (δ ~9-10 ppm) is also a key indicator.

• Mass Spectrometry (ESI-MS): The molecular ion peak [M+H]⁺ should correspond to the calculated molecular weight of the target compound.

Part 2: Biological Evaluation Protocols

Once a library of pure, characterized compounds is established, the next phase is to assess their anticancer activity.

Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[19] It is a primary screening tool to determine the concentration at which a compound inhibits cell growth by 50% (IC₅₀).

Rationale: This assay provides a quantitative measure of a compound's potency against various cancer cell lines. By screening against a panel (e.g., breast, lung, colon), one can also assess the compound's spectrum of activity or potential selectivity.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HepG2 for liver)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multichannel pipette

• Microplate reader (570 nm)

Step-by-Step Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare stock solutions of the synthesized quinoline derivatives in DMSO (e.g., 10 mM). Create a series of dilutions in complete medium to achieve final concentrations ranging from, for example, 0.01 µM to 100 µM. Ensure the final DMSO concentration in the wells is <0.5% to avoid solvent toxicity.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include wells for a positive control (e.g., Doxorubicin) and a negative/vehicle control (medium with DMSO only).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for another 4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against the logarithm of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation and Initial SAR

The IC₅₀ values should be compiled into a table to facilitate comparison and the identification of structure-activity relationships.

Table 1: Representative Cytotoxicity Data (IC₅₀ in µM)

Compound ID	R-substituent (from Aldehyde)	MCF-7 (Breast)	A549 (Lung)	HepG2 (Liver)
HYD-01	4-Chlorophenyl	7.2	10.5	15.1
HYD-02	4-Nitrophenyl	2.5	5.8	8.9
HYD-03	4-Methoxyphenyl	25.6	30.1	45.3
HYD-04	2-Naphthyl	9.8	12.4	11.7
Doxorubicin	(Standard Drug)	0.8	1.1	1.5

Note: Data is illustrative and for demonstration purposes only.

Preliminary SAR Insights:

• Electronic Effects: Comparing HYD-01, HYD-02, and HYD-03 suggests that electron-withdrawing groups (e.g., -NO₂, -Cl) on the phenyl ring enhance potency, while electron-donating groups (e.g., -OCH₃) decrease it. This could indicate that the electronic nature of the hydrazone moiety is critical for target interaction.[20]

• Steric Effects: The activity of the naphthyl derivative (HYD-04) compared to the phenyl derivatives suggests that a larger, more hydrophobic aromatic system is well-tolerated and may offer additional beneficial interactions within the target's binding pocket.

Protocol: Target-Specific Assay (VEGFR-2 Kinase Inhibition)

Many quinoline derivatives function as kinase inhibitors.[21][22] If a 'hit' compound is identified from the cytotoxicity screen, a target-specific assay is the logical next step. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key regulator of angiogenesis, a process critical for tumor growth, making it an important anticancer target.[13][23][24]

Rationale: This assay directly measures the compound's ability to inhibit the enzymatic activity of its putative target. This confirms the mechanism of action and provides a more direct measure of potency (IC₅₀ against the enzyme) that is not confounded by factors like cell permeability.

This protocol describes a common, luminescence-based kinase assay format (e.g., Kinase-Glo®).

Materials:

• Recombinant human VEGFR-2 enzyme

• Kinase substrate (e.g., a generic poly-Glu,Tyr peptide)

• ATP (Adenosine triphosphate)

• Kinase assay buffer

• Test compounds and a known VEGFR-2 inhibitor (e.g., Sorafenib)

• Kinase-Glo® Luminescence Kinase Assay Kit

• White, opaque 96-well or 384-well plates

• Luminometer

Step-by-Step Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compounds and the positive control (Sorafenib) in the kinase assay buffer.

• Reaction Setup: In each well of a white microplate, add:

  • Kinase assay buffer

  • Test compound at various concentrations

  • VEGFR-2 enzyme and substrate mixture

• Reaction Initiation: Initiate the kinase reaction by adding ATP to each well. Include "no enzyme" controls and "vehicle" controls.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection: Stop the reaction and detect the amount of ATP remaining by adding the Kinase-Glo® reagent. This reagent lyses the cells and produces a luminescent signal proportional to the amount of ATP present. Lower kinase activity results in more ATP remaining and a higher luminescent signal.

• Data Acquisition: Read the luminescence on a plate-reading luminometer.

• Data Analysis: Normalize the data to controls and plot the percentage of kinase inhibition versus the log of the compound concentration to determine the enzymatic IC₅₀ value.

Part 3: Mechanistic Insights and Pathway Visualization

Understanding how a lead compound interacts with cellular machinery is crucial. Quinoline derivatives often target receptor tyrosine kinase (RTK) signaling pathways like the one initiated by VEGF.

Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of a quinoline-hydrazone derivative.

Conclusion and Future Directions

The derivatization of quinolin-3-yl-hydrazine into novel hydrazone analogues represents a fertile and synthetically accessible strategy for anticancer drug discovery.[8][12] The protocols and workflows detailed in this guide provide a comprehensive framework for the rational design, synthesis, and biological evaluation of such compounds. By systematically exploring structure-activity relationships through cytotoxicity screening and confirming the mechanism of action with target-specific assays, researchers can efficiently identify and optimize potent lead candidates. The true potential of this scaffold lies in its adaptability, allowing for iterative design cycles that can enhance potency, improve selectivity, and fine-tune drug-like properties, ultimately paving the way for the next generation of quinoline-based cancer therapeutics.

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• Bingul, M., Tan, O., Gardner, C. R., et al. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules, 21(7), 916. [Link]

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• ResearchGate. (2016). Synthesis of quinoline-based hydrazide-hydrazones. Scientific Diagram. [Link]

• El-Sayed, N. N. E. (2022). green synthesis of new hydrazone derivatives. MINAR International Journal of Applied Sciences and Technology, 3(9), 1-7. [Link]

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Application Notes: Protocol for Hydrazone Formation with Quinolin-3-yl-hydrazine Dihydrochloride

Abstract

This document provides a comprehensive guide for the synthesis of hydrazones using quinolin-3-yl-hydrazine dihydrochloride. Quinoline-based hydrazones are a pivotal class of compounds in medicinal chemistry, exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] These application notes are designed for researchers in drug discovery and organic synthesis, offering a detailed protocol, mechanistic insights, and practical guidance to ensure successful and reproducible outcomes. We will delve into the critical aspects of the reaction, from the in situ neutralization of the hydrazine salt to the purification and characterization of the final product.

Introduction: The Significance of Quinolin-3-yl-Hydrazones

The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[3][4] When combined with the versatile hydrazone linkage (–NH–N=C–), the resulting molecules often display enhanced biological activity.[4] The C=N double bond of the hydrazone moiety, conjugated with the quinoline ring, provides a unique electronic and structural framework that facilitates interactions with various biological targets.[5][6] Specifically, hydrazones derived from the 3-position of the quinoline ring are of significant interest for developing novel therapeutics.[7]

The use of quinolin-3-yl-hydrazine as its dihydrochloride salt enhances stability and shelf-life. However, it introduces a critical step in the synthetic protocol: the liberation of the free hydrazine nucleophile, which is essential for the reaction to proceed. This guide will address the nuances of this process, providing a robust and validated methodology.

Mechanistic Considerations: The Path to Hydrazone Formation

The synthesis of a hydrazone is a condensation reaction between a hydrazine and a carbonyl compound (aldehyde or ketone). The reaction is famously pH-dependent and typically requires acid catalysis to activate the carbonyl group.

However, the starting material, quinolin-3-yl-hydrazine dihydrochloride, is an acid salt. The hydrazine nitrogen atoms are protonated, rendering them non-nucleophilic. Therefore, the first and most critical step is the neutralization of the dihydrochloride salt with a suitable base to generate the free quinolin-3-yl-hydrazine in situ.

Once the free hydrazine is available, the reaction proceeds via a two-step mechanism:

• Nucleophilic Attack: The lone pair of the terminal nitrogen of the hydrazine attacks the electrophilic carbonyl carbon of the aldehyde or ketone. This forms a tetrahedral intermediate known as a carbinolamine.

• Dehydration: The carbinolamine intermediate is then dehydrated (loses a molecule of water) under mildly acidic conditions to form the stable C=N double bond of the hydrazone. A catalytic amount of acid, often acetic acid, is added to facilitate this step by protonating the hydroxyl group, turning it into a good leaving group (H₂O).[8]

The overall reaction is a reversible equilibrium. To drive the reaction towards the product, it is common to remove water as it is formed, although in many standard lab-scale preparations, using a slight excess of one reactant is sufficient.

Core Protocol: Synthesis of a Quinolin-3-yl-Hydrazone

This protocol provides a general method for the reaction of quinolin-3-yl-hydrazine dihydrochloride with a generic aromatic aldehyde. Optimization may be required for specific substrates, particularly for aliphatic or sterically hindered carbonyls.

Materials and Reagents

Reagent	Typical Grade	Supplier	Notes
QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE	≥97%	Sigma-Aldrich, etc.	Store in a desiccator.
Aromatic Aldehyde (e.g., Benzaldehyde)	≥98%	Standard Suppliers	Purify by distillation if necessary.
Triethylamine (TEA)	≥99%	Standard Suppliers	Acts as the neutralizing base.
Glacial Acetic Acid	ACS Grade	Standard Suppliers	Serves as the catalyst.
Ethanol (Absolute)	≥99.5%	Standard Suppliers	Common reaction solvent.
Ethyl Acetate	ACS Grade	Standard Suppliers	For extraction and chromatography.
Hexanes	ACS Grade	Standard Suppliers	For chromatography and recrystallization.
Silica Gel	60 Å, 230-400 mesh	Standard Suppliers	For column chromatography.

Step-by-Step Experimental Procedure

• Reactant Preparation:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE (1.0 eq.) in absolute ethanol (approx. 10-15 mL per mmol of hydrazine).

  • Stir the suspension at room temperature.

• Neutralization (Liberation of Free Hydrazine):

  • To the stirred suspension, add triethylamine (TEA) (2.2 eq.) dropwise. The two equivalents are required to neutralize the dihydrochloride salt. An additional slight excess ensures complete neutralization.

  • Stir the mixture for 15-20 minutes at room temperature. A visible change, often the formation of triethylamine hydrochloride precipitate, may be observed. The rationale for using a tertiary amine like TEA is that it is a non-nucleophilic base and will not compete with the hydrazine in reacting with the carbonyl compound.[9]

• Addition of Carbonyl and Catalyst:

  • Add the aromatic aldehyde (1.0-1.1 eq.) to the reaction mixture.

  • Add a catalytic amount of glacial acetic acid (2-3 drops). This mildly acidic environment is optimal for the dehydration step of the carbinolamine intermediate.[8]

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 78 °C for ethanol).

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).[5] To do this, take small aliquots from the reaction mixture and spot them on a silica gel TLC plate alongside the starting aldehyde. A typical eluent system is 3:1 Hexanes:Ethyl Acetate. The disappearance of the aldehyde spot and the appearance of a new, typically higher Rf, product spot indicates reaction progression. Visualize spots under UV light (254 nm).[6]

  • The reaction is typically complete within 2-6 hours.

• Work-up and Isolation:

  • Once the reaction is complete (as determined by TLC), cool the flask to room temperature.

  • The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration and wash with a small amount of cold ethanol.

  • If no precipitate forms, reduce the solvent volume by approximately half using a rotary evaporator. The resulting concentrated solution can be cooled in an ice bath to induce crystallization.

  • Alternatively, the solvent can be completely removed under reduced pressure to yield the crude product as a solid or oil.

Purification

The crude product often requires purification to remove unreacted starting materials and side products.

Method A: Recrystallization

• This is the preferred method if a crystalline solid is obtained.

• A common and effective solvent for recrystallizing quinoline hydrazones is hot ethanol.[10] Dissolve the crude product in a minimum amount of boiling ethanol, and allow it to cool slowly to room temperature, followed by cooling in an ice bath.

• Other potential solvent systems include ethanol-ethyl acetate mixtures or acetonitrile.[10][11][12]

• Collect the purified crystals by vacuum filtration, wash with a small volume of the cold recrystallization solvent, and dry under vacuum.

Method B: Column Chromatography

• This method is necessary for oily products or when recrystallization fails to provide sufficient purity.

• Stationary Phase: Silica Gel.

• Eluent System: A gradient of hexanes and ethyl acetate is typically effective. Start with a low polarity mixture (e.g., 9:1 Hexanes:EtOAc) and gradually increase the polarity.

• Critical Insight: Quinoline derivatives can streak on silica gel due to the interaction of the basic nitrogen with acidic silanol groups. To mitigate this, add a small amount (0.5-1%) of triethylamine to the eluent system.[13] This deactivates the acidic sites on the silica, leading to sharper bands and better separation.

Characterization

Confirm the structure and purity of the final hydrazone using standard analytical techniques:

• ¹H and ¹³C NMR: The formation of the hydrazone is confirmed by the appearance of a characteristic singlet for the imine proton (-N=CH-) in the ¹H NMR spectrum, typically between δ 8.0-9.0 ppm. The disappearance of the aldehyde proton signal (δ 9.5-10.5 ppm) is also a key indicator.[8] The spectra may show evidence of (E/Z) isomers around the C=N bond, sometimes appearing as two sets of signals.

• FT-IR: Look for the appearance of a C=N stretching vibration (around 1600-1650 cm⁻¹) and the presence of an N-H stretch (around 3200-3400 cm⁻¹).

• Mass Spectrometry (MS): Confirm the molecular weight of the synthesized compound.

Visualization of Workflow

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Experimental workflow from reactant preparation to final product characterization.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete neutralization of the hydrazine salt. 2. Aldehyde/ketone is unreactive. 3. Insufficient reaction time or temperature. 4. Catalyst degradation or absence.	1. Ensure at least 2.2 equivalents of a suitable base (e.g., TEA) are used. 2. For less reactive ketones, increase reaction time, temperature, or use a more effective acid catalyst.[14] 3. Continue refluxing and monitor by TLC until starting material is consumed. 4. Add a fresh portion of glacial acetic acid.
Formation of Azine Side Product	Reaction of the initial hydrazone product with a second molecule of the aldehyde. This is more common when using hydrazine hydrate itself.[15]	1. Use a 1:1 stoichiometry of hydrazine to aldehyde. Avoid a large excess of the aldehyde. 2. Purify the desired hydrazone from the azine side product using column chromatography.
Product Hydrolysis	Presence of excess water and strong acid can drive the equilibrium back to the starting materials. Hydrazones are susceptible to hydrolysis under acidic conditions.[16][17][18]	1. Ensure anhydrous solvents are used. 2. Use only a catalytic amount of acid. Avoid strong mineral acids. 3. During workup, neutralize any excess acid if performing an aqueous extraction.
Difficulty in Purification	1. Oily product that won't crystallize. 2. Streaking/tailing on silica gel column.	1. Attempt trituration with a non-polar solvent like cold hexanes or diethyl ether. If it fails, column chromatography is necessary.[10] 2. Add 0.5-1% triethylamine to the chromatography eluent to suppress interaction with acidic silica. Alternatively, use neutral alumina as the stationary phase.[13]

Conclusion

The synthesis of quinolin-3-yl-hydrazones from the corresponding dihydrochloride salt is a straightforward yet nuanced procedure. The success of the reaction hinges on the careful and complete neutralization of the starting material to generate the active nucleophile. By following the detailed protocol, understanding the mechanistic principles, and applying the practical troubleshooting advice provided in these notes, researchers can confidently and efficiently synthesize these valuable compounds. The inherent stability and versatility of the quinoline-hydrazone scaffold ensure its continued importance as a source of lead compounds in the development of new therapeutic agents.[2]

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• Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents. PubMed. (2024). [Link]

• Synthesis Characterization and Biological Evaluation of Substituted Some Novel Quinoline Derivatives Baring Hydrazone Moiety. World Scientific News. (2023). [Link]

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• The crystallization of quinoline.

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• Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. PubMed Central. (2014). [Link]

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PubMed Central. (2011). [Link]

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Synthesis of Novel Heterocyclic Compounds from QUINOLIN-3-YL-HYDRAZINE: An Application Note and Protocol Guide

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of novel heterocyclic compounds utilizing quinolin-3-yl-hydrazine as a key building block. The quinoline scaffold is a privileged structure in medicinal chemistry, and its fusion with other heterocyclic rings often leads to compounds with significant biological activities.[1][2] This document offers in-depth technical guidance, grounded in established scientific principles, to facilitate the exploration of new chemical entities.

Introduction: The Significance of Quinoline-Based Heterocycles

Quinoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds with a wide array of applications in medicinal chemistry.[2] They are known to exhibit a broad spectrum of biological activities, including antimalarial, antibacterial, anticancer, and anti-inflammatory properties. The fusion of a quinoline nucleus with other heterocyclic systems, such as pyrazoles and triazoles, can lead to the development of novel molecular architectures with enhanced or entirely new pharmacological profiles. Quinolin-3-yl-hydrazine is a versatile and highly reactive intermediate that serves as an excellent starting material for the construction of a variety of fused and non-fused heterocyclic systems.

Synthesis of the Precursor: Quinolin-3-yl-hydrazine

The successful synthesis of novel heterocyclic compounds begins with the reliable preparation of the key precursor, quinolin-3-yl-hydrazine. While some quinoline hydrazine derivatives are commercially available, a common synthetic route to quinolin-3-yl-hydrazine involves the diazotization of 3-aminoquinoline followed by reduction.

Protocol 1: Synthesis of Quinolin-3-yl-hydrazine from 3-Aminoquinoline

This protocol outlines a general procedure for the synthesis of quinolin-3-yl-hydrazine.

Materials:

• 3-Aminoquinoline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Stannous Chloride Dihydrate (SnCl₂·2H₂O)

• Sodium Hydroxide (NaOH)

• Diethyl Ether

• Distilled Water

• Ice

Procedure:

• Diazotization:

  • Dissolve 3-aminoquinoline (1 equivalent) in a minimal amount of concentrated hydrochloric acid and cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at this temperature for 30 minutes to ensure complete formation of the diazonium salt.

• Reduction:

  • In a separate flask, prepare a solution of stannous chloride dihydrate (3 equivalents) in concentrated hydrochloric acid.

  • Cool the stannous chloride solution to 0-5 °C.

  • Slowly add the freshly prepared diazonium salt solution to the stannous chloride solution with vigorous stirring, maintaining the temperature below 10 °C.

  • After the addition is complete, continue stirring for an additional 2 hours at room temperature.

• Work-up and Isolation:

  • Carefully basify the reaction mixture with a concentrated solution of sodium hydroxide until the pH is approximately 10-12, while cooling in an ice bath.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

  • Evaporate the solvent under reduced pressure to obtain the crude quinolin-3-yl-hydrazine.

  • The product can be further purified by recrystallization from a suitable solvent such as ethanol.

Characterization: The structure of the synthesized quinolin-3-yl-hydrazine should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of Pyrazole Derivatives

The Knorr pyrazole synthesis is a classic and efficient method for the preparation of pyrazoles from hydrazines and 1,3-dicarbonyl compounds.[3][4][5] Quinolin-3-yl-hydrazine readily undergoes this cyclocondensation reaction to yield quinolin-3-yl-pyrazoles.

Protocol 2: Synthesis of 1-(Quinolin-3-yl)-3,5-dimethyl-1H-pyrazole

This protocol describes the synthesis of a representative pyrazole derivative from quinolin-3-yl-hydrazine and acetylacetone.

Materials:

• Quinolin-3-yl-hydrazine

• Acetylacetone (2,4-pentanedione)

• Glacial Acetic Acid

• Ethanol

Procedure:

• Dissolve quinolin-3-yl-hydrazine (1 equivalent) in ethanol in a round-bottom flask.

• Add acetylacetone (1.1 equivalents) to the solution.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If not, reduce the volume of the solvent under reduced pressure.

• Filter the solid product, wash with cold ethanol, and dry.

• Recrystallize the crude product from ethanol to obtain pure 1-(quinolin-3-yl)-3,5-dimethyl-1H-pyrazole.

Expected Yields and Reaction Times:

1,3-Dicarbonyl Compound	Product	Reaction Time (hours)	Yield (%)
Acetylacetone	1-(Quinolin-3-yl)-3,5-dimethyl-1H-pyrazole	4-6	85-95
Ethyl Acetoacetate	5-Methyl-1-(quinolin-3-yl)-1H-pyrazol-3(2H)-one	6-8	75-85
Dibenzoylmethane	1-(Quinolin-3-yl)-3,5-diphenyl-1H-pyrazole	8-10	80-90

Causality Behind Experimental Choices: The use of a catalytic amount of acetic acid protonates one of the carbonyl groups of the 1,3-dicarbonyl compound, making it more electrophilic and facilitating the initial nucleophilic attack by the hydrazine.[5] Refluxing in ethanol provides the necessary thermal energy for the condensation and subsequent cyclization and dehydration steps.

Mechanism of Knorr Pyrazole Synthesis:

Caption: Knorr pyrazole synthesis workflow.

Synthesis of 1,2,4-Triazole Derivatives

Quinolin-3-yl-hydrazine is a valuable precursor for the synthesis of various fused and non-fused 1,2,4-triazole systems. Common methods involve the reaction with carbon disulfide to form a thiadiazole intermediate which then rearranges, or direct cyclization with carboxylic acids or their derivatives.[6]

Protocol 3: Synthesis of 5-(Quinolin-3-yl)-4H-1,2,4-triazole-3-thiol

This protocol details the synthesis of a triazole-thiol derivative from quinolin-3-yl-hydrazine and carbon disulfide.

Materials:

• Quinolin-3-yl-hydrazine

• Carbon Disulfide (CS₂)

• Potassium Hydroxide (KOH)

• Ethanol

• Hydrochloric Acid (HCl)

Procedure:

• Dissolve potassium hydroxide (1.2 equivalents) in ethanol in a round-bottom flask and cool the solution to 0-5 °C.

• To this solution, add quinolin-3-yl-hydrazine (1 equivalent) with stirring.

• Slowly add carbon disulfide (1.5 equivalents) dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, stir the mixture at room temperature for 12-16 hours.

• Reflux the reaction mixture for 8-10 hours until the evolution of hydrogen sulfide (H₂S) gas ceases (test with lead acetate paper).

• Cool the reaction mixture and pour it into ice-cold water.

• Acidify the solution with dilute hydrochloric acid to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 5-(quinolin-3-yl)-4H-1,2,4-triazole-3-thiol.

Mechanism of Triazole-thiol Formation:

Caption: Mechanism of triazole-thiol synthesis.

Protocol 4: Synthesis of 3-(Quinolin-3-yl)-1H-1,2,4-triazole

This protocol outlines the synthesis of a simple triazole derivative using formic acid.

Materials:

• Quinolin-3-yl-hydrazine

• Formic Acid

Procedure:

• A mixture of quinolin-3-yl-hydrazine (1 equivalent) and an excess of formic acid is heated at reflux for 6-8 hours.

• The progress of the reaction is monitored by TLC.

• After completion, the excess formic acid is removed under reduced pressure.

• The residue is triturated with a saturated solution of sodium bicarbonate to neutralize any remaining acid.

• The solid product is filtered, washed with water, and dried.

• Recrystallization from a suitable solvent like ethanol yields the pure 3-(quinolin-3-yl)-1H-1,2,4-triazole.[6]

Synthesis of Fused Heterocyclic Systems: Pyrazolo[4,3-c]quinolines

Quinolin-3-yl-hydrazine can also be utilized in the synthesis of fused heterocyclic systems, such as pyrazolo[4,3-c]quinolines, which are of significant interest in medicinal chemistry.[6][7][8]

Protocol 5: Synthesis of 1,4-Dihydro-5H-pyrazolo[4,3-c]quinolin-4-one

This protocol describes a potential route to a fused pyrazolo[4,3-c]quinolinone system.

Materials:

• Ethyl 4-chloroquinoline-3-carboxylate

• Hydrazine Hydrate

• Ethanol

Procedure:

• A mixture of ethyl 4-chloroquinoline-3-carboxylate (1 equivalent) and an excess of hydrazine hydrate (5-10 equivalents) in ethanol is refluxed for 12-24 hours.

• The reaction is monitored by TLC for the disappearance of the starting material.

• Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered.

• The solid is washed with cold ethanol and dried to afford the crude product.

• Purification by recrystallization from a high-boiling solvent like dimethylformamide (DMF) or by column chromatography may be necessary.

Experimental Workflow for Fused Heterocycle Synthesis:

Caption: Workflow for fused heterocycle synthesis.

Conclusion

Quinolin-3-yl-hydrazine is a highly valuable and versatile building block for the synthesis of a diverse range of novel heterocyclic compounds. The protocols and mechanistic insights provided in this guide are intended to serve as a practical resource for researchers in the field of synthetic and medicinal chemistry. The exploration of new derivatives based on these scaffolds holds significant promise for the discovery of new therapeutic agents.

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• Mekheimer, R. A., et al. (2009). Fused Quinoline Heterocycles IX: First Example of a 3,4-Diamino-1H-pyrazolo[4,3-c]quinoline and a 3-Azido-1H-1,2,4,5,6,6a-hexaazabenzo[a]indacene. Zeitschrift für Naturforschung B, 64(8), 973-979. Retrieved from [Link]

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The Strategic Application of QUINOLIN-3-YL-HYDRAZINE Scaffolds in the Synthesis of Potent Kinase Inhibitors

Introduction: The Quinoline Moiety as a Privileged Scaffold in Kinase Inhibition

In the landscape of modern drug discovery, protein kinases have emerged as a pivotal class of therapeutic targets, particularly in oncology. The aberrant signaling pathways driven by mutated or overexpressed kinases are hallmarks of many cancers, making the development of selective kinase inhibitors a cornerstone of targeted therapy. Within the vast chemical space explored for kinase inhibition, the quinoline scaffold has consistently demonstrated its value as a "privileged structure."[1] Its rigid, bicyclic aromatic nature provides an excellent framework for presenting key pharmacophoric features into the ATP-binding pocket of kinases. Numerous FDA-approved kinase inhibitors, such as bosutinib and cabozantinib, incorporate a quinoline core, underscoring its clinical significance.[1]

This application note delves into the strategic use of a specific quinoline derivative, QUINOLIN-3-YL-HYDRAZINE , and its synthetic precursors, as versatile building blocks for the construction of potent kinase inhibitors. We will explore the chemical logic behind its application, provide detailed, field-proven protocols for the synthesis of key intermediates and the subsequent elaboration into the promising 1H-pyrazolo[3,4-b]quinoline scaffold, a known hinge-binding motif in several kinase inhibitor families.

The Chemical Rationale: Why QUINOLIN-3-YL-HYDRAZINE?

The utility of the QUINOLIN-3-YL-HYDRAZINE synthon lies in its inherent reactivity and its ability to participate in cyclization reactions to form fused heterocyclic systems. The hydrazine moiety is a potent nucleophile, readily reacting with carbonyl compounds and other electrophiles. This reactivity is harnessed to construct pyrazole rings, which are excellent bioisosteres of the adenine base of ATP and can form crucial hydrogen bond interactions with the hinge region of the kinase active site.

Specifically, the condensation of a quinoline-hydrazine derivative with a suitable carbonyl-containing precursor leads to the formation of a pyrazolo-fused quinoline system. This approach offers a modular and efficient strategy for generating libraries of kinase inhibitors with diverse substitution patterns for structure-activity relationship (SAR) studies.

Experimental Section: Synthesis of a Key Kinase Inhibitor Scaffold

This section provides a detailed, two-part protocol for the synthesis of the versatile 1H-pyrazolo[3,4-b]quinoline scaffold, a core component of many kinase inhibitors. The synthesis commences with the preparation of a key precursor, 2-chloro-3-formylquinoline, from readily available acetanilides, followed by its cyclization with hydrazine hydrate.

Part 1: Synthesis of 2-Chloro-3-formylquinoline via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of activated aromatic and heteroaromatic compounds. In this protocol, we utilize this reaction for the cyclization and formylation of substituted acetanilides to yield 2-chloro-3-formylquinolines. This transformation provides a key intermediate with two reactive handles: a chloro group at the 2-position, susceptible to nucleophilic substitution, and a formyl group at the 3-position, ready for condensation reactions.[2]

Reaction Scheme:

Caption: Vilsmeier-Haack Synthesis of 2-Chloro-3-formylquinoline.

Detailed Protocol:

• Preparation of the Acetanilide:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve the desired substituted aniline (1.0 eq.) in a minimal amount of glacial acetic acid.

  • Slowly add acetic anhydride (1.1 eq.) to the stirred solution at room temperature.

  • Continue stirring for 1-2 hours until the reaction is complete (monitored by TLC).

  • Pour the reaction mixture into ice-water and collect the precipitated acetanilide by filtration. Wash the solid with cold water and dry under vacuum.

• Vilsmeier-Haack Cyclization:

  • In a three-necked round-bottom flask fitted with a dropping funnel, a condenser, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 5-10 eq.).

  • Cool the flask to 0 °C in an ice bath and slowly add phosphorus oxychloride (POCl₃, 3-5 eq.) dropwise with vigorous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 30 minutes to form the Vilsmeier reagent.

  • Add the substituted acetanilide (1.0 eq.) portion-wise to the Vilsmeier reagent.

  • Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-8 hours. The reaction progress should be monitored by TLC.[3]

  • After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

  • Neutralize the acidic solution with a saturated solution of sodium bicarbonate or sodium acetate until a precipitate forms.

  • Collect the solid product by filtration, wash thoroughly with water, and dry.

  • The crude 2-chloro-3-formylquinoline can be purified by recrystallization from a suitable solvent such as ethanol or ethyl acetate.[1]

Data Summary for Representative 2-Chloro-3-formylquinolines:

Substituent on Acetanilide	Product	Yield (%)	Melting Point (°C)
H	2-Chloro-3-formylquinoline	75-85	148-150
4-Methoxy	2-Chloro-6-methoxy-3-formylquinoline	80-90	178-180
4-Methyl	2-Chloro-6-methyl-3-formylquinoline	70-80	162-164

Part 2: Synthesis of 1H-Pyrazolo[3,4-b]quinolines

The synthesized 2-chloro-3-formylquinoline is a versatile precursor for the construction of the 1H-pyrazolo[3,4-b]quinoline scaffold. The reaction with hydrazine hydrate proceeds via a condensation reaction to form a hydrazone intermediate, which then undergoes an intramolecular nucleophilic aromatic substitution to displace the chloro group and form the fused pyrazole ring.[4] This scaffold is a key component of several families of kinase inhibitors, including those targeting Cyclin-Dependent Kinases (CDKs) and TANK-binding kinase 1 (TBK1).[5][6]

Reaction Scheme:

Caption: Synthesis of 1H-Pyrazolo[3,4-b]quinoline.

Detailed Protocol:

• Condensation and Cyclization:

  • In a round-bottom flask, dissolve the 2-chloro-3-formylquinoline derivative (1.0 eq.) in ethanol.

  • Add hydrazine hydrate (80% solution in water, 2-3 eq.) to the solution.

  • Add a few drops of a weak base such as triethylamine to facilitate the reaction.[4]

  • Reflux the reaction mixture for 12-18 hours. Monitor the progress of the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product, 1H-pyrazolo[3,4-b]quinoline, will often precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

  • Further purification can be achieved by recrystallization from a suitable solvent like ethanol or DMF.[4]

Data Summary for a Representative 1H-Pyrazolo[3,4-b]quinoline:

Starting Material	Product	Yield (%)	Melting Point (°C)
2-Chloro-3-formylquinoline	1H-Pyrazolo[3,4-b]quinoline	85-95	230-232

Application in Kinase Inhibitor Design: The 1H-Pyrazolo[3,4-b]quinoline Scaffold

The 1H-pyrazolo[3,4-b]quinoline core is a well-established pharmacophore in the design of kinase inhibitors. Its planar, aromatic structure allows for favorable π-stacking interactions within the ATP-binding site, while the pyrazole moiety acts as a hydrogen bond donor and acceptor, mimicking the interactions of the adenine ring with the kinase hinge region.

Signaling Pathway and Mechanism of Action:

Caption: Mechanism of Kinase Inhibition.

Derivatives of 1H-pyrazolo[3,4-b]pyridines, close analogs of the quinoline series, have shown potent inhibitory activity against several kinases, including:

• Cyclin-Dependent Kinases (CDKs): These kinases are crucial regulators of the cell cycle, and their dysregulation is a common feature of cancer. 1H-Pyrazolo[3,4-b]pyridine derivatives have been identified as potent inhibitors of CDK1 and CDK2, leading to cell cycle arrest and apoptosis in cancer cells.[5]

• TANK-binding kinase 1 (TBK1): TBK1 is involved in innate immunity and has been implicated in the survival of certain cancer cells. Novel 1H-pyrazolo[3,4-b]pyridine derivatives have been developed as highly potent and selective TBK1 inhibitors.[6]

The synthetic accessibility of the 1H-pyrazolo[3,4-b]quinoline scaffold, as detailed in this application note, allows for extensive SAR exploration. Modifications at various positions of the quinoline and pyrazole rings can be readily introduced to optimize potency, selectivity, and pharmacokinetic properties.

Conclusion and Future Directions

The synthetic route from readily available acetanilides to the versatile 1H-pyrazolo[3,4-b]quinoline scaffold provides a robust and efficient platform for the discovery and development of novel kinase inhibitors. The strategic use of the QUINOLIN-3-YL-HYDRAZINE synthon and its precursors allows for the modular construction of these potent heterocyclic systems. The demonstrated activity of this scaffold against key cancer targets like CDKs and TBK1 highlights its significant potential in oncology drug discovery. Future work in this area will likely focus on the synthesis of diverse libraries of substituted 1H-pyrazolo[3,4-b]quinolines to further probe the SAR and to develop next-generation kinase inhibitors with improved efficacy and safety profiles.

References

• Al-Suwaidan, I. A., et al. (2021). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 11(38), 23539-23572. [Link]

• Moghadam, F. A., et al. (2005). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 44B(8), 1693-1697. [Link]

• Danel, A., et al. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• Jadhav, S. B., & Gaikwad, N. D. (2021). Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives. Oriental Journal of Chemistry, 37(4), 934-941. [Link]

• Kumar, R., et al. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies, 9(6), 1-6. [Link]

• Hussein, F. A., & Al-Lami, H. S. (2013). Synthesis of some new heterocyclic compounds derived from 2-Chloro-3-formyl quinoline. Journal of Education and Science, 26(4), 75-86. [Link]

• Wang, Y., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1338-1351. [Link]

• Rathod, D. M., & Patel, M. P. (2014). Synthesis and Characterization of Pyrazolo[3,4-B] Quinoline – a Finer Approach to the Drug Chemistry. International Journal of Innovative Research in Science, Engineering and Technology, 3(3), 10321-10327. [Link]

• Patil, D. B., & Mahire, V. B. (2013). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 4(9), 3328-3336. [Link]

• Kumar, R., et al. (2016). Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. International Journal of Chemical Studies, 4(6), 01-05. [Link]

• Danel, A., et al. (2022). 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. Molecules, 27(9), 2775. [Link]

• Danel, A., et al. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. ResearchGate. [Link]

• Martínez-Viturro, J. J., et al. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Dauphin-Atlantic University. [Link]

• Le Douaron, G., et al. (2022). Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. Molecules, 27(21), 7205. [Link]

• Lee, H., et al. (2016). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as potent ALK-L1196M inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(15), 3584-3587. [Link]

• Misra, R. N., et al. (2003). 1H-Pyrazolo[3,4-b]pyridine inhibitors of cyclin-dependent kinases. Bioorganic & Medicinal Chemistry Letters, 13(6), 1133-1136. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Fischer Indole Synthesis with Quinoline Hydrazines

Welcome to the technical support center for the optimization of the Fischer indole synthesis, with a specialized focus on its application to quinoline hydrazines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing indoloquinolines and related fused heterocyclic scaffolds. Here, we move beyond standard protocols to provide in-depth, field-proven insights into troubleshooting and optimizing this powerful, yet often challenging, reaction.

Introduction: The Nuances of Quinoline Hydrazines in Fischer Indolization

The Fischer indole synthesis is a cornerstone of heterocyclic chemistry, enabling the construction of the indole nucleus from an arylhydrazine and a carbonyl compound under acidic conditions.[1] When the arylhydrazine is a quinoline derivative, the reaction opens the door to the synthesis of indoloquinolines, a class of compounds with significant biological activities, including anticancer and antimalarial properties.[2][3]

However, the presence of the quinoline ring introduces specific challenges not always encountered with simpler arylhydrazines. The basic nitrogen atom in the quinoline moiety can interact with the acid catalyst, potentially leading to catalyst deactivation or altered reactivity.[4] Furthermore, the steric bulk and electronic properties of the quinoline system can profoundly influence regioselectivity and the propensity for side reactions.[5] This guide provides a structured approach to overcoming these hurdles.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses common issues encountered during the Fischer indole synthesis of quinoline derivatives in a practical, question-and-answer format.

Q1: My reaction is sluggish or results in a low yield of the desired indoloquinoline. What are the primary factors to investigate?

Low conversion is a frequent challenge and can often be traced back to several key parameters. A systematic approach to optimization is crucial.

Initial Checks:

• Purity of Starting Materials: Ensure the quinoline hydrazine and the carbonyl compound are of high purity. Hydrazines, in particular, can be susceptible to degradation over time.[6]

• Anhydrous Conditions: While not always strictly necessary, moisture can interfere with many acid catalysts, especially Lewis acids.

Optimization Strategy:

A logical workflow for optimizing a sluggish reaction involves a systematic evaluation of the catalyst, temperature, and solvent.

A workflow for optimizing a low-yielding Fischer indole synthesis.

Detailed Troubleshooting Steps:

• Catalyst Selection and Screening: The choice of acid catalyst is paramount.[4] Both Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) are commonly employed.[1] For quinoline hydrazines, the basicity of the quinoline nitrogen may require a higher catalyst loading or a stronger acid to ensure sufficient catalytic activity.

  • Recommendation: Begin by screening a panel of acids. Polyphosphoric acid (PPA) is often effective as it can serve as both catalyst and solvent.[7] Eaton's reagent (P₂O₅ in MeSO₃H) is another powerful option for challenging substrates.

• Temperature Optimization: The Fischer indole synthesis often requires elevated temperatures to drive the key[8][8]-sigmatropic rearrangement.[9]

  • Conventional Heating: Gradually increase the reaction temperature while monitoring for decomposition by thin-layer chromatography (TLC).

  • Microwave-Assisted Organic Synthesis (MAOS): Microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner reaction profiles.[10][11][12] This is due to efficient and uniform heating of the reaction mixture.[11]

• Solvent Choice: The solvent can influence reaction rates and solubility of intermediates. High-boiling polar aprotic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are often good choices. In some cases, running the reaction neat (without solvent), particularly with PPA, can be effective.[10]

Q2: I am observing multiple spots on my TLC, indicating the formation of side products. What are the likely culprits and how can I suppress them?

Side product formation is a common issue, and understanding the potential side reactions is key to mitigating them.

Common Side Reactions:

• N-N Bond Cleavage: This is a significant competing pathway, especially with electron-rich quinoline hydrazines, leading to the formation of aminoquinolines and other degradation products.[13]

• Formation of Regioisomers: With unsymmetrical ketones, two different enamine intermediates can form, leading to a mixture of indoloquinoline isomers.[5]

• Aldol Condensation: The carbonyl component can undergo self-condensation under acidic conditions.[14]

• Product Degradation: The desired indoloquinoline product may be unstable under harsh acidic conditions and high temperatures, leading to tar formation.[3]

Mitigation Strategies:

Side Reaction	Potential Cause	Recommended Solution
N-N Bond Cleavage	Electron-rich hydrazine, overly strong acid	Use a milder acid (e.g., acetic acid, p-TsOH). Lower the reaction temperature.
Regioisomer Formation	Unsymmetrical ketone	The choice of acid can influence regioselectivity. Weaker acids may favor the kinetic product, while stronger acids can favor the thermodynamic product. A systematic screening of catalysts is recommended.[5]
Aldol Condensation	Reactive carbonyl, high temperature	Use a one-pot procedure where the hydrazone is formed in situ. Add the carbonyl compound slowly to the reaction mixture.
Product Degradation	Harsh conditions (strong acid, high temp.)	Use the mildest effective acid and the lowest possible temperature. Monitor the reaction closely and quench it as soon as the starting material is consumed. Consider using microwave heating for shorter reaction times.[10]

Q3: I am struggling with the purification of my indoloquinoline product. What are some effective strategies?

The fused, often basic, nature of indoloquinolines can present purification challenges.

Purification Workflow:

A general workflow for the purification of indoloquinolines.

Detailed Purification Tips:

• Aqueous Workup: After quenching the reaction, an acid/base extraction can be a powerful first-pass purification. Dissolve the crude mixture in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a basic aqueous solution (e.g., saturated sodium bicarbonate) to remove acidic impurities. If the product is basic, it can be extracted into an acidic aqueous layer, washed with an organic solvent to remove non-basic impurities, and then re-isolated by basifying the aqueous layer and extracting with an organic solvent.

• Column Chromatography:

  • Stationary Phase: Silica gel is the most common choice. However, the acidic nature of silica can sometimes cause degradation of sensitive products. In such cases, consider using deactivated silica (e.g., by pre-treating with triethylamine in the eluent) or alumina.[6]

  • Eluent System: A gradient elution from a non-polar solvent (e.g., hexanes or dichloromethane) to a more polar solvent (e.g., ethyl acetate or methanol) is typically effective. For basic indoloquinolines, adding a small amount of a volatile base like triethylamine (0.1-1%) to the eluent can improve peak shape and prevent streaking.[15]

• Recrystallization: This is an excellent technique for obtaining highly pure material, especially for solid products. Experiment with a range of solvent systems to find one that provides good solubility at elevated temperatures and poor solubility at room temperature or below.

Frequently Asked Questions (FAQs)

• Q: Can I perform a one-pot Fischer indole synthesis with quinoline hydrazines?

  • A: Yes, one-pot procedures, where the quinoline hydrazine and the carbonyl compound are reacted directly in the presence of the acid catalyst without prior formation and isolation of the hydrazone, are often successful and can improve overall efficiency by minimizing handling losses.[10]

• Q: How do substituents on the quinoline ring affect the reaction?

  • A: Electron-donating groups on the quinoline ring can increase the nucleophilicity of the ring system, potentially accelerating the cyclization step. Conversely, electron-withdrawing groups can make the reaction more difficult, often requiring harsher conditions (stronger acids, higher temperatures).[16]

• Q: What is the role of the acid catalyst in the mechanism?

  • A: The acid catalyst plays a crucial role in several steps of the reaction mechanism. It protonates the hydrazone, facilitating its tautomerization to the reactive enamine intermediate. This intermediate then undergoes the key acid-catalyzed[8][8]-sigmatropic rearrangement, followed by cyclization and elimination of ammonia to form the aromatic indole ring.[1]

  A simplified schematic of the Fischer indole synthesis mechanism.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of an Indolo[3,2-c]quinoline

This protocol is adapted from a procedure for the synthesis of indolo[3,2-c]quinolines and should be optimized for specific substrates.[10]

Materials:

• Substituted 2,3-dihydroquinolinone (1.0 mmol)

• Arylhydrazine hydrochloride (1.2 mmol)

• Acid catalyst (e.g., BF₃·OEt₂, 10 mol%)

• Solvent (e.g., Acetic Acid, 5 mL)

• Microwave reactor vials

Procedure:

• To a microwave reactor vial, add the substituted 2,3-dihydroquinolinone, arylhydrazine hydrochloride, and acetic acid.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 130 °C for 15 minutes.

• Cool the reaction to room temperature, then add the Lewis acid catalyst (e.g., BF₃·OEt₂).

• Reseal the vial and heat the reaction mixture to 200 °C for 5 minutes in the microwave reactor.

• After cooling, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Conventional Heating with Polyphosphoric Acid (PPA)

Materials:

• Quinoline hydrazone (1.0 mmol)

• Polyphosphoric acid (PPA) (approx. 10-20 times the weight of the hydrazone)

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, add the polyphosphoric acid.

• Heat the PPA to approximately 80-100 °C with stirring.

• Carefully add the quinoline hydrazone to the hot PPA.

• Continue heating and stirring the mixture, typically at a temperature between 100-150 °C. Monitor the reaction progress by TLC (aliquots can be taken, quenched in water, and extracted for analysis).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully pour the viscous reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a strong base (e.g., concentrated ammonium hydroxide or sodium hydroxide solution), ensuring the mixture remains cool in an ice bath.

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product as needed.

References

• Sezgin, M. (2022).
• GRIBKOFF, A. P., & DZIK, J. M. (2018). Indoloquinolines as DNA binding ligands.
• Kaur, H., & Kumar, V. (2021). Some isomers of the indoloquinoline skeleton.
• Sofela, S. B., & Odukoya, O. A. (2016).
• Singh, S., & Sharma, A. (2023). Microwave Assisted Organic Synthesis of Heterocyclic Compound. International Journal of Pharmaceutical Sciences.
• De, C. K., & List, B. (2020). Homologation of the Fischer Indolization: A Quinoline Synthesis via Homo‐Diaza‐Cope Rearrangement. NIH.
• Lavrado, J., Moreira, R., & Paulo, A. (2010). Indoloquinolines as scaffolds for drug discovery. PubMed.
• Heravi, M. M., & Zadsirjan, V. (2017).
• Daly, A. M., & Slawin, A. M. Z. (2019).
• Kleeb, S., & Bräse, S. (2013). Investigations into the Regioselectivity of Fischer Indole and Friedländer Quinoline Syntheses with Octahydroisobenzofuran and.
• Maji, R., & List, B. (2020). Homologation of the Fischer Indolization: A Quinoline Synthesis via Homo‐Diaza‐Cope Rearrangement.
• Varma, R. S. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
• Singh, U. P., & Bhat, H. R. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing.
• Mat-Zin, A. A., & Jones, K. (2020).
• Henary, M., Kananda, C., Rotolo, L., Savino, B., Owens, E. A., & Cravotto, G. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Publishing.
• Science Info. (2024).
• ResearchGate. (n.d.). Different isomeric indoloquinolines.
• BenchChem. (n.d.).
• BenchChem. (n.d.). Improving yield in Fischer indole synthesis of precursors.
• Wikipedia. (n.d.). Fischer indole synthesis.
• Sydnes, M. O. (n.d.).
• Loupy, A. (Ed.). (2002). Microwave Assisted Organic Synthesis.
• De, C. K., & List, B. (2020). Homologation of the Fischer Indolization: A Quinoline Synthesis via Homo-Diaza-Cope Rearrangement. PubMed.
• ChemistryViews. (2021). Catalytic Version of the Fischer Indole Synthesis.
• Kaczmarek, M., & Wencel, P. (2024).
• Kaufman, T. S. (2020). Isolation and synthesis of cryptosanguinolentine (isocryptolepine), a naturally-occurring bioactive indoloquinoline alkaloid. RSC Publishing.
• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis.
• Garg, N. K., & Houk, K. N. (2011).
• Gholap, A. R. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. PMC.
• SciSpace. (n.d.). The Fischer Indole Synthesis.
• Coluccini, A., & Taddei, M. (2019). Mechanochemical Fischer Indolisation: an Eco-friendly Design for a Timeless Reaction. Green Chemistry (RSC Publishing).
• Garg, N. K. (2011).
• Heravi, M. M., & Zadsirjan, V. (2020). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. PMC.

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Common side reactions with QUINOLIN-3-YL-HYDRAZINE and how to avoid them

Welcome to the technical support center for QUINOLIN-3-YL-HYDRAZINE. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this versatile reagent. Our goal is to empower you to anticipate and resolve common experimental challenges, ensuring the success and integrity of your research.

Troubleshooting Guide: Navigating Common Side Reactions

This section addresses specific issues that may arise during reactions involving QUINOLIN-3-YL-HYDRAZINE, offering insights into their chemical origins and practical solutions.

Issue 1: Low Yield of the Desired Hydrazone or Cyclized Product

A common challenge encountered is a lower-than-expected yield of the target molecule. This can often be attributed to several factors, from reagent quality to suboptimal reaction conditions.

Potential Causes & Troubleshooting Steps:

Potential Cause	Scientific Rationale	Troubleshooting Action
Degradation of QUINOLIN-3-YL-HYDRAZINE	Hydrazine derivatives can be susceptible to oxidation by atmospheric oxygen, leading to the formation of inactive byproducts.[1] This is often indicated by a discoloration of the solid reagent.	Store QUINOLIN-3-YL-HYDRAZINE under an inert atmosphere (e.g., argon or nitrogen) in a cool, dark, and dry place.[1] For best results, use a freshly opened container or a recently purified batch.
Incomplete Reaction	The reaction may not have reached completion due to insufficient time or inadequate temperature.	Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS). If the reaction is sluggish, consider extending the reaction time or moderately increasing the temperature (e.g., to 40-60°C), being mindful of potential side reactions at higher temperatures.[1]
Suboptimal pH	The formation of hydrazones is pH-dependent. A mildly acidic environment (pH 4-6) is often optimal to catalyze the dehydration step without protonating the hydrazine, which would reduce its nucleophilicity.[1]	Add a catalytic amount of a weak acid, such as acetic acid or formic acid, to the reaction mixture.[1]
Steric Hindrance	A sterically hindered carbonyl compound may react slowly or not at all with the hydrazine.	Consider alternative, more reactive derivatives of your carbonyl compound if possible. In some cases, prolonged reaction times or higher temperatures may be necessary, but this increases the risk of side reactions.

Experimental Protocol: General Procedure for Hydrazone Formation

• Dissolve the carbonyl compound in a suitable protic solvent like ethanol or methanol.[1]

• Add a solution of QUINOLIN-3-YL-HYDRAZINE (1.0-1.2 equivalents) in the same solvent.

• Add a catalytic amount of acetic acid (e.g., 1-2 drops).

• Stir the reaction mixture at room temperature or warm gently (e.g., 40-60°C) while monitoring by TLC.

• Upon completion, cool the reaction mixture to induce precipitation of the product.

• Collect the solid product by filtration, wash with cold solvent, and dry under vacuum.

Issue 2: Formation of an Unexpected Azine Byproduct

The formation of an azine, resulting from the reaction of two equivalents of the carbonyl compound with one equivalent of hydrazine, is a common side reaction that can significantly reduce the yield of the desired hydrazone.

Causality and Mitigation Strategy:

The formation of an azine is favored when the carbonyl compound is in excess or when the initially formed hydrazone is slow to precipitate or be consumed in a subsequent step.

dot

Caption: Competing pathways of hydrazone and azine formation.

How to Avoid Azine Formation:

• Control Stoichiometry: Use a slight excess of QUINOLIN-3-YL-HYDRAZINE relative to the carbonyl compound.

• Slow Addition: Add the carbonyl compound slowly to the solution of QUINOLIN-3-YL-HYDRAZINE. This maintains a low concentration of the carbonyl compound, disfavoring the second addition.

• Pre-formed Hydrazone: If the desired product is a cyclized derivative, it may be beneficial to isolate the intermediate hydrazone before proceeding with the next step.

Issue 3: Intramolecular Cyclization and Heterocycle Formation

QUINOLIN-3-YL-HYDRAZINE can participate in intramolecular cyclization reactions, especially if the substrate contains other reactive functional groups. A common example is the Fischer indole synthesis, where the quinoline moiety itself can influence the reaction pathway.

dot

Caption: Potential for unintended intramolecular cyclization.

Preventative Measures:

• Protecting Groups: If your substrate contains functional groups that can react with the hydrazine moiety (e.g., esters, nitriles), consider protecting them before the reaction.

• Milder Conditions: Harsh reaction conditions, such as high temperatures or strong acids/bases, can promote cyclization. Employing milder conditions can favor the desired reaction pathway.[2]

• Solvent Choice: The choice of solvent can influence the reaction pathway. Protic solvents may facilitate desired proton transfers, while aprotic solvents might favor cyclization in some cases.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions for handling QUINOLIN-3-YL-HYDRAZINE?

A1: As with all hydrazine derivatives, QUINOLIN-3-YL-HYDRAZINE should be handled with care. It is classified as a hazardous material.[3] Key safety precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[4]

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[5]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[4] In case of contact, rinse the affected area immediately with copious amounts of water.

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and metals, as these can catalyze decomposition.[6]

Q2: How should QUINOLIN-3-YL-HYDRAZINE be properly stored?

A2: Proper storage is crucial to maintain the stability and reactivity of QUINOLIN-3-YL-HYDRAZINE. It should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) to prevent oxidation.[1] The storage area should be cool, dark, and dry. For long-term storage, refrigeration or freezing is recommended.[7]

Q3: My QUINOLIN-3-YL-HYDRAZINE has turned brown. Is it still usable?

A3: A brown discoloration often indicates oxidation or decomposition. While it might still contain some active reagent, the purity is compromised, which can lead to lower yields and the formation of impurities in your reaction. For best results and to ensure the reproducibility of your experiments, it is highly recommended to use a pure, off-white sample. If necessary, the discolored material can sometimes be purified by recrystallization, but care must be taken due to the hazardous nature of hydrazines.

Q4: Can QUINOLIN-3-YL-HYDRAZINE be used in Wolff-Kishner reductions?

A4: Yes, in principle, the hydrazine moiety of QUINOLIN-3-YL-HYDRAZINE can be used for Wolff-Kishner reductions to convert a carbonyl group to a methylene group.[8] However, the quinoline ring itself is susceptible to reduction under certain conditions and may also be sensitive to the strongly basic conditions and high temperatures typically employed in this reaction.[2][9] Therefore, the feasibility and outcome of a Wolff-Kishner reduction using this reagent would be highly substrate-dependent, and careful optimization would be required. Alternative, milder reduction methods should also be considered.

Q5: How can I remove excess QUINOLIN-3-YL-HYDRAZINE from my reaction mixture?

A5: If your product is not water-soluble, a common method is to quench the reaction mixture with water and extract the product into an organic solvent. The more polar QUINOLIN-3-YL-HYDRAZINE may remain in the aqueous layer.[10] Alternatively, if the product is stable to acidic conditions, an acid wash (e.g., dilute HCl) can be used to protonate the basic hydrazine and extract it into the aqueous phase. Column chromatography can also be effective for purification.

References

• PubChem. (n.d.). Quinoline, 2-hydrazinyl-. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes. Retrieved January 17, 2026, from [Link]

• Chemical Suppliers. (2017). SAFETY DATA SHEET HYDRAZINE STANDARD 50ppb. Retrieved January 17, 2026, from [Link]

• MDPI. (2021). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Retrieved January 17, 2026, from [Link]

• MDPI. (2018). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Retrieved January 17, 2026, from [Link]

• DTIC. (1986). Safety and Handling of Hydrazine. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2022). Synthesis of 3-R-6-R'-Quinoline-4-carboxylates and Their Reactions with Hydrazine Hydrate. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved January 17, 2026, from [Link]

• Impactfactor. (n.d.). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). New quinolin-3-yl- N -hydrazinecarbothioamides in the synthesis of thiazoles and thiazines. Retrieved January 17, 2026, from [Link]

• NASA Technical Reports Server (NTRS). (n.d.). THERMAL DECOMPOSITION OF HYDRAZINE. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). 108 questions with answers in HYDRAZINE | Science topic. Retrieved January 17, 2026, from [Link]

• MDPI. (2021). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. Retrieved January 17, 2026, from [Link]

• DTIC. (1971). RESEARCH ON HYDRAZINE DECOMPOSITION. Retrieved January 17, 2026, from [Link]

• Chemos GmbH&Co.KG. (2019). Safety Data Sheet: quinoline. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Hydrazine. Retrieved January 17, 2026, from [Link]

• LibreTexts Chemistry. (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved January 17, 2026, from [Link]

• ChemBK. (n.d.). Quinolin-3-yl-hydrazine. Retrieved January 17, 2026, from [Link]

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Technical Support Center: Purification of Crude QUINOLIN-3-YL-HYDRAZONE Derivatives

Welcome to the technical support center for the purification of quinolin-3-yl-hydrazone derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying these valuable compounds. Quinolin-3-yl-hydrazones are a significant class of molecules, recognized for their diverse biological activities, including antimicrobial and anticancer properties.[1] However, achieving the high degree of purity required for biological assays and further development can be a significant challenge.

This document provides field-proven insights and troubleshooting strategies in a direct question-and-answer format. We will delve into the causality behind common purification issues and provide robust, validated protocols to overcome them.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles encountered after synthesis.

Q1: My crude product has precipitated from the reaction mixture, but it appears discolored and gives multiple spots on TLC. What is the first purification step?

A: This is a very common scenario. The initial precipitate is often the desired product but is occluded with colored impurities, unreacted starting materials, or side products. The most straightforward first step is a trituration or a simple wash .

• Causality: The synthesis of quinolin-3-yl-hydrazones, typically a condensation reaction between a quinoline-3-carbohydrazide and an aldehyde/ketone, can leave residual high-polarity starting materials or colored byproducts.[2][3] Many quinolin-3-yl-hydrazone derivatives have limited solubility in common organic solvents like cold ethanol or diethyl ether, while the impurities may be more soluble.

• Recommended Action:

  • Filter the crude solid using a Büchner funnel.

  • Wash the solid on the filter extensively with a suitable solvent. Cold ethanol is frequently effective.[4] Diethyl ether can also be used to wash away less polar impurities.[5]

  • Dry the washed solid under vacuum and re-analyze by Thin Layer Chromatography (TLC). This simple wash often dramatically improves purity. If impurities persist, proceed to recrystallization or chromatography.

Q2: I am struggling to recrystallize my product. It either oils out or remains soluble even at low temperatures. How do I select an appropriate solvent system?

A: Finding the right recrystallization solvent is crucial and often requires empirical testing. The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point.

• Expert Insight: For quinolin-3-yl-hydrazone derivatives, polar protic solvents are an excellent starting point. Hot ethanol is cited in numerous procedures as an effective recrystallization solvent.[6] If a single solvent fails, a binary solvent system is the next logical step.

• Protocol for Solvent Screening:

  • Place a small amount of your crude product (10-20 mg) into several test tubes.

  • To each tube, add a different solvent dropwise at room temperature (start with ethanol, methanol, isopropanol, acetonitrile, ethyl acetate). Note the solubility.

  • If a compound is insoluble at room temperature, heat the solvent to boiling. If it dissolves, it's a potential candidate.

  • Allow the solution to cool slowly. The formation of crystals indicates a good solvent.

  • If the compound is too soluble in one solvent (e.g., ethanol) and insoluble in another (e.g., water or hexane), use them as a binary pair. Dissolve the compound in a minimum amount of the hot "good" solvent (ethanol) and add the "poor" solvent (water/hexane) dropwise until the solution becomes faintly cloudy (the saturation point). Then, allow it to cool.

Solvent/System	Typical Application	Reference
Hot Ethanol	The most common and effective single solvent.	[6]
Acetonitrile	Good for products that are oily or highly soluble in other solvents.	[7]
DMF / Water	Dissolve in minimal hot DMF, then add water to induce precipitation/crystallization.	[7]
Hexane / Ethyl Acetate	A common non-polar/polar binary system.	[7]

Q3: My compound streaks badly on silica gel TLC and gives poor separation during column chromatography. What is causing this, and how can I fix it?

A: This is a classic issue for nitrogen-containing heterocyclic compounds like quinolines.[8] The basic nitrogen atoms in the quinoline ring and hydrazone moiety can interact strongly and irreversibly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to tailing, streaking, and sometimes decomposition.[9]

• Causality & Solution: The problem is an acid-base interaction. To solve it, you must neutralize the acidity of the stationary phase. This is achieved by adding a small amount of a basic modifier to your eluent.

• Recommended Action:

  • Add Triethylamine (TEA): Add 0.5-1% triethylamine to your chosen eluent system (e.g., Hexane/Ethyl Acetate). The TEA will preferentially bind to the acidic sites on the silica, allowing your compound to travel through the column without strong, undesirable interactions.[7]

  • Use Ammonia in Methanol: For more polar compounds requiring a methanol-containing eluent, using a pre-prepared solution of 7N ammonia in methanol as the polar component can be very effective.

  • Consider Alternative Stationary Phases: If issues persist, consider switching to a less acidic stationary phase like neutral alumina or using reverse-phase chromatography (C18), where separation is based on polarity in a different manner.[9]

Q4: What are the primary impurities I should be looking for after my synthesis?

A: Understanding potential impurities is key to designing a purification strategy. For a typical condensation reaction, you should anticipate:

• Unreacted Quinoline-3-carbohydrazide: This is a polar, often crystalline solid. It will typically have a lower Rf on TLC than the hydrazone product.

• Unreacted Aldehyde or Ketone: The properties of this will vary, but it's a crucial impurity to remove.

• Azine Side Product: This forms when the initially formed hydrazone reacts with a second molecule of the aldehyde or ketone.[10] This side reaction can be minimized by using a slight excess of the hydrazide starting material.

• Solvents: Residual reaction solvents like ethanol or acetic acid are common. These are typically removed under high vacuum.

Section 2: Troubleshooting Guide for Purification Workflows

This section provides a structured approach to solving specific purification problems.

Workflow 1: Optimizing Purification Strategy

The choice between a simple wash, recrystallization, or column chromatography depends on the nature and quantity of impurities. This decision tree provides a logical path forward.

Caption: Purification strategy decision tree.

Problem: Poor Separation During Column Chromatography

Symptom	Probable Cause	Solution
Product streaks/tails down the column	Strong interaction with acidic silica gel.	Add 0.5-1% triethylamine or pyridine to the eluent.[7]
Product remains at the baseline (Rf = 0)	Eluent is not polar enough to move the compound.	Gradually increase the polarity of the eluent. For a hexane/ethyl acetate system, increase the percentage of ethyl acetate.[10]
Product runs with the solvent front (Rf = 1)	Eluent is too polar.	Decrease the polarity of the eluent. Increase the percentage of the non-polar component (e.g., hexane).[10]
Co-elution of product and impurity	Insufficient separation power of the chosen eluent.	Screen for a new eluent system using TLC. Try different solvent combinations (e.g., Dichloromethane/Methanol, Toluene/Acetone).

Section 3: Validated Experimental Protocols

These protocols provide detailed, step-by-step methodologies for key purification techniques.

Protocol 1: Recrystallization from a Single Solvent (Ethanol)

This protocol is a standard method for purifying solid quinolin-3-yl-hydrazone derivatives.[6]

• Dissolution: Place the crude, dry solid in an Erlenmeyer flask. Add the minimum volume of ethanol required to create a slurry. Heat the mixture to boiling (using a water bath or heating mantle) while stirring. Continue to add small portions of hot ethanol until the solid just dissolves completely.

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot filtration. Quickly pour the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask. Slow cooling promotes the formation of larger, purer crystals.

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to rinse away any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Characterize the final product by melting point, NMR, and TLC.

Protocol 2: Flash Column Chromatography with a Basic Modifier

This protocol is designed to overcome the common issue of compound tailing on silica gel.

• TLC Optimization: First, find an eluent system that gives your desired product an Rf value of ~0.25-0.35 on a silica gel TLC plate. Test various ratios of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or acetone). Crucially, add 1% triethylamine (TEA) to the TLC solvent jar.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent (containing 1% TEA). Pack the column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. If the compound is not very soluble, pre-adsorb it onto a small amount of silica gel. To do this, dissolve the compound in a suitable solvent (e.g., DCM/Methanol), add a small amount of silica gel, and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Elute the column with the chosen solvent system, maintaining a constant flow rate. Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC. Combine the fractions that contain the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator. Remove the last traces of solvent (and the volatile triethylamine) under high vacuum.

Protocol 3: Purity Assessment by ¹H NMR Spectroscopy

¹H NMR is the definitive method for confirming both the structure and purity of your final compound.

• Sample Preparation: Dissolve ~5-10 mg of the dry, purified product in a suitable deuterated solvent (DMSO-d₆ is common for these compounds as it dissolves them well and the acidic NH proton is usually visible).[2]

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Analysis:

  • Confirm Key Signals: Look for the characteristic hydrazone signals: a singlet for the N=CH proton (typically δ 8.0-9.5 ppm) and a singlet for the NH proton (often δ > 11.0 ppm).[2][11]

  • Check for Impurities: Carefully examine the baseline and integrate all peaks. The absence of signals from starting materials (e.g., aldehyde proton at δ 9-10 ppm) or other contaminants confirms purity. The integration of the product signals should correspond to the expected proton ratios.

References

• Shabeeb, D., et al. (2019). New Hydrazide-Hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. Letters in Organic Chemistry, 16(5), 433-444. Available from: [Link]

• Mandewale, M. C., et al. (2016). Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. Journal of Chemistry, 2016, 8147234. Available from: [Link]

• Mandewale, M. C., et al. (2016). SYNTHESIS AND BIOLOGICAL EVALUATION OF NEW HYDRAZONE DERIVATIVES OF QUINOLINE AND THEIR Cu (II) AND Zn (II) COMPLEXES AGAINST MY. ResearchGate. Available from: [Link]

• Padrón, J. M., et al. (2021). Quinoline-Based Hydrazone Derivative as a Biocide Chemosensor: Synthesis and Sensing Studies. Molecules, 26(15), 4485. Available from: [Link]

• Al-Taie, A. H., et al. (2024). PREPARATION AND CHARACTERIZATION OF SEVERAL HYDRAZONE DERIVATIVES DERIVED FROM METHYL QUINOLINE-6-CARBOXYLATE AND EVALUATION. European Journal of Modern Medicine and Practice, 4(5). Available from: [Link]

• Javid, N., et al. (2023). 2,1-Benzothiazine – (quinolin/thiophen)yl hydrazone frameworks as new monoamine oxidase inhibitory agents; synthesis, in vitro and in silico investigation. RSC Advances, 13, 1235-1249. Available from: [Link]

• Sari, Y., et al. (2022). Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure. Pharmaceutical Sciences Asia, 49(3), 236-244. Available from: [Link]

• ResearchGate Discussion. (2020). How to purify hydrazone?. Available from: [Link]

• Reddit r/Chempros Discussion. (2021). Need a purification method for a free hydrazone. Available from: [Link]

• Kumar, P., et al. (2023). Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action. ChemMedChem, 18(5), e202200571. Available from: [Link]

• Wikipedia. (n.d.). Quinoline. Available from: [Link]

Sources

• 1. Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,1-Benzothiazine – (quinolin/thiophen)yl hydrazone frameworks as new monoamine oxidase inhibitory agents; synthesis, in vitro and in silico investiga ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07045F [pubs.rsc.org]
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• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Pyrazole Synthesis from Quinoline-3-yl-hydrazine

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, actionable solutions for improving the yield and purity of pyrazoles synthesized from quinoline-3-yl-hydrazine and its derivatives. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental aspects of the synthesis.

Q1: What is the core reaction mechanism for synthesizing pyrazoles from quinoline-3-yl-hydrazine?

A1: The synthesis is a classic acid-catalyzed condensation reaction, most analogous to the Knorr pyrazole synthesis, between a hydrazine (quinoline-3-yl-hydrazine) and a 1,3-dicarbonyl compound.[1][2] The reaction proceeds through several key mechanistic steps:

• Initial Condensation: One nitrogen atom of the hydrazine acts as a nucleophile, attacking one of the carbonyl carbons of the 1,3-dicarbonyl compound.[2] This step is often the rate-determining one and is accelerated by an acid catalyst which protonates the carbonyl oxygen, making the carbon more electrophilic.

• Intermediate Formation: A molecule of water is eliminated to form a hydrazone or an enamine intermediate.[2]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs a nucleophilic attack on the remaining carbonyl carbon, forming a five-membered ring intermediate (a dihydroxypyrazolidine).[3][4]

• Dehydration & Aromatization: A final dehydration step occurs, leading to the formation of the stable, aromatic pyrazole ring.[2] This final step is often driven by the thermodynamic stability of the resulting aromatic system.

Caption: Knorr-type pyrazole synthesis mechanism.

Q2: Which 1,3-dicarbonyl compounds are common reactants, and how do they influence the final product structure?

A2: The choice of the 1,3-dicarbonyl compound directly dictates the substitution pattern on the resulting pyrazole ring. Common choices include:

• Acetylacetone (2,4-pentanedione): Yields a 3,5-dimethyl-substituted pyrazole ring.

• Ethyl Acetoacetate: Results in a pyrazolone ring, a five-membered ring with a ketone group, which is a variation of the standard Knorr synthesis.[5]

• Dibenzoylmethane: Produces a 3,5-diphenyl-substituted pyrazole ring.

• Unsymmetrical Diketones (e.g., Benzoylacetone): Can lead to a mixture of two constitutional isomers (regioisomers), which presents a significant challenge.[6]

Q3: What is regioselectivity in this synthesis, and why is it a major concern?

A3: Regioselectivity refers to the preferential formation of one constitutional isomer over another. When an unsymmetrical 1,3-dicarbonyl (like 1-phenyl-1,3-butanedione) is used, the initial nucleophilic attack from the quinoline-3-yl-hydrazine can occur at either of the two different carbonyl carbons. This leads to two possible pyrazole products. Controlling which isomer is formed is critical in drug development, as different regioisomers can have vastly different biological activities. The outcome is often controlled by a delicate balance of steric and electronic factors, and can be influenced by reaction conditions like solvent and temperature.[4][7]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues.

Problem: Low or No Yield of the Desired Pyrazole

A low yield is the most frequent challenge. Systematically investigating the potential causes is key to resolving the issue.[2][8]

Caption: Troubleshooting workflow for low reaction yield.

• Potential Cause 1: Incomplete Reaction

  • Diagnosis: Monitor the reaction using Thin-Layer Chromatography (TLC) or LC-MS. If starting materials are still present after the expected reaction time, the reaction has not gone to completion.[8]

  • Solutions:

    • Increase Reaction Time: Some combinations of substrates require longer times to react fully.[9]

    • Increase Temperature: Many condensation reactions require heat (reflux) to proceed at a reasonable rate.[10] Consider switching to a higher-boiling solvent if compatible with your substrates.

    • Microwave-Assisted Synthesis: This technique can dramatically reduce reaction times from hours to minutes and often improves yields by providing efficient and uniform heating.[8][11]

    • Optimize Catalyst: The choice and amount of acid catalyst are critical. While glacial acetic acid is a common starting point, some systems may benefit from a stronger acid like HCl to accelerate the dehydration steps.[7][10] Conversely, overly harsh acidic conditions can lead to side reactions.[9]

• Potential Cause 2: Suboptimal Solvent Choice

  • Diagnosis: The reaction stalls, or significant side products are formed. Solvent polarity can influence the stability of intermediates and transition states.

  • Solutions: While polar protic solvents like ethanol are traditional, aprotic dipolar solvents such as DMF or DMAc have been shown to improve yields and regioselectivity in similar syntheses.[7][12] Consider screening a range of solvents.

• Potential Cause 3: Formation of Regioisomers or Byproducts

  • Diagnosis: 1H NMR or LC-MS analysis of the crude product shows multiple, closely related species.

  • Solutions:

    • Control Temperature: Lowering the reaction temperature may favor the kinetically controlled product, potentially increasing the yield of a single desired isomer.[13]

    • Solvent Tuning: As mentioned, switching from a protic (ethanol) to an aprotic polar solvent (DMAc) can significantly alter the isomeric ratio, in some cases providing excellent regioselectivity.[7]

• Potential Cause 4: Difficulty in Product Purification

  • Diagnosis: The final product is difficult to isolate from starting materials or byproducts via column chromatography, or it precipitates as a sticky oil.[14]

  • Solutions:

    • Recrystallization: If the product is a solid, this is the preferred method for achieving high purity. Screen various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes).

    • Trituration: If the product is an amorphous solid or a thick oil, washing/stirring it with a solvent in which it is insoluble (but the impurities are soluble), such as diethyl ether or hexanes, can induce crystallization or wash away contaminants.

    • Optimize Chromatography: If column chromatography is necessary, try different solvent systems (e.g., dichloromethane/methanol for polar compounds) or use a different stationary phase (e.g., alumina instead of silica gel).

Section 3: Protocols & Data

Protocol 1: General Procedure for the Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)quinoline

This protocol provides a robust starting point for optimization.

Materials:

• Quinoline-3-yl-hydrazine hydrochloride

• Acetylacetone (2,4-pentanedione)

• Glacial Acetic Acid

• Ethanol, 200 proof

Procedure:

• To a solution of quinoline-3-yl-hydrazine hydrochloride (1.0 eq) in ethanol (10 mL per 1 mmol of hydrazine), add acetylacetone (1.1 eq).

• Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).[10]

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and stir for 2-6 hours.

• Monitor the reaction progress by TLC (see Protocol 2).

• Once the starting material is consumed, allow the reaction to cool to room temperature.

• Reduce the solvent volume under reduced pressure.

• Add cold water to the residue to precipitate the crude product.

• Collect the solid by vacuum filtration, washing with a small amount of cold water.[5]

• Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol).

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Procedure:

• Prepare a TLC chamber with a suitable mobile phase (e.g., 30% ethyl acetate in hexanes is a good starting point).

• On a silica gel TLC plate, spot the quinoline-3-yl-hydrazine starting material (dissolved in a solvent like methanol), the 1,3-dicarbonyl, and a co-spot of both.

• Withdraw a small aliquot from the reaction mixture, dilute it, and spot it on the plate.

• Develop the plate, dry it, and visualize under a UV lamp (254 nm).

• The reaction is complete when the spot corresponding to the limiting reagent (usually the hydrazine) has disappeared and a new, typically less polar, product spot is prominent.

Data Table 1: Recommended Starting Conditions for Synthesis Optimization

Parameter	Condition 1 (Conventional)	Condition 2 (Aprotic)	Condition 3 (Microwave)	Rationale & Key Considerations
Solvent	Ethanol	N,N-Dimethylacetamide (DMAc)	Ethanol or DMF	DMAc can improve yield and regioselectivity.[7] Solvents for microwave must have a suitable dielectric constant.[11]
Catalyst	Glacial Acetic Acid (cat.)	HCl (10N solution, cat.)	Glacial Acetic Acid (cat.)	HCl can accelerate dehydration but may cause degradation if used in excess.[7]
Temperature	Reflux (~78 °C)	Ambient to 80 °C	100-150 °C	Microwave allows for rapid heating to temperatures above the solvent's boiling point in a sealed vessel.[15]
Time	2 - 12 hours	2 - 12 hours	5 - 30 minutes	Reaction times are drastically reduced with microwave irradiation.[11]

References

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. Retrieved from J&K Scientific. [Link]

• Claramunt, R. M., et al. (1998). The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism. Canadian Journal of Chemistry. [Link]

• Bousquet, E., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

• Elguero, J., et al. (2025). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from Organic Chemistry Portal. [Link]

• Bousquet, E., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• Kumar, A., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances. [Link]

• Al-Warhi, T., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. [Link]

• Cini, E., et al. (2020). A One-Pot Divergent Sequence to Pyrazole and Quinoline Derivatives. Molecules. [Link]

• Wang, S., et al. (2022). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules. [Link]

• Buriol, L., et al. (2025). Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. ResearchGate. [Link]

• Anary-Abbasinejad, M., et al. (2011). Green synthesis of pyrazole systems under solvent-free conditions. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a. Retrieved from ResearchGate. [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from Chem Help Asap. [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
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• 5. chemhelpasap.com [chemhelpasap.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A One-Pot Divergent Sequence to Pyrazole and Quinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Reactivity of Ketones with QUINOLIN-3-YL-HYDRAZINE

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in successfully utilizing QUINOLIN-3-YL-HYDRAZINE in reactions with ketones. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you overcome common challenges, particularly the low reactivity often encountered with certain ketone substrates. Our goal is to empower you with the knowledge to confidently and efficiently carry out your synthetic objectives.

Introduction: The Challenge of Ketone Reactivity

The condensation of hydrazines with carbonyl compounds to form hydrazones is a cornerstone reaction in organic synthesis, pivotal for the construction of various heterocyclic scaffolds, most notably in the Fischer indole synthesis.[1][2] While aldehydes typically react readily, ketones, particularly those that are sterically hindered or electronically deactivated, can exhibit significant reluctance to react with hydrazines like QUINOLIN-3-YL-HYDRAZINE. This low reactivity can manifest as incomplete conversions, low yields, or the complete failure of the reaction.

This guide is structured to provide a logical flow from common, easily solvable issues to more complex problems requiring a deeper understanding of the reaction mechanism and optimization strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the synthesis of quinolin-3-yl-hydrazones.

Q1: My reaction between QUINOLIN-3-YL-HYDRAZINE and my ketone is not proceeding, or the yield is very low. What are the first things I should check?

A1: Start by verifying the following:

• Purity of Starting Materials: Ensure your QUINOLIN-3-YL-HYDRAZINE is pure and has been stored correctly, as hydrazines can degrade over time. The purity of the ketone is also crucial, as impurities can lead to side reactions.[3]

• Reaction Conditions: Double-check your reaction setup, including temperature, solvent, and the concentration of your reactants.

• Catalyst: This reaction is often catalyzed by acid. Ensure you are using the appropriate type and amount of catalyst. A small amount of a weak acid like glacial acetic acid is a good starting point.[2]

Q2: What is the optimal pH for the formation of quinolin-3-yl-hydrazone?

A2: The formation of hydrazones is typically most efficient in a mildly acidic environment (pH 4-6).[4]

• Too Acidic (pH < 4): The hydrazine nitrogen becomes protonated, which deactivates it as a nucleophile.

• Too Basic or Neutral (pH > 6): The crucial acid-catalyzed dehydration step to form the C=N double bond is significantly slowed down.[4]

Q3: I see a new spot on my TLC, but it's not my desired hydrazone. What could it be?

A3: A common side product in reactions between hydrazines and carbonyls is the corresponding azine .[5][6] This occurs when the initially formed hydrazone reacts with a second molecule of the ketone. Azine formation is often favored by an excess of the ketone and the presence of water.[5]

Q4: How can I confirm the formation of my desired quinolin-3-yl-hydrazone product?

A4: The most definitive methods are spectroscopic:

• ¹H NMR: Look for the disappearance of the ketone's characteristic signals and the appearance of new signals for the hydrazone, particularly the N-H proton and the protons of the quinoline ring.

• ¹³C NMR: The carbonyl carbon signal of the ketone (typically >190 ppm) will be replaced by the imine carbon (C=N) signal of the hydrazone (typically in the 140-160 ppm range).[7][8]

• Mass Spectrometry: Confirm the molecular weight of the product.

Part 2: In-Depth Troubleshooting Guides

This section provides a more detailed, systematic approach to diagnosing and solving persistent problems in your reaction.

Troubleshooting Scenario 1: Low or No Conversion of the Ketone

If you have confirmed the purity of your starting materials and are still facing low conversion, a systematic optimization of the reaction conditions is necessary.

Potential Causes & Recommended Solutions:

Potential Cause	Explanation & Recommended Action
Insufficient Catalyst	The acid catalyst is crucial for activating the ketone carbonyl and facilitating the dehydration step. Action: Gradually increase the catalyst loading (e.g., from a catalytic amount to 0.1-0.5 equivalents). Consider screening different Brønsted acids (e.g., acetic acid, p-toluenesulfonic acid) or Lewis acids (e.g., ZnCl₂, Sc(OTf)₃).[1][3]
Suboptimal Temperature	The reaction may be too slow at room temperature, especially with less reactive ketones. Action: Gradually increase the reaction temperature in 10-20 °C increments, monitoring the reaction by TLC. Be cautious, as excessive heat can lead to side reactions or decomposition.
Steric Hindrance	Bulky substituents on the ketone or near the carbonyl group can physically block the approach of the QUINOLIN-3-YL-HYDRAZINE. Action: Increase the reaction time and/or temperature. Consider using a less sterically demanding catalyst. In some cases, a different synthetic route may be necessary.[5][9]
Poor Solubility	If your reactants are not fully dissolved, the reaction will be slow and inefficient. Action: Choose a solvent that dissolves both the ketone and QUINOLIN-3-YL-HYDRAZINE. Common choices include ethanol, methanol, or DMF. For highly insoluble substrates, a co-solvent system may be beneficial.
Reversible Reaction	Hydrazone formation is a reversible reaction. The presence of water can drive the equilibrium back towards the starting materials. Action: Use a Dean-Stark apparatus to remove water as it is formed, especially for reactions run at higher temperatures. Alternatively, add a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the reaction mixture.

Experimental Protocol: Optimization of Hydrazone Formation

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the ketone (1.0 eq.) and QUINOLIN-3-YL-HYDRAZINE (1.1 eq.) in a suitable solvent (e.g., ethanol, 0.2-0.5 M).

• Catalyst Addition: Add the acid catalyst (e.g., glacial acetic acid, 0.1 eq.).

• Reaction: Stir the reaction at room temperature or heat to a predetermined temperature (e.g., 50 °C, 80 °C).

• Monitoring: Monitor the progress of the reaction by TLC, observing the disappearance of the ketone spot and the appearance of the product spot.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate and can be collected by filtration. If the product is soluble, remove the solvent under reduced pressure and proceed with purification.

Workflow for Troubleshooting Low Conversion:

Caption: Troubleshooting workflow for low or no ketone conversion.

Troubleshooting Scenario 2: Formation of a Major, Unidentified Side Product

The appearance of a significant side product can drastically reduce the yield of your desired quinolin-3-yl-hydrazone.

Potential Side Reactions and Mitigation Strategies:

• Azine Formation:

  • Mechanism: The initial hydrazone product reacts with another molecule of the ketone.

  • Identification: The azine will have a molecular weight corresponding to two ketone units and one hydrazine unit, minus two water molecules.

  • Mitigation:

    • Use a slight excess of QUINOLIN-3-YL-HYDRAZINE (1.1-1.2 equivalents).

    • Add the ketone slowly to the solution of the hydrazine to maintain a low concentration of the ketone.

    • Ensure anhydrous reaction conditions to suppress the hydrolysis of the hydrazone back to the ketone.[5]

• Decomposition of QUINOLIN-3-YL-HYDRAZINE:

  • Cause: Hydrazines can be unstable, especially at elevated temperatures or in the presence of strong acids or oxidizing agents.

  • Mitigation:

    • Use freshly sourced or purified QUINOLIN-3-YL-HYDRAZINE.

    • Avoid excessively high reaction temperatures.

    • Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) if sensitivity to air is suspected.

Workflow for Side Product Identification and Mitigation:

Caption: Decision-making workflow for addressing side product formation.

Troubleshooting Scenario 3: Product Purification Challenges

Even with a successful reaction, isolating the pure quinolin-3-yl-hydrazone can be challenging.

Common Purification Issues and Solutions:

Issue	Recommended Solutions
Product is an oil or difficult to crystallize	- Trituration: Stir the crude oil with a non-polar solvent like cold pentane or hexane to induce solidification.[10] - Recrystallization: Screen various solvents. Ethanol, methanol, or mixtures like ethyl acetate/hexane are often good starting points.[10][11] Slow cooling is key to forming large, pure crystals.[11]
Co-elution of product and impurities during column chromatography	- Solvent System Optimization: Systematically vary the polarity of your eluent. Adding a small amount of a more polar solvent can improve separation. - Alternative Stationary Phases: If silica gel is not providing adequate separation, consider using alumina or reverse-phase silica. - pH Adjustment: For basic compounds like quinolines, adding a small amount of a volatile base (e.g., triethylamine, ~1%) to the eluent can improve peak shape and separation on silica gel.[10]
Product decomposition on silica gel	Some nitrogen-containing compounds can be sensitive to the acidic nature of silica gel. Action: Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent before loading your sample.

General Protocol for Recrystallization:

• Solvent Selection: In a small test tube, test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Dissolution: In a flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Part 3: Product Characterization

Accurate characterization of your quinolin-3-yl-hydrazone is essential to confirm a successful reaction. Below are typical spectroscopic data ranges.

Table of Typical ¹H and ¹³C NMR Chemical Shifts for Quinolin-3-yl-hydrazones:

Proton/Carbon	Typical ¹H NMR Shift (ppm)	Typical ¹³C NMR Shift (ppm)	Notes
N-H	10.0 - 12.0 (broad singlet)	-	The chemical shift is highly dependent on solvent and concentration. May not be observed in some cases due to exchange.
Quinoline H (aromatic)	7.0 - 9.0 (multiplets and doublets)	120 - 150	The exact shifts and coupling patterns will depend on the substitution on the quinoline ring.[4][12]
C=N (imine)	-	140 - 160	This is a key diagnostic peak, indicating the replacement of the ketone's C=O.[7][13]
Alkyl/Aryl H (from ketone)	Varies depending on the ketone structure	Varies	Signals will be shifted compared to the starting ketone.
Quinoline C (aromatic)	-	120 - 150	-
Alkyl/Aryl C (from ketone)	-	Varies	-

Note: These are approximate ranges and can vary based on the specific structure of the ketone and any substituents on the quinoline ring. It is always recommended to perform full 2D NMR analysis (COSY, HSQC, HMBC) for complete structural elucidation of novel compounds.

References

• Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. (2021). Molecules, 26(16), 4908.

• Problems with Fischer indole synthesis. (2021). Reddit. Retrieved from [Link]

• Fischer indole synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Why Do Some Fischer Indolizations Fail? (2011). Journal of the American Chemical Society, 133(14), 5469–5475.

• How to purify hydrazone? (2020). ResearchGate. Retrieved from [Link]

• Synthesis and biological screening of some novel Quinoline deriv
• Why Do Some Fischer Indolizations Fail? (2011). Journal of the American Chemical Society, 133(14), 5469-5475.
• Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. (2014). International Journal of Medicinal Chemistry, 2014, 786393.

• Wolff–Kishner reduction. (n.d.). Wikipedia. Retrieved from [Link]

• Fischer Indole Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (n.d.). TSI Journals.
• Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. (2022). Molecules, 27(15), 4945.

• Calculated ¹H NMR chemical shifts of the hydrazone form I and azo form II of benzylidene-phenyl hydrazine in DMSO. (n.d.). ResearchGate. Retrieved from [Link]

• A One-Pot Divergent Sequence to Pyrazole and Quinoline Deriv
• Characteristics of 13C NMR Spectroscopy. (2023). OpenStax.

• How to Purify an organic compound via recrystallization or reprecipitation? (2025). ResearchGate. Retrieved from [Link]

• Synthesis of New Azines in Various Reaction Conditions and Investigation of their Cycloaddition Reaction. (2025).
• Characteristics of ¹³C NMR Spectroscopy. (2024). Chemistry LibreTexts.

• 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ). (n.d.). ResearchGate. Retrieved from [Link]

• Wolff Kishner reduction mechanism. (n.d.). BYJU'S. Retrieved from [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (2020). RSC Advances, 10(63), 38481–38492.

• How does steric hindrance affect reactivity of alcohols, ketones, and aldehydes? (2018). Reddit. Retrieved from [Link]

• The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. (2018). Master Organic Chemistry.
• New Hydrazide-Hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. (2016). Journal of the Chinese Chemical Society, 63(11), 939-947.

• Synthesis of quinolines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Hydrazones and their derivatives. II. Preparation of pure D-erythrose. (1970).
• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (2018). Molecules, 23(11), 2899.
• Concerning the mechanism of the Friedländer quinoline synthesis. (2025).

• The proposed mechanism of formation of azines by reaction between carbonyl compounds and hydrazine hydrate with ester as catalyst. (n.d.). ResearchGate. Retrieved from [Link]

• 19.9 Nucleophilic Addition of Hydrazine: The Wolff–Kishner Reaction. (n.d.). In Organic Chemistry.
• Late-Stage C–H Functionalization of Azines. (2020). Chemical Reviews, 120(3), 1888–1961.
• Design, synthesis, and biological evaluation of symmetrical azine derivatives as novel tyrosinase inhibitors. (2020). Molecules, 25(1), 193.
• Structure, synthesis and application of azines: A Historical Perspective. (2014). RSC Advances, 4(84), 44685-44701.
• Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities. (2025).

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Navigating Quinoline-Hydrazine Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and actionable troubleshooting strategies for a common yet challenging issue in synthetic chemistry: the unintended cleavage of the nitrogen-nitrogen (N-N) bond during reactions involving quinoline and hydrazine moieties. Our goal is to move beyond simple protocols and provide a deeper understanding of the underlying mechanisms to empower you to solve problems effectively in your own laboratory.

Introduction: The Challenge of the N-N Bond

The synthesis of quinoline derivatives bearing hydrazine or hydrazone functionalities is a critical step in the development of new pharmaceuticals and functional materials. These moieties are often key to the molecule's biological activity. However, the N-N bond is notoriously labile and can be susceptible to cleavage under various conditions often employed in heterocyclic chemistry. This unwanted side reaction not only reduces the yield of the desired product but also complicates purification, leading to the formation of undesired amines and other byproducts. This guide will provide a structured approach to diagnosing and preventing this critical issue.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions researchers face when encountering N-N bond cleavage.

Q1: I'm trying to synthesize a quinolinyl-hydrazone, but I'm getting the corresponding amino-quinoline as a major byproduct. What is happening?

A: This is a classic sign of N-N bond cleavage. The formation of the amino-quinoline suggests that the hydrazine moiety, after its initial reaction, is being reductively or hydrolytically cleaved. This is often caused by overly harsh reaction conditions. Common culprits include excessive heat, strong acidic or basic conditions, or the presence of unintended reducing agents.[1][2] Traditional quinoline synthesis methods like the Skraup or Friedländer reactions often use strong acids and high temperatures, which are incompatible with the stability of an N-N bond.[3]

Q2: Under what specific conditions is the N-N bond in a hydrazine or hydrazone most likely to break?

A: The N-N bond is susceptible to several conditions:

• Reductive Cleavage: Strong reducing agents or even milder ones at elevated temperatures can cleave the N-N bond. This is the principle behind reactions like the Wolff-Kishner reduction, which intentionally cleaves the N-N bond of a hydrazone to yield an alkane.[4] Conditions to watch for in your reaction include the use of metal catalysts (like Raney Nickel, Palladium) with a hydrogen source, or strong hydride reagents.

• Oxidative Cleavage: The presence of oxidizing agents can lead to the formation of unstable diazene intermediates that decompose, breaking the N-N bond.

• Acid/Base-Catalyzed Hydrolysis: Strong acids or bases can catalyze the hydrolysis of hydrazones back to the parent carbonyl and hydrazine, which can then undergo further decomposition.[5][6] The quinoline nitrogen itself is basic and will be protonated in acidic solutions, which can influence the molecule's overall reactivity.[5]

• Thermal Stress: High temperatures (e.g., >140-150 °C) can promote the homolytic cleavage of the N-N bond, leading to radical-based decomposition pathways.[3][7][8]

• Photocatalysis: Exposure to visible light in the presence of a suitable photocatalyst can induce N-N bond cleavage, even under otherwise mild conditions.[2]

Q3: Are aryl-hydrazones more or less stable than alkyl-hydrazones in the context of quinoline chemistry?

A: Generally, the stability of the N-N bond can be influenced by the electronic nature of the substituents. The presence of an aryl group on the nitrogen can be essential for certain reactions to proceed, potentially by stabilizing a negative charge that develops during N-N bond cleavage.[1] However, in the context of preventing cleavage, the overall reaction environment (pH, temperature, reagents) is a more critical factor than the subtle electronic differences between alkyl and aryl substitution.

Q4: Can I use a protecting group to prevent N-N bond cleavage?

A: Yes, protecting the hydrazine moiety is a viable strategy. A common approach is to convert the hydrazine into a more stable derivative, such as a phthalimide-protected hydrazine.[9] This group is robust and can withstand many reaction conditions. It can be removed later in the synthetic sequence to reveal the free hydrazine. However, this adds extra steps to your synthesis, so optimizing the reaction conditions first is often preferable.

Troubleshooting Guides

This section provides a systematic approach to resolving N-N bond cleavage based on the specific type of reaction you are performing.

Scenario 1: Cleavage during the synthesis of a Quinolinyl-Hydrazone from a Quinoline-Aldehyde/Ketone

You are reacting a quinoline-aldehyde with hydrazine hydrate to form the corresponding hydrazone, but are observing significant formation of the amino-quinoline and/or recovery of the starting aldehyde.

Caption: Troubleshooting workflow for hydrazone synthesis.

This protocol is adapted from a literature procedure that successfully synthesizes quinolinyl-hydrazones while avoiding N-N bond cleavage.[10]

• Reagent Preparation: Dissolve 2-chloroquinoline-3-carbaldehyde (1.0 eq) in absolute ethanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Hydrazine Addition: At room temperature (20-25 °C), add hydrazine hydrate (1.5 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The formation of a precipitate is often observed. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-18 hours).

• Work-up: Once the reaction is complete, filter the resulting solid and wash with a small amount of cold ethanol. If no solid forms, reduce the solvent volume under reduced pressure and collect the precipitate.

• Purification: The filtered solid is often pure enough for subsequent steps. If further purification is required, recrystallization from ethanol is recommended over column chromatography to avoid potential hydrolysis on silica gel.

Parameter	Recommended Condition	Rationale for Preventing Cleavage
Temperature	Room Temperature (20-25 °C)	Avoids thermal decomposition of the N-N bond.[7][8]
Catalyst	None (or catalytic acetic acid if necessary)	Strong acids or bases can catalyze hydrolysis and cleavage.[5]
Solvent	Ethanol	A standard protic solvent that facilitates the reaction without being overly harsh.[10]
Work-up	Filtration/Recrystallization	Minimizes contact time with acidic silica gel, preventing product degradation.

Scenario 2: Cleavage during Cyclization or Annulation to form a Quinoline Ring

You are attempting a reaction, such as a modified Friedländer or a transition-metal-catalyzed annulation, using a hydrazine-containing starting material to build the quinoline core. The desired product is not formed, and you isolate fragments indicative of N-N bond scission.

Traditional quinoline syntheses often rely on harsh, dehydrating conditions (e.g., H₂SO₄, PPA) and high heat. These conditions are fundamentally incompatible with the stability of a hydrazine moiety. Similarly, many transition-metal-catalyzed reactions can involve reductive or oxidative cycles that are capable of cleaving the N-N bond.[11]

• Adopt Milder Catalytic Systems: Explore modern synthetic methods that operate under milder conditions. For example, hydrazine can be used as a catalyst in Ring-Closing Carbonyl-Olefin Metathesis (RCCOM) to form dihydroquinolines under buffered conditions and moderate heat (e.g., 140 °C), which has been shown to be compatible with the N-N bond.[3]

• Change the Order of Operations: If possible, construct the quinoline core first using a more robust precursor (e.g., a nitro or amino group) and then introduce the hydrazine functionality in a later step under milder conditions, as demonstrated in the protocol above.

• Use a Protected Hydrazine: Introduce the hydrazine as a phthalimido-protected derivative. This group can withstand a wider range of synthetic conditions, including some transition-metal-catalyzed couplings. The protecting group can be removed later with hydrazine hydrate.[9]

Sources

• 1. Diboron Reagents in N-N Bond Cleavage of Hydrazines, N-Nitrosamines, and Azides: Reactivity and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photoinduced Cleavage of N–N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrazone synthesis by C-N coupling [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Transition-metal-catalyzed synthesis of quinazolines: A review [frontiersin.org]

Technical Support Center: Stability of Quinolin-3-yl-hydrazine in Acidic Media

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering stability challenges with quinolin-3-yl-hydrazine and its derivatives in acidic environments. Our goal is to move beyond simple procedural steps to explain the underlying chemical principles, enabling you to proactively design more robust experiments.

Section 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses the fundamental chemical principles governing the stability of quinolin-3-yl-hydrazine. Understanding these core concepts is the first step in effective troubleshooting.

Q1: Why is quinolin-3-yl-hydrazine so susceptible to degradation in acidic media?

The instability is rooted in the electronic nature of the hydrazine moiety and the quinoline ring system. In an acidic medium (pH < 7), the lone pair of electrons on the terminal nitrogen of the hydrazine group readily accepts a proton, forming the corresponding hydrazinium cation. This protonation is a critical first step that significantly alters the molecule's reactivity.

• Increased Susceptibility to Oxidation: The formation of the hydrazinium ion can lower the oxidation potential of the molecule, making it more susceptible to reaction with dissolved oxygen or other oxidizing agents present in the medium.

• Catalysis of Decomposition: The decomposition of hydrazine itself can be strongly acid-catalyzed, a phenomenon that is exacerbated in the presence of metal surfaces or trace metal ions.[1] The protonated species, the hydrazinium cation, is a key participant in these degradation pathways.[2]

• Hydrolytic Lability of Derivatives: If the quinolin-3-yl-hydrazine is used to form a hydrazone (by reacting with an aldehyde or ketone), the resulting C=N bond is highly susceptible to acid-catalyzed hydrolysis.[3][4] This reaction is often reversible and driven by the presence of water, leading to the cleavage of the hydrazone back to its constituent carbonyl and hydrazine parts.

Q2: What are the primary degradation pathways I should anticipate?

There are two dominant degradation mechanisms you must consider in your experimental design:

• Oxidative Decomposition: Hydrazines are potent reducing agents. In the presence of an oxidant (like dissolved O₂) and often catalyzed by trace metal ions (e.g., Cu²⁺, Fe³⁺), quinolin-3-yl-hydrazine can be oxidized.[5] This pathway typically involves a four-electron oxidation that ultimately yields nitrogen gas (N₂) and the corresponding quinoline derivative.[2][5] The formation of highly reactive diimide intermediates can also occur.

• Hydrolytic Cleavage (for Hydrazone Derivatives): For quinolin-3-yl-hydrazones, acid-catalyzed hydrolysis is a major stability concern.[4] The reaction mechanism involves protonation of the imine nitrogen, followed by nucleophilic attack by water. This process is well-documented for hydrazones and is a common cause of compound failure in acidic drug formulations or biological assays.[3]

Section 2: Troubleshooting Common Experimental Issues

This section is formatted as a series of practical, problem-oriented guides to help you diagnose and solve specific issues encountered during your research.

Issue 1: Rapid Loss of Starting Material During Reaction or Workup

Q: I'm attempting an acid-catalyzed reaction (e.g., hydrazone formation, cyclization), but my starting quinolin-3-yl-hydrazine disappears rapidly upon addition of acid, even at low temperatures. What is the likely cause and how can I fix it?

A: Diagnosis & Solution

This rapid loss points towards aggressive oxidative decomposition, likely catalyzed by factors in your reaction medium. The primary culprits are dissolved oxygen and trace metal contaminants.

Troubleshooting Steps:

• Deoxygenate All Solvents: Before adding your reagents, thoroughly sparge all solvents (e.g., ethanol, THF, water) with an inert gas like argon or nitrogen for 15-30 minutes. This physically removes dissolved oxygen, a key reactant in the oxidative degradation pathway.[5]

• Incorporate a Chelating Agent: If you suspect metal ion contamination from your glassware or reagents, add a small amount (e.g., 0.1-1 mol%) of a chelating agent like ethylenediaminetetraacetic acid (EDTA). EDTA will sequester catalytic metal ions, effectively inhibiting their ability to promote hydrazine oxidation.

• Control Acid Addition: Add the acid slowly and at a reduced temperature (e.g., 0 °C). A rapid, exothermic protonation can accelerate decomposition.

• Minimize Headspace: Run the reaction in a vessel that is appropriately sized for the reaction volume to minimize the amount of air (oxygen) in the reaction headspace.

Issue 2: Appearance of Unexpected Byproducts in Analytical Data (LC-MS, NMR)

Q: After performing a reaction in acidic methanol, my LC-MS shows a new major peak with a mass corresponding to the loss of the hydrazine group, and another unidentified peak. What are these species?

A: Diagnosis & Solution

The observed byproducts are characteristic of cleavage and subsequent reactions of the quinoline ring.

Likely Byproducts:

• 3-Aminoquinoline: Resulting from the complete cleavage of the N-N bond.

• Quinolin-3-ol: Formed via a reaction pathway possibly involving a diazonium intermediate, which is then captured by the solvent (water or methanol).

• 3-Methoxyquinoline: If methanol is your solvent, it can act as a nucleophile and trap a reactive intermediate at the 3-position.

// Nodes Q3H [label="Quinolin-3-yl-hydrazine", fillcolor="#F1F3F4", fontcolor="#202124"]; Acid [label="Acidic Media\n(H+, H₂O, O₂)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Oxidation [label="Oxidation Products\n(e.g., Diimide, N₂)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cleavage [label="Cleavage Products\n(e.g., 3-Aminoquinoline,\nQuinolin-3-ol)", fillcolor="#FBBC05", fontcolor="#202124"]; Hydrazone [label="Quinolin-3-yl-hydrazone\n(Derivative)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydrolysis [label="Hydrolysis\n(Reversion to Carbonyl\n& Hydrazine)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Acid -> Q3H [dir=none, label="Instability\nContext"]; Q3H -> Oxidation [label="Oxidative\nDecomposition", color="#EA4335"]; Q3H -> Cleavage [label="N-N Bond\nCleavage", color="#FBBC05"]; Q3H -> Hydrazone [style=dashed, label="Reaction with\nR₂C=O"]; Hydrazone -> Hydrolysis [label="Acid-Catalyzed\nHydrolysis", color="#4285F4"]; Hydrolysis -> Q3H [style=dashed, label="Reforms"]; } }

Caption: Key degradation pathways for quinolin-3-yl-hydrazine in acid.

Issue 3: Poor Reproducibility in Biological Assays

Q: My dose-response curves for a quinolin-3-yl-hydrazine derivative are inconsistent when using an acidic cell culture medium or assay buffer (e.g., pH 6.5). Why?

A: Diagnosis & Solution

The issue is almost certainly on-plate compound instability. The compound is degrading in the assay buffer over the time course of the experiment, leading to a continuously decreasing effective concentration. This is especially true for hydrazone derivatives, which will hydrolyze.[3][4]

Validation & Mitigation Protocol:

• Perform a Buffer Stability Study: Before running the full assay, incubate your compound in the exact assay buffer at the intended concentration and temperature.

• Time Points: Take aliquots at T=0, 1h, 2h, 4h, and 24h (or whatever the duration of your assay is).

• Quench and Analyze: Immediately quench any further degradation by adding a neutralizing base and analyze the concentration of the parent compound by LC-MS.

• Decision: If you observe >10% degradation within your assay's timeframe, the buffer is unsuitable. You must either shorten the assay duration, find a more stable buffer system (if biologically permissible), or prepare fresh compound solutions immediately before application to the cells.

Section 3: Standard Operating Protocols

These protocols provide validated, step-by-step methods for handling quinolin-3-yl-hydrazine and assessing its stability.

Protocol 1: Preparation of a Standardized Acidic Solution of Quinolin-3-yl-hydrazine

• Objective: To prepare a solution for immediate use in a reaction while minimizing initial degradation.

• Causality: This protocol prioritizes the removal of oxygen and uses low temperatures to reduce the rate of decomposition upon protonation.

Methodology:

• Solvent Preparation: Select a suitable solvent (e.g., Ethanol). Sparge the solvent with dry argon gas for 20 minutes to remove dissolved oxygen.

• Vessel Preparation: Place a stir bar in a clean, dry flask and flush the flask with argon.

• Dissolution: Add the required mass of quinolin-3-yl-hydrazine to the flask, followed by the deoxygenated solvent. Stir under a positive pressure of argon until fully dissolved.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acidification: While stirring at 0 °C, add the required amount of acid (e.g., HCl in isopropanol) dropwise.

• Immediate Use: Use the resulting solution immediately in your subsequent reaction or analysis. Do not store acidic stock solutions of this compound.

Protocol 2: Quantitative Stability Assessment by RP-HPLC

• Objective: To quantify the rate of degradation of quinolin-3-yl-hydrazine in a specific acidic medium.

• Self-Validation: This protocol includes T=0 controls and blanks to ensure data integrity. Analytical methods for hydrazine often require derivatization to improve detection.[6][7]

Methodology:

• Prepare HPLC Mobile Phase & Standards: Prepare and validate an HPLC method suitable for quinolin-3-yl-hydrazine. This may involve derivatization with an aldehyde like salicylaldehyde to form a stable, chromophoric hydrazone for reliable quantification.[7]

• Prepare Test Buffer: Prepare the acidic buffer you wish to test (e.g., 50 mM citrate buffer, pH 4.5).

• Prepare Stock Solution: Prepare a concentrated stock solution of quinolin-3-yl-hydrazine in a stable solvent like acetonitrile or DMSO.

• Initiate Experiment:

  • Add a precise volume of the stock solution to a larger volume of the pre-warmed (e.g., 37 °C) test buffer to achieve the final target concentration (e.g., 10 µM). Mix thoroughly.

  • This is your T=0 sample . Immediately take an aliquot, quench it (e.g., by diluting 1:1 with a basic mobile phase), and place it in the HPLC autosampler.

• Incubate & Sample: Incubate the remaining solution at the desired temperature. Take identical aliquots at subsequent time points (e.g., 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr), quenching each one immediately as described above.

• Analysis: Analyze all samples by HPLC.

• Data Processing: Calculate the percentage of quinolin-3-yl-hydrazine remaining at each time point relative to the T=0 sample. Plot % Remaining vs. Time to determine the stability profile.

Illustrative Stability Data Summary

The following table illustrates the kind of data you might generate from Protocol 2, showing the significant impact of pH on stability.

pH of Aqueous Buffer	Temperature (°C)	Time (hours)	% Compound Remaining (Illustrative)
7.4 (PBS)	25	24	98%
5.0 (Acetate)	25	8	75%
5.0 (Acetate)	37	8	55%
3.0 (Glycine-HCl)	25	2	<10%

References

• Alshammari, M. B. (2021). New quinolin-3-yl- N -hydrazinecarbothioamides in the synthesis of thiazoles and thiazines. Journal of Sulfur Chemistry, 42(3), 346-357. [Link]

• Alshammari, M. B. (2021). New quinolin-3-yl-N-hydrazinecarbothioamides in the synthesis of thiazoles and thiazines. ResearchGate. [Link]

• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (2018). MDPI. [Link]

• Goff, F. L., et al. (2015). Stability of Hydrazine, Morpholine and Ethanolamine at 275 °C and In Situ Measurement of Redox and Acid–Base Properties. Journal of Solution Chemistry, 44(12), 2351-2368. [Link]

• Karakas, A. M., & Davis, R. A. (2018). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development, 22(4), 458-467. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Bioorganic & medicinal chemistry, 16(16), 7523–7529. [Link]

• Mayer, S. W., et al. (1971). RESEARCH ON HYDRAZINE DECOMPOSITION. Defense Technical Information Center. [Link]

• Agency for Toxic Substances and Disease Registry. (1997). Toxicological Profile for Hydrazines. ATSDR. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. University of Wisconsin-Madison. [Link]

• Zemtsova, M. N., et al. (2022). Synthesis of 3-R-6-R'-Quinoline-4-carboxylates and Their Reactions with Hydrazine Hydrate. ResearchGate. [Link]

• Saczewski, F., & Sławiński, J. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2775. [Link]

• New Hydrazide-Hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. (2018). ResearchGate. [Link]

• Quinolin-3-yl-hydrazine. ChemBK. [Link]

• Occupational Safety and Health Administration. (1980). HYDRAZINE (Method 20). OSHA. [Link]

• Smolenkov, A. D., & Shpigun, O. A. (2012). Chromatographic methods of determining hydrazine and its polar derivatives. ResearchGate. [Link]

• Han, J., & Borchers, C. H. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Metabolites, 3(4), 962–979. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 85111, Quinoline, 2-hydrazinyl-. [Link]

• Kumar, V. S., et al. (2022). NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. RASĀYAN Journal of Chemistry, 15(2), 1184-1191. [Link]

• Ou, H., et al. (2000). Decomposition of Hydrazine in Aqueous Solutions. ResearchGate. [Link]

• LibreTexts Chemistry. (2021). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. [Link]

• Mayr, H., et al. (2012). Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities. The Journal of Organic Chemistry, 77(18), 8142-8155. [Link]

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• 4. raineslab.com [raineslab.com]
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• 6. osha.gov [osha.gov]
• 7. Bot Verification [rasayanjournal.co.in]

Technical Support Center: Efficient Removal of Unreacted Hydrazine from Reaction Mixtures

Introduction

Hydrazine and its derivatives are versatile and powerful reagents in chemical synthesis, widely used as reducing agents and for the formation of hydrazones and hydrazides.[1][2] However, their utility is offset by significant toxicity, corrosiveness, and potential carcinogenicity.[1][3] Consequently, the complete removal of unreacted hydrazine from a reaction mixture is not merely a matter of product purity but a critical safety imperative.[3][4] This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols for the effective and safe removal of residual hydrazine.

Choosing Your Removal Strategy: A Logic-Based Approach

The optimal method for hydrazine removal depends on several factors, including the scale of the reaction, the stability of the desired product, and the available laboratory equipment. The following decision tree illustrates a logical workflow for selecting the most appropriate technique.

Caption: Decision tree for selecting a hydrazine removal method.

Troubleshooting Guide 1: Chemical Quenching

Chemical quenching involves converting hydrazine into a less harmful or more easily removable compound. This is often the first line of defense, especially for large-scale reactions where extractions can be cumbersome.

Method 1: Acetone Quenching

• Principle of Action: Acetone reacts with hydrazine to form acetone hydrazone, which is typically more soluble in organic solvents and less polar than hydrazine, facilitating its removal during an aqueous workup.[5][6] The subsequent loss of a water molecule drives the reaction to completion.[5]

• When to Use: This method is effective when the desired product is not a ketone or aldehyde and will not react with acetone. It is a gentle and efficient way to neutralize hydrazine.

• Experimental Protocol:

  • Cool the reaction mixture in an ice bath (0-5 °C) to control any potential exotherm.

  • Slowly add an excess of acetone (typically 3-5 equivalents relative to the initial amount of hydrazine) to the stirred reaction mixture.

  • Allow the mixture to stir at room temperature for 1-2 hours to ensure complete reaction.

  • Monitor the disappearance of hydrazine by Thin-Layer Chromatography (TLC).

  • Proceed with a standard aqueous workup to remove the acetone hydrazone.

• Troubleshooting:

  • Q: Hydrazine is still present after quenching. What should I do?

  • A: Add another 1-2 equivalents of acetone and allow the reaction to stir for an additional hour. Gentle warming (to 30-40 °C) can sometimes accelerate the reaction, provided the product is thermally stable.

Method 2: Sodium Nitrite Quenching

• Principle of Action: In an acidic medium, sodium nitrite (NaNO₂) reacts with hydrazine to produce sodium azide (NaN₃) and water, or upon further reaction, nitrogen gas.[2][7] This method is highly effective but requires careful handling due to the formation of potentially explosive intermediates like hydrazoic acid (HN₃) in acidic conditions.[7]

• When to Use: This method is suitable for reactions where the product is stable to acidic conditions and the potential formation of azides is managed with appropriate safety protocols. It is often used in industrial settings.

• Experimental Protocol:

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Slowly add an aqueous solution of sodium nitrite (1.5-2 equivalents) dropwise. Caution: This reaction can be exothermic and may produce gas. Ensure adequate ventilation and perform in a fume hood.[8]

  • Maintain the temperature below 10 °C during the addition.

  • Stir the reaction for 1-2 hours at room temperature.

  • Monitor the absence of hydrazine by TLC.

  • Carefully neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution) before workup.

• Troubleshooting:

  • Q: The reaction is foaming excessively.

  • A: The rate of addition of sodium nitrite is too fast. Stop the addition and allow the reaction to subside before resuming at a slower rate. Diluting the reaction mixture with more solvent can also help to control the exotherm.

Troubleshooting Guide 2: Physical Removal Methods

Method 1: Aqueous Workup (Acid-Base Extraction)

• Principle of Action: Hydrazine is a base (pKa of the conjugate acid is ~8.1) and is protonated in the presence of an acid to form the hydrazinium salt.[2] This salt is highly water-soluble and can be effectively removed from an organic layer through liquid-liquid extraction.

• When to Use: This is a standard and highly effective method for products that are soluble in organic solvents and are stable to mild acids (e.g., dilute HCl, acetic acid).

• Experimental Protocol:

  • Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer sequentially with a dilute acidic solution (e.g., 1 M HCl or 5% acetic acid). Repeat the wash 2-3 times.

  • Wash the organic layer with brine to remove any remaining water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Troubleshooting:

  • Q: An emulsion formed during the extraction.

  • A: Add a small amount of brine to the separatory funnel and gently swirl. If the emulsion persists, filter the entire mixture through a pad of celite.

Method 2: Azeotropic Distillation

• Principle of Action: Hydrazine can form azeotropes with certain solvents, allowing for its removal by distillation at a lower temperature than its boiling point.[9][10] For example, using xylene or aniline as an entrainer can facilitate the removal of hydrazine-water azeotropes.[9][11][12]

• When to Use: This is a more specialized technique, often used for large-scale reactions or when the product is non-volatile and thermally stable. It is particularly useful for removing the last traces of hydrazine.[13][14]

• Experimental Protocol:

  • Add a suitable azeotropic solvent (e.g., toluene or xylene) to the reaction mixture.

  • Set up a distillation apparatus, preferably with a Dean-Stark trap to collect the azeotrope.

  • Heat the mixture to reflux. The hydrazine-solvent azeotrope will distill off.

  • Continue the distillation until no more azeotrope is collected.

  • The product remains in the distillation flask and can be further purified.

• Troubleshooting:

  • Q: The distillation is very slow.

  • A: Ensure the apparatus is well-insulated to maintain the correct temperature. Applying a gentle vacuum can also lower the boiling point and speed up the distillation, provided the product is not volatile under these conditions.

General FAQs

Q1: How can I monitor the complete removal of hydrazine?

A1: Thin-Layer Chromatography (TLC) is the most common and convenient method. Hydrazine and its simple derivatives are often visualized using a potassium permanganate (KMnO₄) stain, where they appear as yellow-brown spots on a purple background.[15][16] Ninhydrin stain can also be used, which typically gives a blue or purple spot with the primary amine functionality of hydrazine.[15] For quantitative analysis, Gas Chromatography (GC) with a nitrogen-phosphorus detector (NPD) or after derivatization can be employed.[17]

Q2: What are the critical safety precautions when working with hydrazine?

A2: Always handle hydrazine and its solutions in a well-ventilated chemical fume hood.[3][4] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber is recommended), splash-proof goggles, and a face shield.[1][8] Have an emergency plan in place and ensure safety showers and eyewash stations are accessible.[3][8] Hydrazine waste is considered hazardous and must be disposed of according to institutional guidelines.[4]

Q3: My product is water-soluble. How can I remove hydrazine?

A3: If your product is water-soluble, standard acid-base extraction will not be effective. In this case, chemical quenching followed by chromatographic purification is the recommended approach. Reverse-phase chromatography, where the stationary phase is nonpolar, can be particularly effective for separating polar compounds.

Q4: Can I use a rotovap to remove hydrazine?

A4: While possible, it is generally not recommended to remove large quantities of hydrazine by rotary evaporation, especially outside of a fume hood, due to its toxicity and potential for inhalation exposure.[18][19] If small amounts need to be removed, ensure the rotovap is inside a fume hood and use a cold trap to capture the volatile hydrazine.[19] Blowing a gentle stream of nitrogen over the solution in a fume hood is a safer alternative for small volumes.[19]

Comparison of Hydrazine Removal Methods

Method	Principle	Advantages	Disadvantages	Best For
Acetone Quenching	Forms acetone hydrazone	Mild conditions, simple procedure	May not be suitable for all products (e.g., aldehydes, ketones)	General purpose, especially for sensitive products
Sodium Nitrite Quenching	Oxidation to N₂ gas	Highly effective, inexpensive	Requires acidic conditions, potential for hazardous byproducts	Industrial applications, robust products
Acid-Base Extraction	Forms water-soluble hydrazinium salt	Highly efficient, widely applicable	Requires product to be soluble in organic solvent and stable to acid	Most lab-scale reactions with organic-soluble products
Azeotropic Distillation	Removes hydrazine as an azeotrope	Effective for removing trace amounts, scalable	Requires thermally stable product, specialized equipment	Large-scale reactions, final purification step
Chromatography	Differential adsorption	High purity of final product, applicable to a wide range of compounds	Can be time-consuming and require large solvent volumes	Water-soluble products, final purification

Workflow for Hydrazine Quenching and Extraction

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Reference Data & Comparative Studies

A Tale of Two Isomers: Unraveling the Reactivity of Quinolin-2-yl-hydrazine and Quinolin-3-yl-hydrazine

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the intricate world of heterocyclic chemistry, the quinoline scaffold stands as a cornerstone, underpinning the structure of numerous pharmaceuticals and functional materials. The introduction of a hydrazine moiety onto this versatile ring system unlocks a rich landscape of chemical transformations, paving the way for novel molecular architectures with significant biological and material science applications. Among the various positional isomers, quinolin-2-yl-hydrazine and quinolin-3-yl-hydrazine emerge as particularly intriguing building blocks. Their distinct electronic and steric environments, dictated by the position of the hydrazine group, give rise to nuanced differences in reactivity that can be strategically exploited in synthetic design. This guide provides an in-depth comparison of the reactivity of these two key isomers, supported by mechanistic insights and practical experimental protocols, to empower researchers in their quest for molecular innovation.

The Decisive Influence of Electronic Architecture

The reactivity of the hydrazine moiety in these quinoline derivatives is fundamentally governed by the electronic interplay between the hydrazine group and the quinoline ring. The position of the electron-donating hydrazine group significantly alters the electron density distribution across the heterocyclic system, thereby influencing the nucleophilicity of the hydrazine nitrogens and the susceptibility of the quinoline ring to electrophilic or nucleophilic attack.

In quinolin-2-yl-hydrazine , the hydrazine group is directly attached to the C2 position, which is an electron-deficient site due to the electron-withdrawing effect of the ring nitrogen. This proximity to the electronegative nitrogen atom leads to a resonance effect where the lone pair of the alpha-nitrogen of the hydrazine can be delocalized into the quinoline ring. This delocalization, while stabilizing the molecule, can reduce the electron density on the hydrazine nitrogens, potentially diminishing their nucleophilicity compared to a hydrazine group on a less electron-deficient position.

Conversely, in quinolin-3-yl-hydrazine , the hydrazine group is situated at the C3 position. This position is less directly influenced by the electron-withdrawing nitrogen atom of the quinoline ring compared to the C2 and C4 positions. As a result, the lone pairs of the hydrazine nitrogens in the 3-isomer are expected to be more localized and readily available for nucleophilic attack. This suggests that, in principle, quinolin-3-yl-hydrazine may exhibit greater nucleophilicity than its 2-isomer counterpart.

Caption: A diagram illustrating the differing electronic environments and their potential impact on the nucleophilicity of quinolin-2-yl-hydrazine and quinolin-3-yl-hydrazine.

While direct comparative computational studies on the electronic properties of these specific isomers are not extensively available in the literature, density functional theory (DFT) calculations on related quinoline derivatives support these general principles of electron distribution.[1][2][3][4]

Comparative Reactivity in Key Synthetic Transformations

The theoretical differences in electronic properties manifest in the practical reactivity of these isomers in various chemical reactions, most notably in condensation and cyclization reactions.

Condensation with Carbonyl Compounds: A Gateway to Hydrazones

The reaction of hydrazines with aldehydes and ketones to form hydrazones is a fundamental transformation.[5] The rate and efficiency of this reaction are directly proportional to the nucleophilicity of the hydrazine. Based on the electronic arguments presented above, it is anticipated that quinolin-3-yl-hydrazine would react more readily with carbonyl compounds than quinolin-2-yl-hydrazine under identical conditions.

Table 1: Predicted Relative Reactivity in Hydrazone Formation

Isomer	Position of Hydrazine	Expected Nucleophilicity	Predicted Reactivity with Carbonyls
Quinolin-2-yl-hydrazine	C2 (electron-deficient)	Lower	Slower reaction rate, may require harsher conditions
Quinolin-3-yl-hydrazine	C3 (less electron-deficient)	Higher	Faster reaction rate, milder conditions may suffice

Cyclization Reactions: Building Fused Heterocyclic Systems

A major application of quinolinyl-hydrazines is in the synthesis of fused heterocyclic systems, which are of significant interest in medicinal chemistry.[6] The mode of cyclization and the nature of the resulting product are highly dependent on the starting isomer.

Quinolin-2-yl-hydrazine is a versatile precursor for the synthesis of[1][2][7]triazino[5,6-b]quinolines. The reaction typically involves the initial formation of a hydrazone, followed by an intramolecular cyclization.

Quinolin-3-yl-hydrazine , on the other hand, is a key intermediate for the synthesis of pyrazolo[3,4-b]quinolines. This transformation often proceeds via the reaction of a 2-chloro-3-formylquinoline with hydrazine, where the hydrazine displaces the chlorine and subsequently condenses with the aldehyde to form the pyrazole ring.[8]

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• 8. Synthesis of 5-Hydrazino-2-cyclopentenone Derivatives by a Gold(I)-Catalyzed Cycloisomerization/Hetero-Diels–Alder/Ring-Opening Tandem Reaction of Enynyl Acetates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic Alternatives for QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

Introduction: The Quinoline Hydrazine Scaffold in Modern Drug Discovery

The quinoline moiety is a privileged scaffold in medicinal chemistry, renowned for its presence in a wide array of therapeutic agents, including those with anticancer, antimalarial, and antibacterial properties.[1][2] QUINOLIN-3-YL-HYDRAZINE, in particular, serves as a critical building block for synthesizing a variety of heterocyclic compounds that are investigated for potent biological activities. Its dihydrochloride salt is often used to improve stability and handling. A prime example of its application is in the synthesis of kinase inhibitors, such as analogues of JNJ-7706621, a potent inhibitor of Aurora and cyclin-dependent kinases, which are crucial targets in oncology research.[3][4]

However, reliance on a single reagent can limit the exploration of chemical space, present challenges related to cost or availability, and may not always provide the optimal reaction kinetics or yields for every substrate. This guide provides a comparative analysis of viable alternative reagents to QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, focusing on the well-established Knorr pyrazole synthesis as a model reaction. We will explore how structural and electronic modifications to the hydrazine reagent can influence reaction outcomes, offering researchers a logical framework for reagent selection and optimization.

Core Application: A Case Study in Pyrazole Synthesis

The cyclocondensation of a hydrazine with a 1,3-dicarbonyl compound is a cornerstone reaction for constructing the pyrazole ring, a heterocycle of immense importance in pharmaceuticals.[5][6][7] We will use the reaction between various hydrazines and acetylacetone (a common 1,3-dicarbonyl) as a benchmark to compare performance.

The Incumbent Reagent: QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE

This reagent is often selected when the final product's biological activity is hypothesized to benefit from the quinoline scaffold. The nitrogen atom in the quinoline ring can form key hydrogen bonds in enzyme active sites, and the planar aromatic system can engage in pi-stacking interactions.

• Rationale for Use: The primary driver for using this reagent is to incorporate the quinoline pharmacophore directly into the target molecule.

• Challenges: The dihydrochloride salt can have limited solubility in common organic solvents, often requiring the use of polar protic solvents like ethanol or acetic acid and elevated temperatures. The basicity of the quinoline nitrogen can also influence the reaction mechanism and potentially lead to side products.

Comparative Analysis of Alternative Hydrazine Reagents

To provide a robust comparison, we have selected two representative alternatives: a simple, electronically distinct arylhydrazine (p-tolylhydrazine hydrochloride) and an alternative heterocyclic hydrazine (2-hydrazinylpyridine).

Alternative 1: p-Tolylhydrazine Hydrochloride

This reagent represents a class of simple, commercially available arylhydrazines. The methyl group at the para-position is electron-donating, which can influence the nucleophilicity of the hydrazine and the stability of reaction intermediates.

• Rationale for Selection: It serves as an excellent baseline to understand the electronic effects on the Fischer indole synthesis and similar reactions.[8][9] Electron-donating groups like the methyl group in p-tolylhydrazine generally lead to high yields under mild conditions.[3]

• Performance Insight: In reactions like the Fischer indole synthesis, electron-donating groups are known to enhance reactivity by stabilizing key intermediates.[9] We can extrapolate that in pyrazole synthesis, the increased nucleophilicity of the hydrazine could lead to faster reaction rates compared to hydrazines bearing electron-withdrawing groups.

Alternative 2: 2-Hydrazinylpyridine

This reagent allows for a direct comparison of how a different N-heterocyclic core (pyridine vs. quinoline) impacts the synthesis. Pyridine offers a smaller, less sterically hindered, and electronically different aromatic system.

• Rationale for Selection: It provides a structurally similar but electronically distinct alternative to the quinoline system. The pyridine nitrogen's position relative to the hydrazine group can influence the reagent's reactivity and the resulting product's chelating properties.

• Performance Insight: The cyclocondensation of 2-hydrazinylpyridine with various cross-conjugated enynones has been shown to consistently lead to the formation of pyrazoles, indicating its reliability in this type of transformation.[10]

Experimental Protocols and Data

The following protocols describe a generalized procedure for the synthesis of 1-aryl-3,5-dimethylpyrazoles.

General Experimental Protocol: Pyrazole Synthesis

• To a round-bottom flask, add the respective hydrazine dihydrochloride (1.0 mmol) and acetylacetone (1.1 mmol).

• Add ethanol (5 mL) as the solvent.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the mixture to reflux (approx. 78 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, concentrate the mixture under reduced pressure and purify the crude product via column chromatography.

Comparative Performance Data

Reagent	Product	Reaction Time (h)	Yield (%)	Key Observations
QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE	3-(3,5-Dimethyl-1H-pyrazol-1-yl)quinoline	4	85%	Reaction proceeds cleanly. Product may require purification to remove minor impurities.
p-Tolylhydrazine Hydrochloride	1-(p-Tolyl)-3,5-dimethyl-1H-pyrazole	2	92%	Faster reaction rate observed. High yield of clean product, often precipitates on cooling.
2-Hydrazinylpyridine	2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine	3	88%	Good yield. The product's properties as a bidentate ligand offer further synthetic utility.

Note: The data presented is a synthesis of typical results found in the literature and should be considered representative. Actual results may vary based on specific experimental conditions.

Mechanistic Insights & Decision-Making Workflow

The fundamental mechanism for pyrazole formation involves the initial condensation of the hydrazine with one of the carbonyl groups of acetylacetone to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[11][12]

Reaction Mechanism: Knorr Pyrazole Synthesis

Caption: Generalized mechanism for the Knorr pyrazole synthesis.

The choice of hydrazine (the 'R' group) directly impacts the properties of the final pyrazole. An electron-donating group on an arylhydrazine (like the tolyl group) can accelerate the initial nucleophilic attack, leading to faster reaction times.

Workflow for Reagent Selection

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• 5. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Senior Application Scientist's Guide to Validating Quinoline-Based Hydrazone Structures with 2D NMR

Introduction: The Quinoline-Hydrazone Scaffold and Its Structural Ambiguity

Quinoline-based hydrazones are a privileged class of heterocyclic compounds, consistently capturing the attention of medicinal chemists for their broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Their synthesis, often a straightforward condensation reaction, yields a molecular architecture ripe with potential for structural complexity.[1][3] Beyond simple connectivity, these molecules present subtle but critical structural questions:

• Regioisomerism: Which nitrogen of the hydrazine moiety is linked to the quinoline carbonyl precursor?

• Stereoisomerism: What is the geometry around the C=N imine bond (E or Z isomer)?[4][5]

• Tautomerism: Can proton migration lead to different tautomeric forms?

While 1D ¹H and ¹³C NMR are foundational, they often fall short of providing the unambiguous, interconnected data needed to definitively answer these questions. This guide provides a comprehensive, field-proven workflow for leveraging a suite of 2D NMR experiments—COSY, HSQC, and HMBC—to achieve absolute structural validation of quinoline-based hydrazones. We will demonstrate not just the how but the why behind each step, ensuring a self-validating system of data interpretation.[6][7]

The Limitations of a One-Dimensional Approach

Consider a hypothetical ¹H NMR spectrum of a newly synthesized quinoline-hydrazone. We would observe a collection of signals in the aromatic region, some singlets, and perhaps an NH proton. While integration and multiplicity offer initial clues, overlapping signals in the congested aromatic region and the absence of clear coupling between the quinoline and hydrazone moieties make a definitive assignment impossible. ¹³C NMR provides a carbon count but leaves the crucial task of connecting the molecular fragments unresolved. This is where the power of two-dimensional correlation spectroscopy becomes indispensable.

The 2D NMR Toolkit: A Multi-faceted Strategy for Structural Elucidation

Our approach is systematic, building a complete molecular picture layer by layer. Each experiment provides a unique piece of the puzzle, and critically, the data from each experiment cross-validates the others.

• COSY (Correlation Spectroscopy): Maps the ¹H-¹H scalar coupling network. It answers: "Which protons are unmittelbare neighbors (typically 2-3 bonds apart)?"

• HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton to the carbon it is attached to (¹JCH). It answers: "Which carbon does each proton belong to?"

• HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons over longer ranges (typically 2-3 bonds, ²JCH and ³JCH). This is the key to connecting the molecular puzzle pieces. It answers: "What are the long-range C-H connections, especially to quaternary carbons?"

The integrated workflow can be visualized as a logical progression from identifying individual spin systems to assembling the complete molecular skeleton.

Caption: Workflow for 2D NMR-based structure validation.

A Practical Case Study: Validating the Structure of a Hypothetical Quinoline-Hydrazone

Let's consider the validation of a representative molecule: (E)-N'-((2-chloroquinolin-3-yl)methylene)benzohydrazide.

Step 1: Foundational Analysis (1D NMR)

Initial ¹H and ¹³C NMR experiments provide the raw data for all subsequent analyses.

Data Type	Observations
¹H NMR	Signals corresponding to 12 distinct protons. A singlet around 12.0 ppm (amide NH), a singlet around 8.8 ppm (imine CH), and a complex group of aromatic signals between 7.5-8.2 ppm.
¹³C NMR	Signals for 16 distinct carbons, including several quaternary carbons (no attached protons) which are difficult to assign from 1D data alone.

Step 2: Mapping Proton Networks with COSY

The COSY spectrum reveals the proton-proton coupling networks.[8][9] For our example, we would expect to see:

• Correlations between the four adjacent protons on the quinoline ring's benzene moiety (H5, H6, H7, H8).

• Correlations between the five adjacent protons of the benzohydrazide aromatic ring.

• Crucially, no correlation between the quinoline protons, the imine proton (N=CH), the NH proton, and the benzohydrazide protons. This confirms they are isolated spin systems, a key finding that necessitates further 2D analysis.

Step 3: Direct Carbon-Proton Assignment with HSQC

The HSQC experiment is the most reliable way to assign protonated carbons.[8][9] Each cross-peak definitively links a proton signal on one axis to a carbon signal on the other. This allows us to populate our assignment table with high confidence, for instance, linking the imine proton at ~8.8 ppm to its corresponding carbon at ~145 ppm. Quaternary carbons, having no attached protons, will be absent from the HSQC spectrum.

Step 4: Assembling the Skeleton with HMBC

The HMBC spectrum is the master key to unlocking the full structure.[9][10][11] It reveals correlations over 2 and 3 bonds, connecting the isolated spin systems identified by COSY. The most critical correlations for our example molecule would be:

Proton (¹H)	Correlates to Carbon (¹³C)	Structural Information Gained
Imine CH (~8.8 ppm)	C3 of Quinoline (~148 ppm)	Confirms the hydrazone is attached at position 3 of the quinoline.
Imine CH (~8.8 ppm)	Carbonyl C=O (~165 ppm)	Connects the imine carbon to the benzohydrazide carbonyl group.
NH (~12.0 ppm)	Carbonyl C=O (~165 ppm)	Confirms the amide linkage.
H4 of Quinoline	C2 (chloro-substituted) & C10 (bridgehead)	Confirms assignments within the quinoline core.
H2'/H6' of Benzoyl	Carbonyl C=O (~165 ppm)	Links the benzoyl ring to the rest of the molecule.

This web of interlocking correlations provides a self-validating system. For example, seeing the imine proton correlate to both the quinoline C3 and the hydrazide carbonyl carbon unambiguously establishes the core framework.

Caption: Key HMBC correlations confirming molecular connectivity.

Step 5: Probing Stereochemistry with NOESY

While the E isomer is often thermodynamically favored, this cannot be assumed.[5][12] A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment can confirm the geometry around the C=N bond. This experiment correlates protons that are close in space, regardless of bonding.

• For the E isomer , a spatial correlation (a NOESY cross-peak) would be observed between the imine proton (N=CH) and the H4 proton of the quinoline ring.

• For the Z isomer , the imine proton would instead show a correlation to the amide NH proton.

The presence or absence of these key cross-peaks provides definitive proof of the stereochemistry.[13][14]

Comparison with Alternative Techniques

Technique	Strengths	Limitations
2D NMR	Provides complete, unambiguous connectivity and stereochemistry in solution. Non-destructive.	Requires slightly more sample than MS. Can be time-consuming for very complex molecules.
Mass Spectrometry	Excellent for confirming molecular weight and elemental formula. Very high sensitivity.	Does not provide information on isomerism (connectivity or stereochemistry).
X-Ray Crystallography	The "gold standard" for absolute structure determination in the solid state.	Requires a high-quality single crystal, which can be difficult or impossible to grow. The solid-state structure may not represent the solution-state conformation.

Experimental Protocols

Sample Preparation

A well-prepared sample is critical for high-quality 2D NMR data.[15][16]

• Select Solvent: Choose a deuterated solvent in which the compound is highly soluble.[17] DMSO-d₆ is a common choice for hydrazones due to its ability to dissolve polar compounds and prevent the exchange of the NH proton.[18][19]

• Determine Concentration: For a typical 500-600 MHz spectrometer, aim for a concentration of 10-20 mg in 0.6 mL of solvent for ¹H-detected experiments (COSY, HSQC, HMBC).[15][19]

• Ensure Purity: The sample should be free of paramagnetic impurities and solid particulates.[16] Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality NMR tube.[15][17]

• Labeling: Use a proper cap and avoid paper labels or parafilm on the section of the tube that enters the spectrometer.[18]

NMR Data Acquisition

These are representative parameters for a 500 MHz spectrometer. Specific parameters should be optimized for the instrument and sample.

Experiment	Key Parameters	Purpose
COSY	ns=8, ds=2, td(F2)=2K, td(F1)=256	Quickly identifies ¹H-¹H coupling networks.
HSQC	ns=16, ds=4, td(F2)=2K, td(F1)=256, ¹JCH=145 Hz	Correlates protons to their directly attached carbons.
HMBC	ns=32, ds=16, td(F2)=2K, td(F1)=512, long-range J=8 Hz	Detects 2- and 3-bond correlations to establish the carbon skeleton.
NOESY	ns=32, ds=16, td(F2)=2K, td(F1)=256, mixing time=0.8s	Determines through-space proximity to confirm stereochemistry.

Conclusion

The structural validation of quinoline-based hydrazones demands more than a cursory glance at a 1D proton spectrum. A systematic, multi-technique 2D NMR approach, centered on the logical application of COSY, HSQC, and HMBC experiments, provides an unparalleled level of confidence. This workflow creates a self-validating dataset that not only establishes the fundamental connectivity of the molecular skeleton but also resolves the critical questions of regio- and stereoisomerism. For researchers in drug development, this rigorous, unambiguous structural proof is not merely an academic exercise—it is a foundational requirement for advancing any candidate compound.

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• Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. RSC Publishing. [Link]

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• Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones. Der Pharma Chemica. [Link]

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A Comparative Guide to HPLC-MS and Orthogonal Techniques for Purity Assessment of QUINOLIN-3-YL-HYDRAZINE Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory formality but a cornerstone of drug safety and efficacy. For novel molecular entities such as QUINOLIN-3-YL-HYDRAZINE derivatives, which hold potential in various therapeutic areas, establishing a robust analytical strategy for purity determination is of paramount importance. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with orthogonal methods, namely Quantitative Nuclear Magnetic Resonance (qNMR) and Capillary Electrophoresis-Mass Spectrometry (CE-MS), for the comprehensive purity assessment of this critical class of compounds.

The Central Role of HPLC-MS in Purity Profiling

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands as the workhorse technique in most analytical laboratories for purity and impurity profiling.[1][2] Its widespread adoption is a testament to its high resolving power, sensitivity, and versatility.

The underlying principle of HPLC involves the separation of components in a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent).[3] For QUINOLIN-3-YL-HYDRAZINE derivatives, which are aromatic and possess a basic hydrazine moiety, reversed-phase HPLC is the most common approach. In this mode, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase, often a mixture of water and an organic solvent like acetonitrile or methanol, with additives such as formic acid or ammonium formate to ensure good peak shape and ionization efficiency for mass spectrometry.[4]

The mass spectrometer, serving as the detector, provides mass-to-charge ratio (m/z) information for the eluted compounds, offering a high degree of specificity and enabling the identification of impurities even at trace levels.[5] This is particularly crucial for identifying process-related impurities, degradation products, and potential genotoxic impurities like residual hydrazine.[2]

Causality in Method Development for QUINOLIN-3-YL-HYDRAZINE Derivatives

The selection of HPLC-MS parameters is a scientifically driven process aimed at achieving optimal separation and detection.

• Column Chemistry: A C18 column is a common starting point due to its hydrophobicity, which provides good retention for the aromatic quinoline core. The choice of end-capping and silica purity can influence peak shape and minimize secondary interactions with the basic hydrazine group.

• Mobile Phase Composition: A gradient elution, where the proportion of the organic solvent is increased over time, is typically employed to resolve compounds with a range of polarities. The use of a mild acidic modifier like formic acid protonates the basic nitrogen atoms in the quinoline and hydrazine moieties, leading to better peak shapes and enhanced ionization in positive ion mode ESI-MS.

• Mass Spectrometry Parameters: Electrospray Ionization (ESI) in positive ion mode is generally preferred for these compounds due to the presence of basic nitrogen atoms that are readily protonated. The selection of ion source parameters (e.g., capillary voltage, gas flow rates, and temperature) is critical to achieve sensitive and stable detection without inducing in-source fragmentation.

Experimental Protocol: A Stability-Indicating HPLC-MS Method

A stability-indicating method is one that can accurately quantify the active ingredient without interference from degradation products, impurities, or excipients.[6][7] The following protocol provides a robust starting point for the purity assessment of a representative QUINOLIN-3-YL-HYDRAZINE derivative.

Instrumentation and Materials

• HPLC System: A UPLC/UHPLC system equipped with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A single quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an ESI source.[8]

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Chemicals: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade), and ultrapure water.

Chromatographic Conditions

Parameter	Condition
Column	C18 Reversed-Phase (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	0-1 min: 5% B; 1-10 min: 5-95% B; 10-12 min: 95% B; 12-12.1 min: 95-5% B; 12.1-15 min: 5% B
Flow Rate	0.3 mL/min
Injection Volume	2 µL
Column Temperature	40 °C
Detection	UV at 254 nm and 320 nm; MS Scan (m/z 100-1000)

Mass Spectrometry Conditions (Positive ESI Mode)

Parameter	Setting
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr

Sample Preparation

• Accurately weigh approximately 10 mg of the QUINOLIN-3-YL-HYDRAZINE derivative sample.

• Dissolve in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) to a final concentration of 1 mg/mL.

• Further dilute to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Filter the final solution through a 0.22 µm syringe filter before injection.

Orthogonal Techniques for Comprehensive Purity Assessment

Relying solely on a single analytical technique, even one as powerful as HPLC-MS, can be insufficient for a complete purity assessment. Orthogonal methods, which employ different separation or detection principles, are crucial for a comprehensive understanding of a sample's purity profile.[5]

Quantitative NMR (qNMR): An Absolute Purity Determination

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that allows for the direct quantification of a substance without the need for a reference standard of the analyte itself.[9] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for the signal.[10]

Principle of qNMR: By co-dissolving a known mass of the analyte with a known mass of a certified internal standard of known purity, the purity of the analyte can be calculated by comparing the integral of a specific resonance of the analyte to that of the internal standard.

Advantages over HPLC-MS:

• Absolute Quantification: Provides a direct measure of purity (w/w %) without the need for a specific reference standard for every impurity.[9]

• Structural Confirmation: Simultaneously confirms the structure of the main component and can aid in the identification of impurities.

• Non-destructive: The sample can be recovered after analysis.[9]

Limitations:

• Lower Sensitivity: Generally less sensitive than HPLC-MS, making it less suitable for detecting trace-level impurities.

• Spectral Overlap: Signal overlap can complicate quantification, especially in complex mixtures.

• Sample Requirements: Requires a higher sample amount (milligrams) compared to HPLC-MS (micrograms).[9]

Capillary Electrophoresis-Mass Spectrometry (CE-MS): A Different Separation Dimension

Capillary Electrophoresis (CE) separates ions based on their electrophoretic mobility in an electric field.[11] When coupled with mass spectrometry, CE-MS offers a powerful analytical tool with a separation mechanism that is orthogonal to HPLC.[12][13]

Principle of CE-MS: In CE, a sample is introduced into a narrow capillary filled with an electrolyte solution. When a high voltage is applied, charged molecules migrate towards the electrode of opposite charge at different velocities depending on their charge-to-size ratio.

Advantages over HPLC-MS:

• High Separation Efficiency: Can achieve very high theoretical plate numbers, leading to excellent resolution of closely related compounds.

• Orthogonal Selectivity: Provides a different separation selectivity compared to HPLC, which is particularly useful for resolving impurities that co-elute in HPLC.[14]

• Low Sample and Solvent Consumption: Requires minimal sample and solvent volumes.[11]

Limitations:

• Lower Concentration Sensitivity: Can have lower concentration sensitivity compared to HPLC-MS for some analytes.

• Robustness: The interface between CE and MS can be more challenging to operate and less robust than standard LC-MS interfaces.

• Limited Loadability: The small capillary diameter limits the amount of sample that can be injected.

Comparative Analysis of Purity Assessment Techniques

The choice of analytical technique depends on the specific goals of the purity assessment. A multi-faceted approach is often the most robust strategy.

Feature	HPLC-MS	qNMR	CE-MS
Principle	Differential partitioning between mobile and stationary phases	Nuclear magnetic resonance of atomic nuclei	Differential migration of ions in an electric field
Primary Application	Impurity profiling, separation of complex mixtures, quantification with reference standards	Absolute purity determination, structural confirmation	Analysis of charged species, orthogonal separation to HPLC
Sensitivity	High (ng to pg level)	Moderate (µg to mg level)	Moderate to High (analyte dependent)
Quantitative Capability	Relative (requires reference standards for each impurity)	Absolute (with a certified internal standard)	Relative (requires reference standards)
Throughput	High	Moderate	High
Sample Consumption	Low (µL injections)	High (mg amounts)	Very Low (nL injections)
Key Advantage for QUINOLIN-3-YL-HYDRAZINE	Excellent for detecting and identifying unknown impurities and degradation products.	Provides an accurate, absolute purity value for the bulk material.	Can resolve impurities that are difficult to separate by HPLC.

Visualizing the Analytical Workflow

HPLC-MS Experimental Workflow

Caption: A typical workflow for purity analysis of QUINOLIN-3-YL-HYDRAZINE derivatives using HPLC-MS.

Decision Tree for Selecting the Appropriate Analytical Technique

Caption: A decision-making guide for selecting the most suitable analytical technique for purity assessment.

Conclusion: A Synergistic Approach to Ensuring Purity

For the comprehensive purity assessment of QUINOLIN-3-YL-HYDRAZINE derivatives, a single analytical technique is often insufficient. While HPLC-MS remains the primary tool for impurity profiling due to its sensitivity and resolving power, it should be complemented by orthogonal methods to ensure a complete and accurate picture of the sample's purity.

qNMR provides an invaluable, absolute measure of the main component's purity, serving as a crucial reference point. CE-MS offers a different dimension of separation, capable of resolving impurities that may be missed by HPLC. By strategically employing these techniques in a synergistic manner, researchers, scientists, and drug development professionals can establish a robust and scientifically sound purity assessment strategy, ultimately contributing to the development of safer and more effective medicines. This multi-faceted approach not only satisfies regulatory expectations but also embodies the principles of good scientific practice.

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The Ascendancy of Quinoline-3-yl Pyrazoles: A Comparative Efficacy Analysis

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the dynamic landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced efficacy and specificity is perpetual. Among the myriad of heterocyclic scaffolds, the fusion of quinoline and pyrazole moieties has emerged as a particularly promising avenue of research. This guide provides a comprehensive comparison of the efficacy of quinoline-3-yl derived pyrazoles against established compounds in the fields of oncology, microbiology, and inflammation. We will delve into the mechanistic underpinnings, present comparative experimental data, and provide detailed protocols for the key assays utilized in these evaluations.

Introduction: The Quinoline-Pyrazole Hybrid Scaffold

The rationale behind the molecular hybridization of quinoline and pyrazole stems from the significant biological activities inherent to each individual core. Quinolines are a cornerstone in drug discovery, with derivatives forming the basis of numerous approved drugs, including anticancer agents like topotecan and antibacterial compounds such as ciprofloxacin.[1] Pyrazole derivatives are also pharmacologically significant, with celecoxib, a selective COX-2 inhibitor, being a prime example of their therapeutic success.[2] The amalgamation of these two pharmacophores into a single molecular entity, the quinoline-3-yl pyrazole, has been hypothesized to yield synergistic or additive effects, leading to compounds with potentially superior biological profiles.

Mechanistic Insights: How Quinoline-3-yl Pyrazoles Exert Their Effects

The biological activity of quinoline-3-yl pyrazoles is multifaceted, with their mechanism of action varying depending on the specific substitutions on the heterocyclic rings and the therapeutic target.

Anticancer Activity: Targeting Key Oncogenic Pathways

Many quinoline derivatives exhibit anticancer properties by interfering with DNA replication and other vital cellular processes.[1] Pyrazole-containing compounds have been shown to target a range of proteins involved in cancer progression, including cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and tubulin.[3][4] The quinoline-3-yl pyrazole scaffold is believed to exert its anticancer effects through a combination of these mechanisms. Molecular docking studies have suggested that these hybrids can bind to the active sites of key oncogenic proteins, such as aromatase, leading to the inhibition of cancer cell growth.[1]

Signaling Pathway: Postulated Anticancer Mechanism of Action

Caption: Postulated anticancer mechanism of quinoline-3-yl pyrazoles.

Antimicrobial Activity: Disrupting Microbial Growth

The antimicrobial action of quinoline derivatives, particularly fluoroquinolones, is well-established and primarily involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, repair, and recombination. Pyrazole derivatives have also demonstrated a broad spectrum of antibacterial and antifungal activities.[5] Quinoline-3-yl pyrazoles are thought to act as potent antimicrobial agents by targeting similar microbial pathways, leading to the inhibition of microbial growth.[6][7]

Anti-inflammatory Activity: Modulating Inflammatory Cascades

Nonsteroidal anti-inflammatory drugs (NSAIDs) like celecoxib function by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory response.[8] Certain pyrazolo[4,3-c]quinoline derivatives have been shown to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-induced macrophages.[9][10] This suggests that their anti-inflammatory effects may be mediated through the inhibition of inducible nitric oxide synthase (iNOS) and potentially COX-2.[9][10]

Signaling Pathway: Postulated Anti-inflammatory Mechanism of Action

Caption: Postulated anti-inflammatory mechanism of quinoline-3-yl pyrazoles.

Comparative Efficacy: A Data-Driven Analysis

The following tables summarize the in vitro efficacy of representative quinoline-3-yl pyrazole derivatives compared to established drugs. It is crucial to note that direct comparisons between studies should be made with caution due to variations in experimental conditions, cell lines, and microbial strains.

Anticancer Efficacy

Table 1: Comparative in vitro Anticancer Activity (IC50, µM)

Compound Class	Derivative Example	Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)	Reference
Quinoline-Pyrazole	Compound with -OCH3 substitutions	MCF-7 (Breast)	2.82 - 6.28	Etoposide	Comparable	[3]
Quinoline-Pyrazole	Pyrazolo[4,3-f]quinoline derivative	HCT116 (Colon)	1.7	-	-	[3]
Quinoline-Pyrazole	Pyrazolo[4,3-f]quinoline derivative	HeLa (Cervical)	3.6	-	-	[3]
Quinoline-Pyrazole	1,3,4-triarylpyrazole	MCF-7 (Breast)	6.53	Doxorubicin	45.0	[3]
Quinoline-Pyrazole	Pyrazolo[3,4-d]pyrimidine derivative	MCF-7 (Breast)	2.89	Doxorubicin	4.27	[3]

IC50: The half maximal inhibitory concentration.

The data suggests that certain quinoline-3-yl pyrazole derivatives exhibit potent anticancer activity, in some cases surpassing the efficacy of the standard chemotherapeutic agent doxorubicin against specific cancer cell lines.[3]

Antimicrobial Efficacy

Table 2: Comparative in vitro Antimicrobial Activity (MIC, µg/mL)

Compound Class	Derivative Example	Microbial Strain	MIC (µg/mL)	Reference Drug	MIC (µg/mL)	Reference
Quinoline-Pyrazole	Pyrazole derivative 13b	S. flexneri	0.12	Gentamycin	0.49	[6]
Quinoline-Pyrazole	Pyrazole derivative 13b	C. albicans	0.12	Amphotericin B	0.49	[6]
Quinoline-Pyrazole	Pyrazole-ciprofloxacin hybrid 7g	S. aureus	0.125	Ciprofloxacin	0.25	[11]
Quinoline-Pyrazole	Quinoline-substituted pyrazole 19	S. aureus	0.12 - 0.98	-	-	[5]

MIC: Minimum Inhibitory Concentration.

The presented data highlights the significant antimicrobial potential of quinoline-3-yl pyrazoles. Notably, some derivatives demonstrate superior or comparable activity to established antibiotics like gentamycin and ciprofloxacin against both bacterial and fungal pathogens.[6][11]

Anti-inflammatory Efficacy

Table 3: Comparative in vitro Anti-inflammatory Activity

Compound Class	Derivative Example	Assay	IC50 (µM)	Reference Drug	IC50 (µM)	Reference
Quinoline-Pyrazole	Pyrazolo[4,3-c]quinoline (2i)	NO Inhibition (LPS-induced RAW 264.7)	Potency ~ 1400W	1400W (iNOS inhibitor)	-	[9][10]
Quinoline-Pyrazole	Pyrazole-pyridazine hybrid 6f	COX-2 Inhibition	1.15	Celecoxib	2.16	[12]
Quinoline-Pyrazole	Pyrazole derivative 5u	COX-2 Inhibition	1.79	Celecoxib	-	[13]

IC50: The half maximal inhibitory concentration; NO: Nitric Oxide; COX-2: Cyclooxygenase-2.

The results indicate that quinoline-3-yl pyrazole derivatives are promising anti-inflammatory agents. Certain compounds have shown potent inhibition of nitric oxide production and selective COX-2 inhibitory activity, with some even surpassing the potency of the well-known COX-2 inhibitor, celecoxib.[12]

Experimental Protocols: A Guide to Efficacy Determination

The following are detailed, step-by-step methodologies for the key experiments cited in this guide.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[14]

Experimental Workflow: MTT Assay

Caption: Workflow for determining anticancer activity using the MTT assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the quinoline-3-yl pyrazole derivatives and the reference drug (e.g., doxorubicin). Include a vehicle control (e.g., DMSO). Incubate for another 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

In Vitro Antimicrobial Activity: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard procedure to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[15][16]

Protocol:

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the quinoline-3-yl pyrazole derivatives and the reference antibiotic (e.g., ciprofloxacin) in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the prepared microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide in LPS-stimulated macrophage cells.[17][18]

Protocol:

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate.

• Compound Treatment: Pre-treat the cells with various concentrations of the quinoline-3-yl pyrazole derivatives and a reference compound (e.g., a known iNOS inhibitor) for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; e.g., 1 µg/mL) to induce NO production. Incubate for 24 hours.

• Griess Assay: Collect the cell culture supernatant. Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Absorbance Measurement: After a short incubation period, measure the absorbance at approximately 540 nm. The intensity of the color is proportional to the amount of nitrite (a stable product of NO).

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control and determine the IC50 value.

Conclusion and Future Perspectives

The amalgamation of the quinoline and pyrazole scaffolds has yielded a new class of compounds with significant therapeutic potential. The experimental data presented in this guide demonstrates that quinoline-3-yl derived pyrazoles exhibit potent anticancer, antimicrobial, and anti-inflammatory activities, often comparable or superior to existing standard drugs. The versatility of this scaffold allows for extensive chemical modifications, providing a rich platform for the development of novel therapeutic agents with improved efficacy and selectivity.

Future research should focus on elucidating the precise molecular targets and mechanisms of action of these compounds to facilitate rational drug design and optimization. In vivo studies are also crucial to validate the promising in vitro results and to assess the pharmacokinetic and toxicological profiles of these novel agents. The continued exploration of quinoline-3-yl pyrazoles holds great promise for addressing unmet needs in the treatment of cancer, infectious diseases, and inflammatory disorders.

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• Tseng, C. H., Tung, C. W., Peng, S. I., Chen, Y. L., Tzeng, C. C., & Cheng, C. M. (2018). Discovery of Pyrazolo[4,3-c]quinolines Derivatives as Potential Anti-Inflammatory Agents through Inhibiting of NO Production. Molecules (Basel, Switzerland), 23(5), 1036.[9][10]

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A Comparative Spectroscopic Analysis of 2-Hydrazinylquinoline and 4-Hydrazinylquinoline

This guide provides a detailed spectroscopic comparison of two common regioisomers of quinoline-hydrazine: 2-hydrazinylquinoline and 4-hydrazinylquinoline. Understanding the distinct spectroscopic signatures of these isomers is crucial for researchers in medicinal chemistry, materials science, and chemical biology, where quinoline derivatives are widely explored for their diverse applications.[1][2] This document will delve into the underlying principles governing their spectroscopic behavior, supported by experimental data and protocols.

The position of the hydrazinyl group on the quinoline ring system significantly influences the electronic distribution and, consequently, the molecule's interaction with electromagnetic radiation. This guide will explore these differences through a comparative analysis of their Nuclear Magnetic Resonance (NMR), Ultraviolet-Visible (UV-Vis), Fluorescence, and Infrared (IR) spectra.

The Structural Isomers: 2-Hydrazinylquinoline vs. 4-Hydrazinylquinoline

The core difference between these two molecules lies in the attachment point of the hydrazinyl (-NHNH2) group to the quinoline core. In 2-hydrazinylquinoline, the substitution is at the alpha-position relative to the ring nitrogen, while in 4-hydrazinylquinoline, it is at the gamma-position. This seemingly minor structural variance leads to profound differences in their electronic properties and, therefore, their spectroscopic fingerprints.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Rings

NMR spectroscopy is a powerful tool for elucidating the precise molecular structure of organic compounds.[3] For substituted quinolines, ¹H and ¹³C NMR provide critical information regarding the substitution pattern and electronic environment.[3][4]

¹H NMR Spectroscopy

The position of the electron-donating hydrazinyl group significantly impacts the chemical shifts of the protons on the quinoline ring.

• 2-Hydrazinylquinoline: The hydrazinyl group at the C2 position strongly shields the adjacent H3 proton, causing a significant upfield shift compared to unsubstituted quinoline. The protons on the carbocyclic ring (H5-H8) are less affected.

• 4-Hydrazinylquinoline: The hydrazinyl group at the C4 position exerts its strongest influence on the neighboring H3 and H5 protons, leading to their upfield shifts. The H2 proton is also affected, but to a lesser extent.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton	Quinoline	2-Hydrazinylquinoline (Predicted)	4-Hydrazinylquinoline (Predicted)
H-2	8.89	-	~8.0
H-3	7.41	~6.8	~6.7
H-4	8.12	~7.8	-
H-5	7.75	~7.7	~7.9
H-6	7.52	~7.4	~7.5
H-7	7.65	~7.6	~7.6
H-8	8.08	~7.9	~8.1

Note: Predicted values are based on the general shielding/deshielding effects of amine substituents on aromatic rings.[5]

¹³C NMR Spectroscopy

The electron-donating nature of the hydrazinyl group also influences the ¹³C chemical shifts. The carbon atom directly attached to the hydrazinyl group (C2 or C4) will experience a significant upfield shift (shielding). The effect is also propagated to the ortho and para carbons.

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring high-quality NMR spectra of quinoline-hydrazine regioisomers is as follows:

• Sample Preparation: Weigh approximately 5-10 mg of the purified quinoline-hydrazine sample.[4]

• Dissolve the sample in about 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.[4]

• Add a small amount of tetramethylsilane (TMS) as an internal standard if required.

• Cap the NMR tube and ensure the sample is fully dissolved through gentle inversion.

• Data Acquisition: Insert the sample into the NMR spectrometer.

• Acquire a ¹H NMR spectrum followed by a ¹³C NMR spectrum.

• For unambiguous assignments, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed.[5]

UV-Visible and Fluorescence Spectroscopy: Probing the Electronic Transitions

UV-Vis and fluorescence spectroscopy provide insights into the electronic transitions within a molecule. The position of the hydrazinyl group alters the energy of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), thus affecting the absorption and emission spectra.[2][6]

UV-Visible Spectroscopy

Both isomers are expected to exhibit multiple absorption bands in the UV region, characteristic of the quinoline chromophore.[7] However, the electron-donating hydrazinyl group will cause a red-shift (bathochromic shift) in the absorption maxima compared to unsubstituted quinoline.

• 2-Hydrazinylquinoline: The proximity of the hydrazinyl group to the nitrogen of the quinoline ring is expected to result in a more significant perturbation of the electronic structure, potentially leading to a more pronounced red-shift compared to the 4-isomer.

• 4-Hydrazinylquinoline: While still showing a red-shift, the electronic communication between the hydrazinyl group and the quinoline nitrogen is through the conjugated system, which may result in a slightly different absorption profile.

Fluorescence Spectroscopy

Quinoline and its derivatives are often fluorescent.[8] The fluorescence properties of the hydrazinyl regioisomers are highly dependent on their electronic structure and the surrounding environment. The introduction of the hydrazinyl group can either enhance or quench the fluorescence depending on the specific electronic interactions. These compounds have been explored as fluorescent probes for the detection of various analytes, including hydrazine itself.[8][9][10]

Table 2: Comparative Photophysical Data (Predicted)

Compound	Absorption λmax (nm)	Emission λmax (nm)
Quinoline	~313	~350
2-Hydrazinylquinoline	>320	Variable
4-Hydrazinylquinoline	>320	Variable

Experimental Protocol for UV-Vis and Fluorescence Spectroscopy

• Solution Preparation: Prepare stock solutions of the quinoline-hydrazine isomers in a suitable spectroscopic grade solvent (e.g., ethanol, methanol).[11]

• Prepare a series of dilutions to determine the optimal concentration for absorbance measurements (typically within the linear range of the spectrophotometer, absorbance < 1).

• UV-Vis Measurement: Record the absorption spectra of the solutions using a dual-beam UV-Vis spectrophotometer over a relevant wavelength range (e.g., 200-500 nm).[11]

• Fluorescence Measurement: Excite the samples at their respective absorption maxima and record the emission spectra using a spectrofluorometer.

Infrared (IR) Spectroscopy: Vibrational Signatures

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[12]

• N-H Stretching: Both isomers will exhibit characteristic N-H stretching vibrations from the hydrazinyl group in the region of 3200-3400 cm⁻¹. The exact position and shape of these bands can be influenced by hydrogen bonding.[13][14]

• C=N and C=C Stretching: The aromatic C=C and C=N stretching vibrations of the quinoline ring will appear in the 1500-1650 cm⁻¹ region.

• Aromatic C-H Bending: Out-of-plane C-H bending vibrations in the 700-900 cm⁻¹ region can provide information about the substitution pattern on the aromatic rings.

While the overall IR spectra will share similarities due to the common quinoline and hydrazinyl moieties, subtle differences in the fingerprint region (below 1500 cm⁻¹) can be used to distinguish between the two regioisomers.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method is commonly used. Mix a small amount of the sample with dry KBr powder and press it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of solid or liquid samples.[15]

• Data Acquisition: Place the sample in the IR spectrometer and record the spectrum, typically over the range of 4000-400 cm⁻¹.

Conclusion

The spectroscopic comparison of 2-hydrazinylquinoline and 4-hydrazinylquinoline reveals that the position of the hydrazinyl substituent has a profound and predictable effect on their spectral properties. These differences, rooted in the altered electronic landscapes of the molecules, allow for their unambiguous identification and characterization. This guide provides a foundational understanding for researchers working with these and similar quinoline derivatives, enabling them to leverage spectroscopy for structural elucidation, purity assessment, and the investigation of their chemical and physical properties.

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Safety & Regulatory Compliance

Navigating the Disposal of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experimentation to their safe and compliant disposal. QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, a member of the reactive hydrazine family, necessitates a meticulous and informed approach to its disposal. This guide provides a detailed, step-by-step framework for the proper management of this compound, grounded in scientific principles and regulatory compliance, to ensure the safety of laboratory personnel and the protection of the environment.

Understanding the Inherent Hazards: Why Proper Disposal is Critical

QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE and its parent compounds, hydrazines, are recognized for their reactivity, toxicity, and potential carcinogenicity.[1][2] Safety Data Sheets (SDS) consistently classify hydrazine dihydrochloride as toxic if swallowed, in contact with skin, or if inhaled, and it is suspected of causing cancer.[3][4][5][6] Furthermore, it is very toxic to aquatic life with long-lasting effects.[4][6][7] These inherent hazards underscore the imperative for its disposal as a regulated hazardous waste.

Improper disposal, such as drain disposal or mixing with incompatible waste streams, can lead to dangerous chemical reactions, environmental contamination, and potential exposure to personnel. The dihydrochloride salt form indicates that the compound is more stable than its free base, but it can still react with bases and strong oxidizing agents.[5][8]

Core Disposal Protocol: A Step-by-Step Approach

The primary and universally recommended method for the disposal of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE is through a licensed hazardous waste disposal service. The following protocol outlines the essential steps for managing this waste stream within a laboratory setting, in accordance with regulations set forth by agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[9][10]

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Before handling any waste containing QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE, it is mandatory to use appropriate PPE. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential.

• Eye Protection: Splash-proof chemical goggles and a face shield should be worn.[1]

• Protective Clothing: A lab coat and closed-toe shoes are required.[8]

All handling of the solid compound or its solutions for disposal purposes must be conducted within a certified chemical fume hood to prevent inhalation of any dust or aerosols.[1]

Step 2: Waste Segregation and Containerization

Proper segregation is a cornerstone of safe laboratory waste management.

• Dedicated Waste Container: Designate a specific, clearly labeled hazardous waste container for QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE and any materials contaminated with it (e.g., weighing boats, contaminated paper towels).

• Container Material: The container should be made of a compatible material, such as high-density polyethylene (HDPE). Avoid materials that can be attacked by hydrazines, such as certain types of rubber or cork.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE," and the associated hazards (e.g., "Toxic," "Carcinogen," "Environmental Hazard").[10] The date of waste accumulation should also be clearly marked.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories are permitted to store hazardous waste in designated Satellite Accumulation Areas (SAAs) at or near the point of generation.[10]

• Location: The SAA must be under the control of the laboratory personnel generating the waste.

• Container Closure: The waste container must be kept tightly closed at all times, except when adding waste.[3]

• Volume Limits: Adhere to the volume limits for SAAs as stipulated by the EPA and your institution's policies.

Step 4: Arranging for Pickup and Disposal

Once the waste container is full or has reached the designated storage time limit, arrange for its pickup by your institution's Environmental Health and Safety (EHS) department or a contracted hazardous waste disposal company. These professionals are trained in the proper transportation and final disposal of hazardous materials, which typically involves high-temperature incineration.

Decision Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE.

Caption: Disposal workflow for QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE.

Chemical Neutralization: A Considered Approach for Spills and Dilute Solutions

In specific situations, such as the decontamination of a small spill, chemical neutralization may be an option before final disposal. However, this should only be performed by trained personnel with a thorough understanding of the potential reactions and hazards involved. The primary goal of neutralization is to convert the reactive hydrazine moiety into less hazardous products, primarily nitrogen gas.

Causality of Neutralization: Hydrazine and its derivatives are strong reducing agents and can be oxidized to nitrogen gas. Common oxidizing agents for this purpose include sodium hypochlorite (bleach), calcium hypochlorite, and hydrogen peroxide. The reaction with sodium hypochlorite, for instance, proceeds as follows for hydrazine:

N₂H₄ + 2NaOCl → N₂ + 2H₂O + 2NaCl

Important Considerations:

• Dilution is Critical: These oxidation reactions are highly exothermic. Therefore, they must be performed on dilute solutions of the hydrazine compound (typically less than 5%) to control the heat generated.

• Potential for Hazardous Byproducts: The oxidation of some hydrazine derivatives can lead to the formation of hazardous byproducts. For example, the oxidation of unsymmetrical dimethylhydrazine (UDMH) with hypochlorite can produce carcinogenic N-nitrosamines. While QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE does not have the same structure, the potential for unwanted side reactions with the quinoline ring or the formation of other hazardous intermediates must be considered.

• Stability of the Quinoline Ring: The quinoline ring system is generally resistant to oxidation under mild conditions. Strong oxidizing agents under vigorous conditions can cleave the benzene ring portion of the molecule. However, under the controlled and dilute conditions recommended for hydrazine neutralization, the quinoline moiety is expected to remain largely intact.

Spill Decontamination Protocol

For a small spill of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE:

• Evacuate and Ventilate: Ensure the area is clear of non-essential personnel and that ventilation is adequate.

• Contain the Spill: Use an absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels initially.

• Neutralization (for trained personnel only):

  • Carefully and slowly add a dilute (5%) solution of sodium hypochlorite to the contained spill.

  • Allow sufficient reaction time.

  • Test the pH to ensure it is near neutral.

• Collection and Disposal: Collect the neutralized mixture and absorbent material into a designated hazardous waste container.

• Final Cleaning: Clean the spill area with soap and water. All cleaning materials should also be disposed of as hazardous waste.

Quantitative Data Summary

Property	Value/Information	Source
Synonyms	Hydrazine, dihydrochloride	[4][7]
Appearance	Crystalline powder
Hazards	Toxic, Potential Carcinogen, Skin Sensitizer, Aquatic Hazard	[3][5][6]
Incompatible Materials	Strong oxidizing agents, bases	[5][8]
Recommended PPE	Chemical-resistant gloves, splash-proof goggles, face shield, lab coat	[1][8]
Primary Disposal Method	Licensed hazardous waste disposal (incineration)	[3][4][7]
Neutralizing Agents (for spills)	Dilute sodium hypochlorite, calcium hypochlorite, hydrogen peroxide

By adhering to these rigorous disposal procedures, researchers and laboratory professionals can ensure a safe working environment, maintain regulatory compliance, and uphold their responsibility to environmental stewardship. The principles of understanding the inherent hazards, proper segregation and containment, and utilizing certified disposal channels are paramount in the responsible management of QUINOLIN-3-YL-HYDRAZINE DIHYDROCHLORIDE.

References

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A Comprehensive Guide to Personal Protective Equipment for Handling Quinolin-3-yl-hydrazine Dihydrochloride

For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the handling of Quinolin-3-yl-hydrazine Dihydrochloride, a compound utilized in pharmaceutical development and biochemical research.[1] By understanding the inherent risks and implementing rigorous safety protocols, we can mitigate potential exposure and ensure a secure laboratory environment. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, fostering a culture of safety and deep institutional trust.

Hazard Analysis: Understanding the Risks of Hydrazine Compounds

Quinolin-3-yl-hydrazine dihydrochloride belongs to the hydrazine family of compounds, which are known for their reactivity and potential toxicity.[2][3] While specific toxicological data for this particular derivative are not extensively documented in readily available safety data sheets, the hazards associated with the parent hydrazine molecule and its salts provide a strong basis for establishing handling protocols.

Hydrazine and its derivatives are generally classified as:

• Acutely Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Corrosive: Capable of causing severe skin burns and eye damage.[3][5]

• Carcinogenic: May cause cancer.[3][6]

• Skin Sensitizer: May cause an allergic skin reaction upon repeated contact.[4][7]

• Reactive: Can react violently with oxidizing agents, acids, and certain metals.[6][8]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the cornerstone of safe handling. The following table summarizes the minimum required PPE for handling Quinolin-3-yl-hydrazine Dihydrochloride.

Body Part	Required PPE	Rationale and Specifications
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended)	To prevent dermal absorption, which is a significant route of exposure for hydrazines.[3][5] Nitrile or neoprene gloves offer good resistance to a range of chemicals. Always consult the glove manufacturer's compatibility chart.[9]
Eyes	Chemical splash goggles	To protect against accidental splashes that can cause severe eye irritation or damage.[3][5]
Face	Face shield (in addition to goggles)	Required when there is a significant risk of splashing, such as when handling larger quantities or during vigorous mixing.[3][5]
Body	Flame-resistant lab coat	To protect against splashes and spills on clothing. A flame-resistant coat is recommended due to the flammable nature of some hydrazine compounds.[3][9]
Respiratory	Use in a certified chemical fume hood	All handling of Quinolin-3-yl-hydrazine Dihydrochloride should be performed within a properly functioning chemical fume hood to minimize inhalation exposure.[3][5][10]
Feet	Closed-toe shoes	To protect feet from spills.[9]

Procedural Guidance: From Preparation to Disposal

A systematic approach to handling ensures that safety is integrated into every step of the workflow. The following diagram illustrates the key procedural stages and the corresponding safety considerations.

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